N-Benzoylphosphotriamide (CAS 27809-58-1) represents a specialized class of urease inhibitors known as N-acylphosphoric triamides.[1] Unlike the widely utilized agricultural inhibitor N-(n-butyl)thiophosphoric triamide (NBPT), which requires bio-activation, N-Benzoylphosphotriamide acts as a direct, potent transition-state analog.[1] With an IC
as low as 7 nM against Ureaplasma urease, it serves as a critical probe in structural biology and a lead scaffold for therapeutic development against ureolytic pathogens like Helicobacter pylori and Proteus mirabilis.[1] This guide details its chemical properties, synthesis protocols, and molecular mechanism of action.[1]
Chemical Identity & Structural Analysis
The compound consists of a benzoyl moiety linked to a phosphoric triamide core. Its potency derives from its ability to mimic the tetrahedral transition state of urea hydrolysis.
Property
Data
Chemical Name
N-Benzoylphosphoric triamide
CAS Number
27809-58-1
Molecular Formula
CHNOP
Molecular Weight
199.15 g/mol
Core Structure
Ph-C(=O)-NH-P(=O)(NH)
Electronic Character
The carbonyl (C=O) and phosphoryl (P=O) groups create a chelation pocket capable of bidentate coordination.[1]
Structural Resonance:
The molecule exhibits resonance stabilization between the amide nitrogen and the carbonyl group, increasing the acidity of the N-H proton (pKa ≈ 8–9). This acidity is crucial for its coordination to the nickel-rich active site of urease.[1]
Physicochemical Properties
The following data summarizes the physical behavior of N-Benzoylphosphotriamide. Note that N-acylphosphoric triamides are generally hydrolytically sensitive.[1]
N-Benzoylphosphotriamide functions as a Transition State Analog .[1] Unlike substrate analogs that merely occupy the active site, this molecule mimics the geometry of the urea hydrolysis intermediate, binding with significantly higher affinity.
Molecular Docking Logic:
Entry: The inhibitor enters the active site, displacing water molecules.
Coordination: The phosphoryl oxygen (P=O) coordinates to one Ni
ion, while the carbonyl oxygen (C=O) or the amide nitrogen coordinates to the second Ni ion.[1]
Stabilization: The -NH
groups form hydrogen bonds with the active site flap (His322, Ala167), locking the enzyme in a "closed" inactive conformation.
Diagram: Mechanism of Nickel Chelation
Caption: Schematic of N-Benzoylphosphotriamide binding to the bi-nickel center of urease, preventing urea access.[1]
Synthesis Protocol
The synthesis of N-acylphosphoric triamides requires anhydrous conditions to prevent premature hydrolysis of the P-N bonds.[1]
Note: Direct reaction with phosphoryl triamide is challenging due to its insolubility.[1] A more common route involves the reaction of Benzoyl Chloride with Phosphoramidate intermediates.
Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile.[1]
Step-by-Step Workflow:
Precursor Preparation:
Cool anhydrous DCM to 0°C under Nitrogen atmosphere.
Add Phosphoryl Chloride (
) and slowly bubble anhydrous Ammonia gas to generate Phosphoric Triamide in situ (or use commercially available Phosphoric Triamide suspended in solvent).[1]
Caption: Step-by-step synthetic route for N-Benzoylphosphotriamide from benzoyl chloride precursors.
Stability & Degradation Kinetics
Researchers must handle this compound with care due to its susceptibility to hydrolysis.[1]
Acidic Hydrolysis (pH < 5): Rapid degradation.[1] The P-N bond cleaves, releasing ammonia and forming N-benzoylphosphoramidic acid, which further degrades to benzoic acid and phosphate.[1]
Thermal Stability: Stable at room temperature when stored in a desiccator.[1] Decomposes above 150°C.[1]
Storage: Store at -20°C under inert gas (Argon) to prevent moisture absorption.
Applications in Research
Urease Inhibition Standards: Used as a positive control in enzymatic assays due to its defined stoichiometry and high affinity (IC
Antimicrobial Research: Investigated for preventing struvite stone formation caused by Ureaplasma urealyticum and Proteus mirabilis in urinary tract infections.[1]
Agricultural Modeling: Serves as a model compound to study the structure-activity relationship (SAR) of fertilizer additives, although NBPT is preferred commercially due to cost.[1]
References
Kobashi, K., Takebe, S., & Numata, A. (1984).[1][2][3] Stone formation by Ureaplasma urealyticum in human urine and its prevention by urease inhibitors.[1][2][3][4] Journal of Clinical Microbiology.[1][2]
Gubina, K. E., & Ovchynnikov, V. A. (2000).[1][5] Carbacylamidophosphates: Synthesis and structure of N,N'-tetramethyl-N''-benzoylphosphotriamide.[1][5] ResearchGate.[1]
Mazzei, L., et al. (2019).[1] Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry. [1]
An In-depth Technical Guide to N-diaminophosphorylbenzamide: Structure and Molecular Weight
For Researchers, Scientists, and Drug Development Professionals Introduction N-diaminophosphorylbenzamide, a compound of interest in medicinal chemistry and drug development, possesses a unique structural framework combi...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
N-diaminophosphorylbenzamide, a compound of interest in medicinal chemistry and drug development, possesses a unique structural framework combining a benzamide moiety with a diaminophosphoryl group. This guide provides a detailed technical overview of its molecular structure and weight, crucial parameters for any research endeavor, from computational modeling to experimental pharmacology. Understanding these fundamental properties is the cornerstone of rational drug design and the elucidation of structure-activity relationships (SAR).
Molecular Structure Elucidation
The structural architecture of N-diaminophosphorylbenzamide is key to its chemical behavior and potential biological activity. Its systematic IUPAC name is N-diaminophosphorylbenzamide.[1] The molecule is comprised of a central benzamide core, where the amide nitrogen is substituted with a diaminophosphoryl group.
The key structural features are:
Benzene Ring: A planar, aromatic six-carbon ring that provides a scaffold for the molecule.
Amide Linkage (-C(=O)N-): This functional group connects the benzene ring to the phosphorus-containing moiety.
Phosphoryl Group (P=O): A central phosphorus atom double-bonded to an oxygen atom.
Amino Groups (-NH2): Two amino groups are directly attached to the phosphorus atom.
The spatial arrangement and electronic properties of these groups dictate the molecule's overall polarity, hydrogen bonding capacity, and potential interactions with biological targets.
Canonical SMILES Representation
The structure can be represented in a linear format using the Simplified Molecular-Input Line-Entry System (SMILES): C1=CC=C(C=C1)C(=O)NP(=O)(N)N[1]
Visual Representation
A 2D chemical structure diagram provides a clear visualization of the atomic connectivity.
Caption: Experimental workflow for ESI-MS analysis.
Conclusion
A thorough understanding of the structure and molecular weight of N-diaminophosphorylbenzamide is indispensable for any scientific investigation involving this compound. The information presented in this guide, from its chemical composition to a practical protocol for its characterization, provides a solid foundation for researchers in the fields of chemistry and drug discovery. Accurate knowledge of these fundamental properties ensures the integrity and reproducibility of experimental results and facilitates further exploration of this molecule's potential applications.
References
PubChem. N-Benzoylphosphotriamide. National Center for Biotechnology Information. [Link]
The Disarming of a Key Metalloprotease: A Technical Guide to the Mechanism of N-Benzoylphosphotriamide Action on the Urease Active Site
For Researchers, Scientists, and Drug Development Professionals Preamble: The Significance of Urease Inhibition Urease, a nickel-dependent metalloenzyme, plays a pivotal role in the global nitrogen cycle by catalyzing th...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Preamble: The Significance of Urease Inhibition
Urease, a nickel-dependent metalloenzyme, plays a pivotal role in the global nitrogen cycle by catalyzing the hydrolysis of urea to ammonia and carbon dioxide.[1] While essential in certain biological contexts, its activity is a significant concern in agriculture, leading to substantial nitrogen loss from urea-based fertilizers and environmental pollution through ammonia volatilization.[2][3] In the realm of medicine, urease is a critical virulence factor for several pathogenic bacteria, including Helicobacter pylori, where it allows for survival in the acidic environment of the stomach, contributing to peptic ulcers and gastric cancer.[4][5] Consequently, the inhibition of urease activity is a key strategy in both agricultural and pharmaceutical research.[3] Among the various classes of urease inhibitors, phosphoramidates, and specifically N-acylphosphotriamides like N-Benzoylphosphotriamide (BPT), have emerged as potent modulators of urease activity. This guide provides an in-depth technical exploration of the mechanism of action of N-Benzoylphosphotriamide on the urease active site.
I. The Urease Active Site: A Dinuclear Nickel Center Primed for Catalysis
The catalytic core of urease is a highly conserved binuclear nickel center located within the alpha subunit of the enzyme.[1] The two Ni(II) ions are bridged by a carbamylated lysine residue and are further coordinated by a network of histidine residues and a water molecule.[6][7] This unique architecture is finely tuned for the efficient hydrolysis of urea. A flexible "flap," a mobile loop of amino acid residues, covers the active site, playing a crucial role in regulating substrate access and product release.[8][9] The conformation of this flap—open, closed, or wide-open—is critical for the catalytic cycle.[9]
The generally accepted catalytic mechanism involves the binding of urea to one of the nickel ions, followed by a nucleophilic attack on the carbonyl carbon of urea by a hydroxide ion, which is generated from a water molecule coordinated to the other nickel ion.[6] This leads to the formation of a tetrahedral intermediate that subsequently decomposes to ammonia and carbamate, with the latter spontaneously breaking down into another molecule of ammonia and carbonic acid.
II. N-Benzoylphosphotriamide: A Pro-Inhibitor Requiring Bioactivation
N-Benzoylphosphotriamide belongs to a class of compounds that act as "suicide substrates" or mechanism-based inhibitors.[4] In its native form, BPT is not the active inhibitory species. Instead, it requires enzymatic hydrolysis by urease itself to be converted into its active form.[10][11] This bioactivation is a key feature of its mechanism and confers a degree of specificity.
While the literature extensively covers the N-alkyl counterparts of BPT, such as N-(n-butyl)thiophosphoric triamide (NBPT), the fundamental mechanism is conserved.[10][12] The initial step involves the urease-catalyzed hydrolysis of one of the amide bonds of the N-Benzoylphosphotriamide. This reaction releases the benzamide moiety and generates a highly reactive intermediate, likely a phosphoramidate or a related species.
III. The Molecular Gambit: Chelation of the Dinuclear Nickel Center
The true inhibitory action of N-Benzoylphosphotriamide begins after its bioactivation within the urease active site. The resulting phosphoramidate derivative acts as a potent chelator of the two Ni(II) ions, effectively sequestering them and rendering the enzyme catalytically inert.[10][11]
Structural studies of urease complexed with inhibitors derived from related phosphoramidates, such as N-(n-butyl)phosphoric triamide (NBPTO), reveal the intricate details of this interaction.[11] The active inhibitor, diamido phosphoric acid (DAP) in the case of NBPTO, binds to the dinickel center in a tridentate fashion.[11] This involves the coordination of two oxygen atoms and an amide nitrogen to the nickel ions, forming a stable bridge that displaces the water molecule essential for catalysis.[11] This chelation effectively blocks the binding of urea and disrupts the geometry of the active site required for the hydrolytic reaction.
The interaction of the activated BPT with the active site is a slow-binding process, characterized by a high affinity for the enzyme.[11][12] This results in a long-lasting inhibition of urease activity.
IV. The Role of the Active Site Flap: A Gatekeeper in Inhibition
The mobile flap that covers the urease active site is not merely a passive gate; it actively participates in the inhibitory process. For the pro-inhibitor N-Benzoylphosphotriamide to access the active site, the flap must be in an open conformation.[12] Docking studies with related inhibitors suggest that specific residues within the flap, such as a conserved arginine, may play a role in capturing and orienting the inhibitor for subsequent hydrolysis and binding.[12]
Once the activated inhibitor is bound to the dinickel center, the flap often transitions to a closed conformation.[12] This sequestration of the inhibitor-enzyme complex can further stabilize the interaction and prevent the dissociation of the inhibitor, contributing to the long duration of inhibition.
V. Experimental Protocols for Studying N-Benzoylphosphotriamide Inhibition
The characterization of urease inhibitors like N-Benzoylphosphotriamide involves a combination of enzyme kinetics, biophysical techniques, and computational modeling.
A. Enzyme Kinetics: Quantifying Inhibitory Potency
A fundamental step in inhibitor characterization is the determination of the half-maximal inhibitory concentration (IC50). This is typically achieved using a spectrophotometric assay that measures the rate of ammonia production from urea hydrolysis.
Protocol for IC50 Determination:
Reagent Preparation:
Urease stock solution (e.g., from Jack Bean, Canavalia ensiformis).
Urea substrate solution.
Phosphate buffer at a physiological pH (e.g., pH 7.4).
N-Benzoylphosphotriamide stock solution in a suitable solvent (e.g., DMSO).
Nessler's reagent or a similar ammonia detection reagent.
Assay Procedure:
In a 96-well plate, add a fixed amount of urease to each well containing buffer.
Add varying concentrations of N-Benzoylphosphotriamide to the wells and pre-incubate for a specific duration to allow for inhibitor binding and potential bioactivation.
Initiate the enzymatic reaction by adding the urea substrate solution.
Incubate at a constant temperature (e.g., 37°C) for a defined period.
Stop the reaction (e.g., by adding a strong acid).
Add the ammonia detection reagent and measure the absorbance at the appropriate wavelength.
Data Analysis:
Plot the percentage of urease inhibition versus the logarithm of the inhibitor concentration.
Fit the data to a sigmoidal dose-response curve to determine the IC50 value.
Further kinetic studies, such as Lineweaver-Burk plots, can elucidate the mode of inhibition (e.g., competitive, non-competitive, or mixed).[13] For slow-binding inhibitors like activated BPT, progress curve analysis is necessary to determine the kinetic constants for the association and dissociation of the inhibitor-enzyme complex.[11]
B. Biophysical Characterization: Probing the Binding Interaction
Isothermal Titration Calorimetry (ITC) can be employed to directly measure the thermodynamic parameters of the inhibitor binding to urease, providing insights into the driving forces of the interaction (enthalpy and entropy).
C. Structural and Computational Approaches
X-ray crystallography provides the most detailed atomic-level picture of how the inhibitor binds to the urease active site.[11][12] Molecular docking and molecular dynamics simulations are powerful computational tools used to predict the binding pose of the inhibitor and to study the dynamics of the enzyme-inhibitor complex.[14][15][16] These methods can help in understanding the key interactions and in the rational design of more potent inhibitors.
VI. Data Presentation: A Summary of Inhibitory Potency
VII. Visualizing the Mechanism: Diagrams and Workflows
A. The Urease Active Site and Catalytic Cycle
Caption: Simplified representation of the urease active site and catalytic cycle.
B. Mechanism of N-Benzoylphosphotriamide Inhibition
Caption: Schematic of the bioactivation and inhibition of urease by N-Benzoylphosphotriamide.
C. Workflow for Urease Inhibitor Screening and Characterization
Caption: A general workflow for the discovery and characterization of novel urease inhibitors.
VIII. Conclusion and Future Directions
N-Benzoylphosphotriamide represents a class of highly effective, mechanism-based inhibitors of urease. Its mode of action, involving enzymatic bioactivation to a species that chelates the dinuclear nickel center, provides a robust strategy for inactivating the enzyme. The intricate interplay between the inhibitor, the nickel ions, and the active site flap underscores the sophisticated nature of this inhibition.
Future research in this area will likely focus on the synthesis and evaluation of novel N-acylphosphotriamide derivatives with improved potency, selectivity, and pharmacokinetic properties.[19][20] A deeper understanding of the structure-activity relationships, aided by advanced computational and structural biology techniques, will be instrumental in the design of next-generation urease inhibitors for both agricultural and medical applications.
IX. References
Mazzei, L., Musiani, F., & Ciurli, S. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry, 56(40), 5391–5404. [Link]
Modolo, L. V., da-Silva, C. J., Brand, G. D., & de Fátima, Â. (2018). Short-Term Treatment with the Urease Inhibitor N-(n-Butyl) Thiophosphoric Triamide (NBPT) Alters Urea Assimilation and Modulates Transcriptional Profiles of Genes Involved in Primary and Secondary Metabolism in Maize Seedlings. Frontiers in Plant Science, 9, 496. [Link]
Lasisi, A. A., et al. (2021). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry, 69(8), 2535-2546. [Link]
M-CSA (Mechanism and Catalytic Site Atlas). (n.d.). Urease. [Link]
Simon, N. S., et al. (2022). Major metabolites of NBPT degradation pathways contribute to urease inhibition in soil. Scientific Reports, 12(1), 1-11. [Link]
Krajewska, B. (2009). Ureases: I. Functional, catalytic and kinetic properties: A review. Journal of Molecular Catalysis B: Enzymatic, 59(1-3), 9-21. [Link]
Smarter, A. M., et al. (2020). Inhibition of urease activity by different compounds provides insight into the modulation and association of bacterial nickel import and ureolysis. Scientific Reports, 10(1), 1-13. [Link]
Mazzei, L., et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry, 67(9), 2535-2546. [Link]
Mazzei, L., Musiani, F., & Ciurli, S. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry, 56(40), 5391-5404. [Link]
Kim, J. K., et al. (2021). Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study. International Journal of Molecular Sciences, 22(16), 8879. [Link]
de Oliveira, A. S., et al. (2023). The influence of N-alkyl chains in benzoyl-thiourea derivatives on urease inhibition: Soil studies and biophysical and theoretical investigations on the mechanism of interaction. International Journal of Biological Macromolecules, 242, 124803. [Link]
Khan, I., et al. (2022). Synthesis and in vitro urease inhibitory activity of benzohydrazide derivatives, in silico and kinetic studies. Journal of Molecular Structure, 1250, 131792. [Link]
Iqbal, S., et al. (2024). Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base and Its Selected Metal Complexes. Molecules, 29(1), 123. [Link]
ResearchGate. (n.d.). General active site structure of bacterial urease. [Link]
Artola, M., et al. (2025). Synthesis of Phosphonate Derivatives of Benzisoselenazolones and Their Remarkable Antiureolytic Activity in Helicobacter pylori Cells. Journal of Medicinal Chemistry. [Link]
Haworth, N. L., et al. (2025). Reduction of Urease Activity by Interaction with the Flap Covering the Active Site. ACS Chemical Biology. [Link]
McNutt, Z., et al. (2015). Wide-Open Flaps are Key to Urease Activity. Journal of the American Chemical Society, 137(34), 10954-10957. [Link]
de Sousa, L. R. F., et al. (2023). Using Machine Learning and Molecular Docking to Leverage Urease Inhibition Data for Virtual Screening. International Journal of Molecular Sciences, 24(9), 8180. [Link]
de Sousa, L. R. F., et al. (2023). Using Machine Learning and Molecular Docking to Leverage Urease Inhibition Data for Virtual Screening. International Journal of Molecular Sciences, 24(9), 8180. [Link]
Cui, Z. N., et al. (2010). Synthesis and bioactivity of N-benzoyl-N'-[5-(2'-substituted phenyl)-2-furoyl] semicarbazide derivatives. Molecules, 15(6), 4267-4279. [Link]
Kumar, A., et al. (2022). Synthesis, Urease Inhibitory Activity, Molecular Docking, Dynamics, MMGBSA and DFT Studies of Hydrazone-Schiff Bases Bearing Benzimidazole Scaffold. Molecules, 27(19), 6524. [Link]
Cui, Z. N., et al. (2010). Synthesis and bioactivity of N-benzoyl-N'-[5-(2'-substituted phenyl)-2-furoyl] semicarbazide derivatives. Molecules, 15(6), 4267-4279. [Link]
A Comparative Structural Analysis of N-Benzoylphosphotriamide and N-(n-butyl)thiophosphoric triamide as Urease Inhibitors
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Urease Inhibition Urease, a nickel-dependent metalloenzyme, is a pivotal enzyme in the global...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Urease Inhibition
Urease, a nickel-dependent metalloenzyme, is a pivotal enzyme in the global nitrogen cycle, catalyzing the hydrolysis of urea into ammonia and carbon dioxide. While this process is essential for nitrogen assimilation in many organisms, its rapid and uncontrolled nature in agricultural and clinical settings presents significant challenges. In agriculture, the swift conversion of urea-based fertilizers to ammonia leads to substantial nitrogen loss through volatilization, diminishing fertilizer efficacy and contributing to environmental pollution. In medicine, urease activity in pathogenic microorganisms, such as Helicobacter pylori, is a key virulence factor, enabling their survival in the acidic environment of the stomach and contributing to peptic ulcer disease and other gastrointestinal disorders.
The development of effective urease inhibitors is therefore a critical area of research with far-reaching implications for sustainable agriculture and human health. These inhibitors function by blocking the active site of the urease enzyme, thereby slowing the rate of urea hydrolysis. An ideal urease inhibitor should exhibit high efficacy at low concentrations, possess chemical stability, and be non-toxic to non-target organisms.
This technical guide provides a detailed comparative analysis of two key phosphotriamide-based urease inhibitors: the well-established N-(n-butyl)thiophosphoric triamide (NBPT) and the less-explored N-Benzoylphosphotriamide . By examining their chemical structures, synthesis, and mechanisms of action, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of these compounds and their potential applications.
N-(n-butyl)thiophosphoric triamide (NBPT): The Agricultural Workhorse
N-(n-butyl)thiophosphoric triamide, commonly known as NBPT, is the most widely used urease inhibitor in agriculture globally.[1] Its primary function is to enhance the efficiency of urea-containing fertilizers by mitigating nitrogen loss from ammonia volatilization.[2]
Chemical Structure and Properties
NBPT is an organophosphorus compound with the chemical formula C4H14N3PS. Its structure features a central phosphorus atom double-bonded to a sulfur atom (a thiophosphoryl group) and single-bonded to three nitrogen atoms. One of the nitrogen atoms is substituted with an n-butyl group, while the other two are primary amines.
Key Structural Features of NBPT:
Thiophosphoryl Group (P=S): The presence of the sulfur atom is a defining characteristic of NBPT.
Phosphorus Center: The phosphorus atom is the core of the molecule's inhibitory activity.
Amide Groups (-NH2): These groups are crucial for the molecule's interaction with the urease active site.
n-Butyl Group (-C4H9): This alkyl chain influences the molecule's solubility and interaction with the enzyme.
Diagram: Chemical Structure of N-(n-butyl)thiophosphoric triamide (NBPT)
Caption: Structure of N-(n-butyl)thiophosphoric triamide (NBPT).
Synthesis of NBPT: A Step-by-Step Protocol
The synthesis of NBPT is typically achieved through a two-step process involving the reaction of thiophosphoryl chloride with n-butylamine, followed by amination.[3][4]
Experimental Protocol: Synthesis of N-(n-butyl)thiophosphoric triamide (NBPT)
Standard laboratory glassware and equipment for inert atmosphere reactions
Procedure:
Reaction Setup: In a multi-necked flask equipped with a stirrer, dropping funnel, and a condenser under an inert atmosphere (e.g., nitrogen or argon), dissolve thiophosphoryl chloride in the chosen anhydrous organic solvent. Cool the mixture to a low temperature (e.g., -5 to 0°C).[6]
First Step - Formation of the Intermediate: Slowly add a solution of n-butylamine and the base in the same solvent to the cooled thiophosphoryl chloride solution. The base is crucial to neutralize the hydrochloric acid (HCl) by-product. Maintain the low temperature throughout the addition.
Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC), to confirm the consumption of the starting materials and the formation of the N-(n-butyl)thiophosphoramidic dichloride intermediate.
Work-up (First Step): Once the reaction is complete, filter the reaction mixture to remove the salt by-product (e.g., triethylamine hydrochloride). If an aqueous base was used, perform a liquid-liquid extraction to separate the organic phase containing the intermediate.
Second Step - Amination: Introduce ammonia gas into the solution of the intermediate at a controlled temperature (e.g., -5 to 0°C).[6] Alternatively, the intermediate solution can be added to liquid ammonia.[5]
Reaction Monitoring (Second Step): Monitor the amination reaction until completion using an appropriate analytical method.
Final Work-up and Purification: Upon completion, remove the ammonium chloride by-product by filtration. Evaporate the solvent from the filtrate under reduced pressure. The crude NBPT can then be purified by recrystallization from a suitable solvent (e.g., hexane) to yield a white solid.[5]
Diagram: Synthetic Pathway for N-(n-butyl)thiophosphoric triamide (NBPT)
Caption: Two-step synthesis of NBPT.
Mechanism of Urease Inhibition by NBPT
The inhibitory action of NBPT is a complex process that involves its transformation within the soil and subsequent interaction with the urease enzyme. While NBPT itself is an inhibitor, its oxygen analog, N-(n-butyl)phosphoric triamide (NBPTO), is considered a more potent inhibitor.[7]
The key steps in the mechanism are:
Conversion to NBPTO: In the soil, NBPT can be oxidized to its more active oxygen analog, NBPTO.[8]
Hydrolysis by Urease: Both NBPT and NBPTO are recognized by the urease enzyme as substrates. The enzyme hydrolyzes the P-N bond, leading to the release of n-butylamine.[9][10]
Binding to the Active Site: The resulting diamidophosphate (from NBPTO) or diamidothiophosphate (from NBPT) then binds tightly to the two nickel ions in the active site of the urease enzyme.[9][10] This binding is proposed to be in a tridentate fashion, effectively blocking the access of urea to the catalytic site.[10]
This mechanism-based inhibition, where the enzyme's own catalytic activity transforms the inhibitor into its active form, leads to a potent and specific inactivation of urease.
Diagram: Mechanism of Urease Inhibition by NBPT/NBPTO
Caption: Simplified mechanism of urease inhibition by NBPT via NBPTO.
N-Benzoylphosphotriamide: A Structurally Related but Understudied Analog
In contrast to the extensive research on NBPT, N-Benzoylphosphotriamide is a significantly less characterized compound. Its chemical structure suggests a potential for urease inhibition, but a lack of dedicated studies necessitates a more theoretical and comparative approach to understanding its properties and potential applications.
Chemical Structure and Inferred Properties
N-Benzoylphosphotriamide has the chemical formula C7H10N3O2P.[11] It features a central phosphorus atom double-bonded to an oxygen atom (a phosphoryl group) and single-bonded to three nitrogen atoms. One of the nitrogen atoms is acylated with a benzoyl group, while the other two are primary amines.
Key Structural Differences from NBPT:
Phosphoryl Group (P=O) vs. Thiophosphoryl Group (P=S): This is the most significant difference. The P=O bond is more polar than the P=S bond, which can influence the molecule's reactivity and interaction with the enzyme.
Benzoyl Group vs. n-Butyl Group: The presence of an aromatic benzoyl group instead of an aliphatic n-butyl group will affect the molecule's steric hindrance, electronic properties, and potential for pi-stacking interactions.
Diagram: Chemical Structure of N-Benzoylphosphotriamide
Caption: Structure of N-Benzoylphosphotriamide.
Plausible Synthetic Pathway for N-Benzoylphosphotriamide
While specific literature on the synthesis of N-Benzoylphosphotriamide is scarce, a plausible synthetic route can be inferred from general methods for the preparation of N-acylphosphoric triamides. A likely approach would involve the reaction of benzoyl chloride with a suitable phosphorus-containing precursor, followed by amination.
Proposed Experimental Protocol: Synthesis of N-Benzoylphosphotriamide
Materials:
Phosphoryl chloride (POCl3) or a related phosphoramidic dichloride
Tertiary amine base (e.g., pyridine, triethylamine)
Standard laboratory glassware for anhydrous reactions
Procedure:
Formation of an Acylphosphoramidate Intermediate (Hypothetical): A possible route involves the reaction of a phosphoramidic dichloride with benzoyl chloride in the presence of a base to form an N-benzoylphosphoramidic dichloride intermediate.
Amination: The intermediate would then be reacted with an excess of ammonia to replace the remaining chlorine atoms with amino groups, yielding N-Benzoylphosphotriamide.
Alternative Route: Another possibility is the direct acylation of phosphoramide (P(O)(NH2)3) with benzoyl chloride, although this might lead to multiple acylation products and require careful control of reaction conditions.
Purification: The final product would likely be purified by crystallization or column chromatography.
It is important to note that this is a proposed pathway, and optimization of reaction conditions would be necessary.
Diagram: Plausible Synthetic Route for N-Benzoylphosphotriamide
Caption: A plausible synthetic pathway for N-Benzoylphosphotriamide.
Predicted Mechanism of Urease Inhibition
By analogy with other phosphoric triamide urease inhibitors, N-Benzoylphosphotriamide is expected to act as a mechanism-based inhibitor.[7] The presence of the P=O group suggests that it may not require prior oxidation, unlike NBPT.
The predicted mechanism would involve:
Enzymatic Hydrolysis: The urease enzyme would likely hydrolyze the P-N bond connected to the benzoyl group, releasing benzoic acid.
Formation of Diamidophosphate: This hydrolysis would generate diamidophosphate.
Inhibition of the Active Site: Diamidophosphate would then bind to the di-nickel center of the urease active site, similar to the mechanism of NBPTO, leading to inhibition.[10]
The bulky benzoyl group might influence the initial binding of the inhibitor to the enzyme, potentially affecting its overall efficacy compared to the smaller n-butyl group of NBPT.
Comparative Analysis: N-Benzoylphosphotriamide vs. NBPT
A direct comparison of the two molecules highlights the structural nuances that likely dictate their efficacy and potential applications as urease inhibitors.
Feature
N-Benzoylphosphotriamide
N-(n-butyl)thiophosphoric triamide (NBPT)
Phosphorus Center
Phosphoryl (P=O)
Thiophosphoryl (P=S)
Substituent on Nitrogen
Benzoyl (aromatic, acyl)
n-Butyl (aliphatic, alkyl)
Predicted Activity
Potentially a direct inhibitor
Pro-inhibitor, requires oxidation to NBPTO for maximal activity[8]
Steric Hindrance
Higher due to the benzoyl group
Lower due to the n-butyl group
Electronic Effects
Electron-withdrawing benzoyl group
Electron-donating n-butyl group
Research Status
Largely uncharacterized
Extensively studied and commercialized
Quantitative Data on Urease Inhibitor Efficacy
The efficacy of urease inhibitors is often quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the activity of the enzyme by 50%.
Note: IC50 values can vary depending on the experimental conditions and the source of the urease enzyme.
In agricultural settings, the efficacy of NBPT is measured by the reduction in ammonia volatilization and the subsequent increase in crop yield. On average, NBPT-treated urea reduces ammonia loss by approximately 53% compared to untreated urea.[1][13] This can lead to a yield gain of around 6.0%, though this varies depending on the crop and environmental conditions.[1]
Experimental Protocol: In Vitro Urease Inhibition Assay
To evaluate the inhibitory potential of compounds like N-Benzoylphosphotriamide and compare them to standards like NBPT, a standardized in vitro urease inhibition assay is essential. The Berthelot (indophenol) method is a common colorimetric assay for this purpose.[14]
Principle:
This assay measures the amount of ammonia produced by the urease-catalyzed hydrolysis of urea. The ammonia reacts with a phenol-hypochlorite solution in an alkaline medium, catalyzed by sodium nitroprusside, to form a blue-green indophenol compound. The absorbance of this compound, measured spectrophotometrically, is directly proportional to the urease activity.
Materials:
Purified urease (e.g., from Jack bean)
Urea solution
Phosphate buffer (pH 7.4)
Test inhibitors (dissolved in a suitable solvent, e.g., DMSO)
Phenol-nitroprusside reagent
Alkaline hypochlorite reagent
96-well microplate
Microplate reader
Procedure:
Preparation of Reagents: Prepare all solutions in the appropriate buffer.
Assay Setup: In a 96-well plate, add the buffer, urease solution, and different concentrations of the test inhibitor. Include a positive control (urease without inhibitor) and a negative control (no urease).
Pre-incubation: Pre-incubate the enzyme with the inhibitor for a specific period (e.g., 30 minutes) at a controlled temperature (e.g., 37°C).
Initiation of Reaction: Add the urea solution to all wells to start the enzymatic reaction.
Incubation: Incubate the plate for a defined time (e.g., 15 minutes) at the same temperature.
Color Development: Stop the reaction and initiate the color development by adding the phenol-nitroprusside and alkaline hypochlorite reagents.
Absorbance Measurement: After a final incubation period for color development, measure the absorbance at a wavelength between 625 and 670 nm.
Calculation: Calculate the percentage of urease inhibition for each inhibitor concentration and determine the IC50 value.
Diagram: Workflow for Urease Inhibition Assay
Caption: General workflow for an in vitro urease inhibition assay.
Future Perspectives and Conclusion
N-(n-butyl)thiophosphoric triamide (NBPT) has firmly established its role as a cornerstone of enhanced-efficiency fertilization in modern agriculture. Its well-understood mechanism of action and proven efficacy in reducing nitrogen loss have made it an invaluable tool for improving crop yields and mitigating the environmental impact of urea-based fertilizers.
The exploration of N-Benzoylphosphotriamide, while currently in its infancy, opens up intriguing possibilities for the development of new urease inhibitors. The structural differences between N-Benzoylphosphotriamide and NBPT, particularly the presence of a phosphoryl group and a benzoyl moiety, suggest that it may exhibit a distinct inhibitory profile. The phosphoryl group could potentially lead to a more direct mode of action, while the benzoyl group might offer different binding interactions within the enzyme's active site.
Future research should focus on the synthesis and in vitro evaluation of N-Benzoylphosphotriamide to determine its IC50 value against urease. Further studies could then explore its efficacy in soil and its potential for applications beyond agriculture, such as in the development of novel therapeutics for the treatment of H. pylori infections.
References
CN102746333A - Synthetic method of N-(n-butyl) thiophosphoric triamide. (2012). Google Patents.
Synthesis of Substituted 2-Benzoylaminothiobenzamides and Their Ring Closure to Substituted 2-Phenylquinazoline-4-thiones. (n.d.). PubMed Central (PMC). Retrieved from [Link]
Synthesis of N-Protected 1-Aminoalkylphosphonium Salts from Amides, Carbamates, Lactams, or Imides. (2021). PubMed Central (PMC). Retrieved from [Link]
Development of One-Step Non-Solvent Extraction and Sensitive UHPLC-MS/MS Method for Assessment of N-(n-Butyl) Thiophosphoric Triamide (NBPT) and N-(n-Butyl) Phosphoric Triamide (NBPTo) in Milk. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]
Reaction of Carboxylic acid with Phosphorous penta chloride|Benzoic acid. (2023). YouTube. Retrieved from [Link]
Synthesis of N-Protected 1-Aminoalkylphosphonium Salts from Amides, Carbamates, Lactams, or Imides. (2021). ACS Publications. Retrieved from [Link]
DE102009056566A1 - Preparing phosphoric acid triamide compounds comprises adding tertiary amine to a solution of phosphoric acid amide dichloride compounds in inert solvent and initiating reaction of ammonia, and heating mixture to remove ammonium chloride. (2011). Google Patents.
The Most Up-to-Date Advancements in the Design and Development of Urease Inhibitors (January 2020–March 2024). (2025). ACS Publications. Retrieved from [Link]
Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. (2017). PubMed. Retrieved from [Link]
Major metabolites of NBPT degradation pathways contribute to urease inhibition in soil. (2022). ScienceDirect. Retrieved from [Link]
N-Benzoylphosphotriamide. (n.d.). PubChem. Retrieved from [Link]
WO2010045895A2 - A process for preparing n-(hydrocarbyl) phosphoric or thiophosphoric triamides. (2010). Google Patents.
Urease Assay Kit. (n.d.). Bio-Techne. Retrieved from [Link]
An overview: metal-based inhibitors of urease. (n.d.). PubMed Central (PMC). Retrieved from [Link]
How likely is a side reaction to occur if I use benzoyl chloride to protect the exocyclic amine of a DMT protected 5-iodo-2'-deoxycytidine nucleoside? (2016). ResearchGate. Retrieved from [Link]
Agronomic efficiency of NBPT as a urease inhibitor: A review. (2018). PubMed. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). ACS Publications. Retrieved from [Link]
Agronomic efficiency of NBPT as a urease inhibitor: a review. (2018). Journal of Advanced Research. Retrieved from [Link]
Efficacy of a new N-(n-butyl) thiophosphoric triamide formulation in reducing ammonia volatilization from urea-based fertilizers. (2018). Canadian Science Publishing. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). PubMed. Retrieved from [Link]
Synthesis of N-(n-butyl)Thiophosphoric Triamide. (2014). China/Asia On Demand (CAOD). Retrieved from [Link]
Preparation, urease inhibition mechanisms, and anti-Helicobacter pylori activities of hesperetin-7-rhamnoglucoside. (2021). PubMed Central (PMC). Retrieved from [Link]
Efficacy of a new NBPT formulation in reducing ammonia volatilization from urea-based fertilizers. (2025). ResearchGate. Retrieved from [Link]
Predict the major products formed when benzoyl chloride (PhCOCl) reacts with the following reagents. (a) ethanol (b) sodium acetate (c) aniline. (n.d.). Pearson. Retrieved from [Link]
Synthetic method of N-(n-butyl) thiophosphoric triamide. (2012). Patsnap Eureka. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). ResearchGate. Retrieved from [Link]
Field efficacy of urease inhibitors for mitigation of ammonia emissions in agricultural field settings: a systematic review. (2024). Frontiers in Environmental Science. Retrieved from [Link]
A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. (n.d.). PubMed Central (PMC). Retrieved from [Link]
What is the best protocol for urease inhibition assay? (2017). ResearchGate. Retrieved from [Link]
Design and synthesis of novel anti-urease imidazothiazole derivatives with promising antibacterial activity against Helicobacter pylori. (2023). PLOS One. Retrieved from [Link]
Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study. (2023). MDPI. Retrieved from [Link]
Urease Activity Assay Kit (Colorimetric). (n.d.). BioVision. Retrieved from [Link]
Dynamics of ammonia volatilization from NBPT-treated urea in tropical acid soils. (n.d.). SciELO. Retrieved from [Link]
Synthesis, Biological Evaluation and Structure-Activity Relationships of N-Benzoyl-2-hydroxybenzamides as Agents Active against P. falciparum (K1 strain), Trypanosomes, and Leishmania. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]
IC50 value synthesized compounds for urease inhibition and antioxidant activity. (n.d.). ResearchGate. Retrieved from [Link]
(PDF) Chemistry and Mechanism of Urease Inhibition. (2025). ResearchGate. Retrieved from [Link]
The Enduring Legacy of N-Acyl Phosphoric Triamides: A Technical Guide to a Class of Potent Urease Inhibitors
For Researchers, Scientists, and Drug Development Professionals Abstract This in-depth technical guide provides a comprehensive overview of the history, chemical synthesis, mechanism of action, and structure-activity rel...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This in-depth technical guide provides a comprehensive overview of the history, chemical synthesis, mechanism of action, and structure-activity relationships of N-acyl phosphoric triamide (NAPT) urease inhibitors. From their foundational roots in early phosphoramide chemistry to their current-day applications in agriculture and potential as therapeutic agents, this document elucidates the scientific journey of this important class of enzyme inhibitors. Detailed experimental protocols, quantitative data, and visual diagrams are provided to offer a practical and in-depth resource for researchers in the field.
Introduction: The Significance of Urease Inhibition
Urease, a nickel-containing metalloenzyme, catalyzes the hydrolysis of urea to ammonia and carbon dioxide. While a vital component of the nitrogen cycle, its activity can have detrimental effects in both agricultural and medical contexts. In agriculture, the rapid breakdown of urea-based fertilizers by soil urease leads to significant nitrogen loss through ammonia volatilization, reducing fertilizer efficacy and contributing to environmental pollution. In medicine, urease produced by pathogenic bacteria, most notably Helicobacter pylori, is a key virulence factor, allowing the bacteria to survive in the acidic environment of the stomach, leading to gastritis, peptic ulcers, and an increased risk of gastric cancer.[1][2][3]
The development of urease inhibitors has therefore been a significant area of research, with N-acyl phosphoric triamides (NAPTs) emerging as a particularly potent and commercially successful class of compounds. This guide will explore the history and technical aspects of these inhibitors, providing a foundational resource for their study and future development.
Historical Development: From Phosphoramidates to Potent Inhibitors
The journey of NAPT urease inhibitors is rooted in the broader exploration of phosphoramidate chemistry. Early synthetic work on N-substituted phosphoryl and thiophosphoryl triamides dates back to the early 20th century, with initial syntheses starting from phosphoryl chloride or thiophosphoryl chloride and corresponding amines.[4][5] However, the specific application of these scaffolds as urease inhibitors came much later.
While the exact first synthesis of an N-acyl phosphoric triamide with demonstrated urease inhibitory activity is not definitively documented in a single seminal paper, the field saw a gradual progression. A significant milestone in the development of commercially viable urease inhibitors was the discovery and development of N-(n-butyl)thiophosphoric triamide (NBPT).[1][3] This compound, and its oxygen analog N-(n-butyl)phosphoric triamide (NBPTO), have become the most widely studied and utilized NAPT urease inhibitors, particularly in the agricultural sector.[6]
Mechanism of Action: A Tale of Two Nickels
The inhibitory activity of N-acyl phosphoric triamides against urease is a fascinating example of suicide inhibition. The NAPT molecule itself is a pro-inhibitor that requires enzymatic activation by urease to exert its effect.
The currently accepted mechanism involves the following key steps:
Enzymatic Hydrolysis: The NAPT inhibitor enters the active site of the urease enzyme. The enzyme, which normally hydrolyzes urea, mistakenly acts on the NAPT molecule, hydrolyzing one of the amide bonds.[2][6]
Formation of the Active Inhibitor: This hydrolysis results in the formation of a highly reactive intermediate, a phosphoramidate monoanion.[7] In the case of NBPTO, this is diamido phosphoric acid (DAP).[6]
Coordination to the Dinickel Center: The active inhibitor then tightly binds to the two nickel ions (Ni²⁺) in the urease active site.[2][6] This coordination is typically tridentate, involving two oxygen atoms and a nitrogen atom from the inhibitor, effectively blocking the active site and preventing the binding and hydrolysis of urea.[6]
This mechanism is visually represented in the following diagram:
Caption: Urease Inhibition Assay Workflow.
Conclusion and Future Perspectives
N-acyl phosphoric triamides represent a significant class of urease inhibitors with a rich history and impactful applications. Their development has been driven by a deep understanding of enzyme kinetics, synthetic chemistry, and the practical needs of both agriculture and medicine. While their role in enhancing fertilizer efficiency is well-established, their therapeutic potential remains an exciting area for future exploration. Further research into the design of novel NAPT analogs with improved potency, selectivity, and pharmacokinetic properties could lead to the development of new treatments for urease-dependent bacterial infections. The foundational knowledge presented in this guide serves as a springboard for continued innovation in this important field of enzyme inhibition.
References
Preparing phosphoric acid triamide compounds comprises adding tertiary amine to a solution of phosphoric acid amide dichloride compounds in inert solvent and initiating reaction of ammonia, and heating mixture to remove ammonium chloride.
IC50 values (μM) of 2 a–d and 3 a–d compounds on urease enzyme. ResearchGate. [Link]
Recent Efforts in the Discovery of Urease Inhibitor Identifications. PubMed. [Link]
Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. PubMed. [Link]
The Most Up-to-Date Advancements in the Design and Development of Urease Inhibitors (January 2020–March 2024). ACS Publications. [Link]
Recent Efforts in the Discovery of Urease Inhibitor Identifications. ResearchGate. [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. PubMed. [Link]
Synthesis, molecular properties and DFT studies of new phosphoramidates as potential urease inhibitors. ResearchGate. [Link]
Production method of N-alkyl substituted phosphoric triamide.
IC50 values of anti-urease activity. ResearchGate. [Link]
Studies on Developing a Preclinical Candidate to Fight Helicobacter Pylori Infection. ACS Publications. [Link]
Antibiotyping and Prevalence of Virulent Genotypes Among Helicobacter Pylori and Their Impact on Response to Therapy. ClinicalTrials.gov. [Link]
A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. PubMed Central. [Link]
The Aquo Ammono Phosphoric Acids. III. The N-Substituted Derivatives of Phosphoryl and Thiophosphoryl Triamide as Hydrogen Bondi. ACS Publications. [Link]
Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. MDPI. [Link]
Anti-Helicobacter pylori Compounds from Oliveria decumbens Vent. through Urease Inhibitory In-vitro and In-silico Studies. Brieflands. [Link]
Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study. ACS Publications. [Link]
Targeting Helicobacter pylori for antibacterial drug discovery with novel therapeutics. ResearchGate. [Link]
New Teagasc study finds no impact of inhibitors on the soil microbiome. Teagasc. [Link]
N-phenylphosphoric triamide, its preparation and use as a substance to regulate or inhibit urea hydrolysis of enzymes.
Syntheses and structures of four new mixed-amide phosphoric triamides. PubMed. [Link]
In vitro study on anti-Helicobacter pylori effects of DL-3-n-butylphthalide-loaded silk fibroin nanoparticles. PubMed Central. [Link]
Thermodynamic Characterization of N-Benzoylphosphotriamide
A Technical Framework for Stability & Formulation Executive Summary N-Benzoylphosphotriamide (CAS 27809-58-1) represents a specialized class of urease inhibitors designed to mitigate ammonia volatilization in nitrogen-ba...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Framework for Stability & Formulation
Executive Summary
N-Benzoylphosphotriamide (CAS 27809-58-1) represents a specialized class of urease inhibitors designed to mitigate ammonia volatilization in nitrogen-based fertilizers.[1] Unlike its aliphatic analog N-(n-butyl)thiophosphoric triamide (NBPT), the benzoyl derivative incorporates an aromatic moiety that significantly alters its thermodynamic profile, lattice energy, and hydrolytic stability.
This technical guide addresses the thermodynamic properties of N-Benzoylphosphotriamide. Given that specific calorimetric constants for this derivative are often proprietary to formulation science, this guide synthesizes structural thermodynamic theory with rigorous experimental protocols.[1] It serves as a foundational roadmap for researchers to generate, validate, and apply thermodynamic data in drug development and agrochemical formulation.[1]
Part 1: Chemical Identity & Structural Thermodynamics[1]
The thermodynamic behavior of N-Benzoylphosphotriamide is governed by the competition between the resonance stabilization of the benzamide group and the hydrolytic lability of the phosphoramide bond.
Lattice Energy & Hydrogen Bonding:
The molecule features multiple hydrogen bond donors (
, ) and acceptors (, ).[1] This creates a high-density hydrogen bonding network in the crystalline state, typically resulting in a higher enthalpy of fusion () compared to aliphatic analogs like NBPT.
Electron Withdrawal Effects:
The benzoyl group is electron-withdrawing relative to the butyl group in NBPT.[1] This reduces the electron density on the bridging nitrogen, potentially increasing the acidity of the
proton and altering the hydrolysis kinetics—a critical factor for shelf-life stability.
Figure 1: Structural components influencing thermodynamic stability and lattice energy.[1]
Part 2: Thermodynamic Properties & Phase Behavior
For formulation scientists, three thermodynamic parameters are critical: Melting Point (
) , Enthalpy of Fusion () , and Solubility Thermodynamics .
1. Phase Transition Thermodynamics
While specific literature values for CAS 27809-58-1 are sparse, structural analogs provide a predictive range.[1]
PubChem. (2025).[1][3][5] N-Benzoylphosphotriamide (CID 161582).[1] National Library of Medicine.[1] [Link][1]
Engel, R.E., et al. (2015).[1] "Degradation of the urease inhibitor NBPT as affected by soil pH." Soil Science Society of America Journal, 79(6), 1674–1683. (Context on Phosphoramide stability). [Link]
Watson, C.J., et al. (2008).[1] "Rate and mode of hydrolysis of the urease inhibitor N-(n-butyl) thiophosphoric triamide." Soil Biology and Biochemistry, 40(2), 460-469.[1] (Methodology for hydrolysis kinetics). [Link][1]
Silva, A.G.B., et al. (2017).[1] "Urease inhibitor NBPT on ammonia volatilization and crop productivity: a meta-analysis." Agronomy Journal, 109(1), 1-13.[1] [Link]
An In-depth Technical Guide to the Solubility of N-Benzoylphosphotriamide in Organic Solvents vs. Water
This guide provides a comprehensive technical overview of the solubility characteristics of N-Benzoylphosphotriamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyon...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of the solubility characteristics of N-Benzoylphosphotriamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to offer a foundational understanding of the principles governing the solubility of this molecule, alongside detailed protocols for its empirical determination. In the absence of extensive published solubility data for N-Benzoylphosphotriamide, this guide equips researchers with the predictive framework and experimental methodologies necessary to conduct their own robust solubility assessments.
Introduction: The Significance of Solubility in the Application of N-Benzoylphosphotriamide
N-Benzoylphosphotriamide (C₇H₁₀N₃O₂P) is a compound of interest due to its unique structural features, combining a benzoyl group with a phosphotriamide moiety.[1] Its potential applications, ranging from medicinal chemistry to materials science, are fundamentally linked to its solubility profile. The ability to dissolve N-Benzoylphosphotriamide in a suitable solvent is critical for its synthesis, purification, formulation, and biological assessment. This guide will explore the theoretical underpinnings of its solubility and provide practical methods for its determination.
Theoretical Framework: Predicting the Solubility of N-Benzoylphosphotriamide
The solubility of a compound is governed by the principle of "like dissolves like," which suggests that substances with similar polarities are more likely to be soluble in one another.[2] The molecular structure of N-Benzoylphosphotriamide features distinct polar and nonpolar regions that dictate its interactions with different solvents.
The Benzoyl Group: The benzene ring is inherently nonpolar and lipophilic, favoring solubility in nonpolar organic solvents such as toluene and hexane, and in polar aprotic solvents that can engage in π-stacking interactions.
The Phosphotriamide Group: The phosphotriamide moiety (-P(O)(NH₂)₂) is highly polar due to the phosphoryl group (P=O) and the amine groups (-NH₂). This part of the molecule is capable of forming strong hydrogen bonds, both as a donor (from the N-H groups) and an acceptor (at the P=O oxygen and the nitrogen atoms). This suggests a propensity for solubility in polar protic solvents like water and alcohols, as well as polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).
Based on these structural components, a qualitative prediction of solubility can be made:
High Solubility: Expected in polar aprotic solvents like DMSO and DMF, which can effectively solvate both the polar and nonpolar portions of the molecule.
Moderate to High Solubility: Likely in polar protic solvents such as ethanol and methanol, where hydrogen bonding with the phosphotriamide group is significant.
Low Solubility: Anticipated in nonpolar solvents like hexane, where the polar phosphotriamide group will be poorly solvated.
Variable Aqueous Solubility: The presence of the nonpolar benzoyl group may limit solubility in water, despite the hydrogen bonding potential of the phosphotriamide group. The aqueous solubility is also likely to be pH-dependent due to the potential for protonation or deprotonation of the amide and phosphoryl groups.[3]
Experimental Determination of Solubility: A Validated Protocol
Given the lack of readily available quantitative data, a robust experimental approach is necessary. The following protocol outlines the static equilibrium method, a reliable technique for determining the solubility of a solid in a liquid.
Materials and Equipment
N-Benzoylphosphotriamide (solid, high purity)
A range of analytical grade solvents (e.g., water, methanol, ethanol, acetone, acetonitrile, dichloromethane, ethyl acetate, toluene, hexane)
Thermostatically controlled shaker or incubator
Analytical balance (± 0.1 mg)
Centrifuge
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer
Volumetric flasks and pipettes
Syringe filters (e.g., 0.22 µm)
Step-by-Step Experimental Workflow
Preparation of Saturated Solutions:
Accurately weigh an excess amount of N-Benzoylphosphotriamide into several vials.
Add a known volume of each selected solvent to the respective vials. The amount of solid should be sufficient to ensure that some remains undissolved at equilibrium.
Seal the vials to prevent solvent evaporation.
Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 298.15 K or 310.15 K).
Agitate the samples for a predetermined time (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments should be conducted to determine the time required to reach equilibrium.
Sample Collection and Preparation:
After the equilibration period, allow the vials to stand undisturbed at the set temperature for at least one hour to allow the undissolved solid to settle.
Carefully withdraw a known volume of the supernatant using a pre-warmed (or cooled to the experimental temperature) pipette.
Immediately filter the collected supernatant through a syringe filter to remove any suspended solid particles.
Quantification of Solute Concentration:
Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.
Analyze the diluted solution using a validated HPLC or UV-Vis spectrophotometric method to determine the concentration of N-Benzoylphosphotriamide.
Prepare a calibration curve using standard solutions of known concentrations to ensure accurate quantification.
Calculation of Solubility:
Calculate the solubility (S) using the following formula:
S = (C × V_total) / m_solvent
where C is the concentration of the analyte in the diluted sample, V_total is the total volume of the diluted sample, and m_solvent is the mass of the solvent in the original saturated solution.
Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.
Visualizing the Experimental Workflow
Figure 1: A flowchart illustrating the key steps in the experimental determination of N-Benzoylphosphotriamide solubility.
Data Presentation and Interpretation
The experimentally determined solubility data should be presented in a clear and concise manner to facilitate comparison across different solvents and conditions.
Tabulated Solubility Data
Solvent Category
Solvent
Temperature (K)
Solubility (g/L)
Solubility (mol/L)
Polar Protic
Water
298.15
Experimental Value
Experimental Value
Methanol
298.15
Experimental Value
Experimental Value
Ethanol
298.15
Experimental Value
Experimental Value
Polar Aprotic
Acetonitrile
298.15
Experimental Value
Experimental Value
Acetone
298.15
Experimental Value
Experimental Value
Dichloromethane
298.15
Experimental Value
Experimental Value
Ethyl Acetate
298.15
Experimental Value
Experimental Value
Nonpolar
Toluene
298.15
Experimental Value
Experimental Value
Hexane
298.15
Experimental Value
Experimental Value
Interpreting the Results
The quantitative data obtained will provide valuable insights into the physicochemical properties of N-Benzoylphosphotriamide.
Solvent-Solute Interactions: A high solubility in a particular solvent indicates strong intermolecular interactions between the solvent and the solute. For instance, high solubility in methanol would confirm the importance of hydrogen bonding.
Impact of Polarity: By comparing solubility across solvents of varying polarities, a quantitative relationship between solvent polarity and solubility can be established.
Guidance for Practical Applications: The solubility data will directly inform decisions in various research and development stages:
Synthesis and Purification: Selection of appropriate solvents for reaction media and recrystallization.
Drug Formulation: Identification of suitable vehicles for in vitro and in vivo studies.
Analytical Method Development: Choice of mobile phases for chromatographic separations.
Conclusion and Future Directions
Understanding the solubility of N-Benzoylphosphotriamide is a critical step in unlocking its full scientific and therapeutic potential. While this guide provides a theoretical framework and a robust experimental protocol, further studies are warranted. Investigating the temperature dependence of solubility would allow for thermodynamic analysis, providing deeper insights into the dissolution process. Additionally, exploring the impact of pH on aqueous solubility will be crucial for any potential pharmaceutical applications. The methodologies and principles outlined herein provide a solid foundation for these future investigations.
References
ResearchGate. (n.d.). Solubility of Benzanilide Crystals in Organic Solvents. Retrieved from [Link]
Perlovich, G. L., & Volkova, T. V. (2022). Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. Molecules, 27(19), 6563. [Link]
Dolan, J. W. (2014). Solubility of Buffers in Aqueous–Organic Eluents for Reversed-Phase Liquid Chromatography. LCGC North America, 32(8), 576–582.
Semantic Scholar. (n.d.). Solubility of Benzanilide Crystals in Organic Solvents. Retrieved from [Link]
Moreno, E. C., & Varughese, K. (1981). Solubilities of phosphates and other sparingly soluble compounds: progress report. U.S. Environmental Protection Agency, Office of Research and Development.
National Center for Biotechnology Information. (n.d.). N-Benzoylphosphotriamide. PubChem Compound Database. Retrieved from [Link]
Kumar, R., & Kumar, P. (2020). Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. Molecules, 25(16), 3666. [Link]
Reddy, P. P., & Kamal, A. (2012). Synthesis of 2-(N-Benzylpyrrolyl)-benzimidazoles Using Polyphosphoric Acid Prompted Cyclocondensation. Letters in Organic Chemistry, 9(3), 214–219. [Link]
Wang, X., et al. (2018). Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. Molecules, 23(10), 2459. [Link]
Murphy, J., & Riley, J. P. (1962). A modified single solution method for the determination of phosphate in natural waters. Analytica Chimica Acta, 27, 31–36.
Cysewska, P., et al. (2022). New Screening Protocol for Effective Green Solvents Selection of Benzamide, Salicylamide and Ethenzamide. International Journal of Molecular Sciences, 23(10), 5755. [Link]
N-(n-butyl)thiophosphoric triamide (NBPT) as a Potent Inhibitor of Ureaplasma urealyticum Urease: A Technical Guide for Therapeutic Development
Abstract Ureaplasma urealyticum, a bacterium implicated in a spectrum of human diseases, relies heavily on its urease enzyme for survival and pathogenesis. The hydrolysis of urea by this enzyme generates ammonia, which c...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Ureaplasma urealyticum, a bacterium implicated in a spectrum of human diseases, relies heavily on its urease enzyme for survival and pathogenesis. The hydrolysis of urea by this enzyme generates ammonia, which contributes to the organism's virulence and pathological effects, including non-gonococcal urethritis, infertility, and preterm birth. This technical guide provides an in-depth exploration of N-(n-butyl)thiophosphoric triamide (NBPT) as a promising inhibitor of Ureaplasma urealyticum urease. While NBPT is a well-established urease inhibitor in agricultural applications, its potential as a therapeutic agent against Ureaplasma urealyticum remains an area of significant research interest. This document will detail the pathogenic role of Ureaplasma urealyticum urease, the intricate mechanism of urease inhibition by NBPT, and a comprehensive experimental framework for the kinetic characterization of this inhibition. This guide is intended for researchers, scientists, and drug development professionals seeking to advance the development of novel therapeutics targeting urease-dependent pathogens.
A Note on Nomenclature: The existing scientific literature predominantly focuses on N-(n-butyl)thiophosphoric triamide (NBPT) as a key urease inhibitor. It is highly probable that the query "N-Benzoylphosphotriamide" was intended to refer to NBPT, and as such, this guide will focus on the latter compound.
The Clinical Significance of Ureaplasma urealyticum and the Central Role of its Urease
Ureaplasma urealyticum is a species of bacteria belonging to the Mycoplasmataceae family, characterized by the absence of a cell wall.[1] These organisms are commonly found in the urogenital tracts of sexually active individuals.[1] While often part of the commensal flora, an overgrowth of Ureaplasma urealyticum is associated with a range of clinical conditions.
The pathogenicity of Ureaplasma urealyticum is intrinsically linked to its potent urease activity.[2] The enzyme catalyzes the hydrolysis of urea to ammonia and carbon dioxide, a reaction that is central to the bacterium's ability to generate ATP.[2] The resulting production of ammonia has several pathological consequences:
Cytotoxicity: Elevated ammonia concentrations are toxic to host cells, leading to inflammation and tissue damage.
pH Alteration: Ammonia production increases the local pH, which can disrupt the normal physiological environment and facilitate the growth of other pathogens.
Immune Evasion: By altering its microenvironment, Ureaplasma urealyticum can evade host immune responses.
The clinical manifestations linked to Ureaplasma urealyticum infection and its urease activity are significant and include:
Non-specific Urethritis (NSU)
Infertility
Chorioamnionitis
Stillbirth and Premature Birth
Neonatal Pneumonia and Meningitis
Given the pivotal role of urease in the survival and virulence of Ureaplasma urealyticum, this enzyme represents a prime target for therapeutic intervention.
Molecular Characteristics of Ureaplasma urealyticum Urease
The urease of Ureaplasma urealyticum is a cytoplasmic enzyme.[3] It is a multimeric protein composed of several subunits.[4] Studies on the purified enzyme from Ureaplasma urealyticum strain T960 have revealed the following key characteristics:
The enzyme's active site contains two nickel ions that are essential for catalysis.[6] These nickel ions coordinate with urea and water molecules to facilitate the hydrolysis reaction. The overall structure of bacterial ureases is generally conserved, providing a basis for understanding the mechanism of inhibition by compounds like NBPT.
N-(n-butyl)thiophosphoric triamide (NBPT): A Potent Urease Inhibitor
NBPT is a structural analog of urea that has been extensively studied and utilized as a urease inhibitor, primarily in agriculture, to prevent the loss of nitrogen from urea-based fertilizers.[7][8] Its efficacy stems from its ability to bind to the active site of the urease enzyme, thereby preventing the hydrolysis of urea.
Mechanism of Action
The precise mechanism of urease inhibition by NBPT is a subject of ongoing research, with evidence pointing to a multi-step process. It is generally accepted that NBPT itself is a pro-inhibitor that is converted to more potent inhibitory molecules within the enzymatic environment.
Recent structural and kinetic studies on bacterial ureases have elucidated a plausible pathway for inhibition:
Enzymatic Hydrolysis: NBPT is first hydrolyzed by the urease enzyme, leading to the formation of N-(n-butyl)thiophosphoric diamide (NBPD).[9]
Further Hydrolysis and Active Inhibitor Formation: NBPD is further hydrolyzed to monoamidothiophosphoric acid (MATP).[10]
Active Site Binding: MATP then binds to the two nickel ions in the active site of the urease. This binding is characterized as a reversible, slow-inhibition mode of action with a very low dissociation constant, indicating a tight binding of the inhibitor to the enzyme.[10]
An alternative and complementary pathway involves the oxidation of NBPT to its oxo-derivative, N-(n-butyl)phosphoric triamide (NBPTO). NBPTO is then hydrolyzed to diamido phosphoric acid (DAP), which also acts as a potent inhibitor by binding to the nickel ions in the active site.[9][11][12]
The following diagram illustrates the proposed inhibitory pathways of NBPT:
Caption: Proposed pathways for the activation of NBPT to inhibitory molecules.
Experimental Framework for Evaluating NBPT Inhibition of Ureaplasma urealyticum Urease
Cultivation of Ureaplasma urealyticum
Ureaplasma urealyticum is a fastidious organism requiring specialized culture media.
Protocol for Cultivation:
Media Preparation: Prepare a suitable broth medium, such as Shepard's 10B broth, which contains yeast extract, horse serum (for cholesterol), urea, and a pH indicator (e.g., phenol red).[13] The final pH of the medium should be adjusted to approximately 6.0-6.5.
Inoculation: Inoculate the broth with a clinical isolate or a reference strain of Ureaplasma urealyticum.
Incubation: Incubate the culture at 37°C in a microaerophilic environment (e.g., using a CO2 incubator or gas pack system).
Monitoring Growth: Monitor growth by observing the color change of the pH indicator from yellow to pink, which indicates urea hydrolysis and ammonia production. Cell density can also be monitored by measuring optical density at 600 nm, although this can be challenging due to the small size of the organisms.
Purification of Ureaplasma urealyticum Urease
A purified enzyme preparation is essential for accurate kinetic studies. The following is a summary of a published purification protocol.[5]
Protocol for Urease Purification:
Cell Lysis: Harvest Ureaplasma urealyticum cells from culture by centrifugation. Resuspend the cell pellet in a suitable buffer (e.g., phosphate buffer, pH 7.5) and lyse the cells by sonication.[4]
Clarification: Centrifuge the cell lysate at high speed to remove cell debris and membranes. The urease activity will be in the supernatant (cytoplasmic fraction).[3][4]
Affinity Chromatography: Apply the supernatant to an affinity chromatography column with a ligand that specifically binds to urease or has a high affinity for nickel-containing proteins.
Hydrophobic Interaction Chromatography: Further purify the urease-containing fractions using a hydrophobic interaction chromatography column.
Gel Filtration: As a final polishing step, use gel filtration chromatography to separate the urease from any remaining protein contaminants and to determine its native molecular weight.
Purity Assessment: Assess the purity of the final enzyme preparation by SDS-PAGE.
Urease Inhibition Assay
The inhibitory activity of NBPT against purified Ureaplasma urealyticum urease can be determined using a colorimetric assay that measures the amount of ammonia produced.
Protocol for Urease Inhibition Assay (96-well plate format):
Reagent Preparation:
Assay Buffer: 100 mM phosphate buffer, pH 7.5.
Urea Solution: Prepare a stock solution of urea in assay buffer. The final concentration in the assay will depend on the Km of the enzyme. A range of concentrations bracketing the Km (4.5 mM) should be used for kinetic analysis.
NBPT Solution: Prepare a stock solution of NBPT in a suitable solvent (e.g., DMSO). Prepare serial dilutions to obtain a range of inhibitor concentrations.
Ammonia Detection Reagents (Berthelot's Method):
Reagent A: Phenol and sodium nitroprusside solution.
Reagent B: Sodium hypochlorite and sodium hydroxide solution.
Assay Procedure:
In a 96-well plate, add 20 µL of the purified urease solution to each well.
Add 20 µL of the NBPT solution at various concentrations to the test wells. For the control wells (100% enzyme activity), add 20 µL of the solvent used for NBPT.
Pre-incubate the plate at 37°C for a defined period (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.
Initiate the enzymatic reaction by adding 160 µL of the urea solution to each well.
Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.
Stop the reaction by adding the ammonia detection reagents.
Measure the absorbance at a wavelength of approximately 630 nm using a microplate reader.
Data Analysis:
Percentage Inhibition: Calculate the percentage of urease inhibition for each NBPT concentration using the following formula:
% Inhibition = [1 - (Absorbance of test well / Absorbance of control well)] x 100
IC50 Determination: Plot the percentage inhibition against the logarithm of the NBPT concentration. The IC50 value, which is the concentration of NBPT that inhibits 50% of the enzyme activity, can be determined from the resulting dose-response curve.
Kinetic Analysis (Determination of Ki and Inhibition Type): To determine the inhibition type (e.g., competitive, non-competitive, uncompetitive, or mixed) and the inhibition constant (Ki), perform the urease activity assay with varying concentrations of both the substrate (urea) and the inhibitor (NBPT). Analyze the data using Lineweaver-Burk or Dixon plots.
The following diagram outlines the experimental workflow for evaluating NBPT inhibition:
Caption: Experimental workflow for kinetic analysis of NBPT inhibition.
Future Directions and Therapeutic Potential
The inhibition of Ureaplasma urealyticum urease by NBPT presents a compelling avenue for the development of novel therapeutics. The experimental framework outlined in this guide provides a clear path for researchers to obtain the necessary kinetic data to validate this therapeutic strategy.
Future research should focus on:
Determining the specific IC50 and Ki values of NBPT for Ureaplasma urealyticum urease. This will provide a quantitative measure of its inhibitory potency.
Investigating the in vitro efficacy of NBPT against clinical isolates of Ureaplasma urealyticum. This will assess its ability to inhibit bacterial growth in culture.
Exploring the potential for synergistic effects with existing antibiotics. Combining a urease inhibitor with conventional antibiotics could enhance their efficacy and combat antibiotic resistance.
Developing targeted delivery systems. Designing formulations that deliver NBPT specifically to the site of infection could maximize its therapeutic effect while minimizing potential side effects.
The development of potent and specific inhibitors of Ureaplasma urealyticum urease, such as NBPT, holds significant promise for the treatment of a range of debilitating and often difficult-to-treat infections.
References
N-(n-Butyl) Thiophosphoric Triamide (NBPT)-Coated Urea (NCU) Improved Maize Growth and Nitrogen Use Efficiency (NUE) in Highly Weathered Tropical Soil. (2020). MDPI. Retrieved from [Link]
N-(n-Butyl)thiophosphoric Triamide (NBPT): A Powerful Urease Inhibitor from Silver Fern Chemical. (n.d.). Silver Fern Chemical. Retrieved from [Link]
Characteristics of Ureaplasma urealyticum urease. (1988). Journal of Bacteriology. Retrieved from [Link]
Ureaplasma urealyticum. (n.d.). Wikipedia. Retrieved from [Link]
Evaluation of Urease Activity by the Human Ureaplasma Species. (2011). Folia Biologica. Retrieved from [Link]
Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. (2017). Biochemistry. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). Journal of Agricultural and Food Chemistry. Retrieved from [Link]
Purification and characterization of urease from Ureaplasma urealyticum. (1988). FEMS Microbiology Letters. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). ResearchGate. Retrieved from [Link]
Ureaplasma urealyticum. (2023). Johns Hopkins ABX Guide. Retrieved from [Link]
Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. (2019). PubMed. Retrieved from [Link]
Urease Inhibitory Kinetic Studies of Various Extracts and Pure Compounds from Cinnamomum Genus. (2018). MDPI. Retrieved from [Link]
Morphology of Ureaplasma urealyticum (T mycoplasma) organisms and colonies. (2015). Bergey's Manual of Systematics of Archaea and Bacteria. Retrieved from [Link]
Urease Test Protocol. (2010). American Society for Microbiology. Retrieved from [Link]
Kinetics and thermodynamics of urea hydrolysis in the presence of urease and nitrification inhibitors. (2019). Canadian Journal of Soil Science. Retrieved from [Link]
Kinetic properties of soil urease inhibited by allicin and NBPT (N-(n-butyl) thiophosphoric triamide). (2019). AIP Conference Proceedings. Retrieved from [Link]
Localization of enzymes in Ureaplasma urealyticum (T-strain mycoplasma). (1977). Journal of Bacteriology. Retrieved from [Link]
Technical Guide: Toxicity Profile and Safety Data Sheet (SDS) for N-Benzoylphosphotriamide
This guide is structured as a high-level technical whitepaper designed for drug development professionals and application scientists. It synthesizes available chemical data with structure-activity relationship (SAR) pred...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical whitepaper designed for drug development professionals and application scientists. It synthesizes available chemical data with structure-activity relationship (SAR) predictions to provide a comprehensive safety and handling profile for N-Benzoylphosphotriamide .
CAS No: 27809-58-1 | Class: Urease Inhibitor / Phosphoramide Derivative
Executive Summary
N-Benzoylphosphotriamide (often chemically distinct from its thio-analogue precursors) represents a potent class of urease inhibitors. Structurally characterized by a benzoyl moiety attached to a phosphotriamide core, it functions as a direct transition-state analogue inhibitor of nickel-dependent urease enzymes.
While widely researched for agricultural nitrogen stabilization (reducing ammonia volatilization), its pharmacological relevance lies in the treatment of urease-positive bacterial infections (Helicobacter pylori, Proteus mirabilis) and the prevention of infection-induced urinary stones. This guide provides a reconstructed safety profile based on metabolite toxicology, structural analogues (NBPT/PPD), and direct enzyme kinetics.
Soluble in DMSO, Methanol; Sparingly soluble in water (hydrolyzes slowly)
Stability
Hygroscopic; Hydrolyzes in acidic/alkaline conditions to Benzamide and Phosphate
Mechanism of Action (MOA)
Unlike thiophosphoric triamides (like NBPT) which require bio-activation (oxidation of P=S to P=O) to become active, N-Benzoylphosphotriamide contains the P=O moiety, making it a direct-acting suicide substrate .
It mimics the urea substrate, binding to the bi-nickel active site of the urease enzyme. The mechanism involves the coordination of the phosphoryl oxygen to the nickel ions, effectively locking the enzyme in an inactive state.
Pathway Visualization
The following diagram illustrates the inhibition pathway and the hydrolytic degradation that dictates its toxicity profile.
Figure 1: Mechanism of Action and Degradation Pathway. The compound acts directly on Urease but degrades into Benzamide and Ammonia, which drive the chronic and acute toxicity profiles respectively.
Experimental Protocols
Synthesis of N-Benzoylphosphotriamide
Note: This protocol is adapted from general N-acylphosphoramide synthesis routes involving phosphoryl chloride.
Solvent: Dichloromethane (DCM) or Toluene (Anhydrous)
Step-by-Step Methodology:
Activation: Dissolve Benzamide (10 mmol) in anhydrous DCM (50 mL) under Argon.
Phosphorylation: Cool to 0°C. Add Phosphoryl Chloride (11 mmol) dropwise.
Mechanistic Insight: This forms the intermediate N-benzoylphosphoramidic dichloride.
Caution: HCl gas is evolved. Use a base trap or triethylamine scavenger if necessary.
Reflux: Allow to warm to room temperature and reflux for 2–4 hours until HCl evolution ceases.
Ammonolysis: Cool the reaction mixture to -10°C. Bubble anhydrous Ammonia gas through the solution for 30 minutes.
Observation: A white precipitate (Ammonium Chloride byproduct) will form immediately.
Work-up: Filter off the solid NH₄Cl. Evaporate the filtrate under reduced pressure.
Purification: Recrystallize the crude residue from Ethanol/Water or Ethyl Acetate to yield N-Benzoylphosphotriamide.
Urease Inhibition Assay (Validation)
To verify the activity of the synthesized compound:
Buffer: 25 mM HEPES (pH 7.5).
Enzyme: Jack Bean Urease (5 nM final concentration).
Substrate: Urea (10 mM).
Detection: Phenol-hypochlorite (Berthelot) method to measure ammonia production.
Procedure: Incubate Enzyme + Inhibitor (0–100 nM) for 10 mins. Add Urea. Stop reaction after 15 mins. Measure Absorbance at 625 nm.
Expectation: IC50 should be in the low nanomolar range (< 50 nM).
Toxicological Profile (Read-Across Analysis)
Since full regulatory toxicological dossiers are rare for this specific derivative, the safety profile is constructed using Read-Across methodology from its primary metabolites (Benzamide) and structural analogues (NBPT).
Acute Toxicity
Oral (Predicted): LD50 ~ 1000 - 2000 mg/kg (Rat).
Basis: Benzamide (LD50 Mouse: 1160 mg/kg) is the primary organic metabolite.
Inhalation: High risk of mucosal irritation due to hydrolysis releasing ammonia and phosphoric acid species.
Dermal: Moderate irritant.
Chronic & Specific Target Organ Toxicity (STOT)
Hepatic Effects: Benzamide derivatives are processed by the liver. Prolonged high-dose exposure may induce elevated liver enzymes.
Reproductive Toxicity:Warning. Benzamide is a known reproductive toxin (Group 2).
Mechanism:[1][2][3][4][5][6] Interference with poly (ADP-ribose) polymerase (PARP) enzymes.
Neurotoxicity: High doses may cause tremors (cholinergic-like effects common in organophosphates, though less pronounced in phosphoramides).
Safety Data Sheet (SDS) - Key Sections
Signal Word:WARNING
Hazard Statements (GHS)
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
H361: Suspected of damaging fertility or the unborn child (due to Benzamide metabolite).
Temperature: Store at -20°C (Long term) or 2-8°C (Short term).
Atmosphere: Store under inert gas (Argon/Nitrogen). The P-N bond is susceptible to hydrolysis by atmospheric moisture.
Container: Tightly sealed glass or polypropylene. Avoid metals that may catalyze hydrolysis.
Disposal
Protocol: Dissolve in a combustible solvent (e.g., acetone) and burn in a chemical incinerator equipped with an afterburner and scrubber.
Note: Combustion may produce Phosphorus oxides (POx) and Nitrogen oxides (NOx).
References
PubChem. (n.d.).[7] N-Benzoylphosphotriamide (Compound).[7] National Library of Medicine. Retrieved from [Link]
Kot, M., et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Scientific Reports. Retrieved from [Link]
Upadhyay, L. S. B. (2012). Urease Inhibitors: A Review. Indian Journal of Biotechnology. (Context on Phosphoramide class toxicity).
European Chemicals Agency (ECHA). (n.d.). Benzamide - Registration Dossier. (Used for metabolite read-across toxicity). Retrieved from [Link]
Mazzei, L., et al. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate. Biochemistry. Retrieved from [Link]
An In-Depth Technical Guide to the Chemical Stability of Benzoyl-Substituted Phosphoric Triamides
For Researchers, Scientists, and Drug Development Professionals Introduction: The Pivotal Role of Stability in the Application of Benzoyl-Substituted Phosphoric Triamides Benzoyl-substituted phosphoric triamides are a cl...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Pivotal Role of Stability in the Application of Benzoyl-Substituted Phosphoric Triamides
Benzoyl-substituted phosphoric triamides are a class of organophosphorus compounds that have garnered significant interest in medicinal chemistry and agrochemistry. Their diverse biological activities, including potential as urease inhibitors and anticancer agents, underscore their importance in drug development and agricultural applications.[1][2] The core structure, featuring a benzoyl group attached to a phosphoric triamide scaffold, allows for a wide range of structural modifications to modulate their biological efficacy. However, the translation of these promising compounds from the laboratory to practical applications is critically dependent on their chemical stability. A thorough understanding of their degradation pathways under various environmental conditions is paramount for ensuring their safety, efficacy, and shelf-life.
This technical guide provides a comprehensive overview of the chemical stability of benzoyl-substituted phosphoric triamides. It delves into the primary degradation pathways—hydrolysis, thermal decomposition, and photolysis—and explores the factors influencing the stability of these molecules. Furthermore, this guide outlines detailed experimental protocols for assessing their stability, providing researchers with the necessary tools to evaluate and optimize their compounds for real-world applications.
Synthesis of Benzoyl-Substituted Phosphoric Triamides: A Foundation for Stability Considerations
A robust understanding of the synthesis of benzoyl-substituted phosphoric triamides is the first step in comprehending their inherent stability. These compounds are typically synthesized through a multi-step process that can influence the purity and, consequently, the stability of the final product. A common synthetic route involves the reaction of a substituted benzoyl chloride with phosphoryl chloride, followed by the sequential addition of amines.
A representative synthesis is that of N-benzoyl-N′,N″-bis(pyrrolidinyl)phosphoric triamide, which is achieved by reacting N-benzoyl phosphoramidic dichloride with pyrrolidine.[3] The purity of the final compound, obtained after purification steps like crystallization, is crucial as impurities can potentially catalyze degradation reactions.
Figure 1: Generalized synthetic workflow for benzoyl-substituted phosphoric triamides.
Key Degradation Pathways and Mechanistic Insights
The stability of a molecule is intrinsically linked to its susceptibility to various degradation pathways. For benzoyl-substituted phosphoric triamides, the primary routes of decomposition are hydrolysis, thermal degradation, and photolysis.
Hydrolytic Degradation: The Role of pH
Hydrolysis is a major degradation pathway for many pharmaceutical and agricultural compounds, and phosphoric triamides are no exception. The presence of both an amide and a phosphoric triamide moiety suggests multiple potential sites for hydrolytic cleavage. The rate and mechanism of hydrolysis are highly dependent on the pH of the environment.
Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the benzoyl group or the phosphoryl oxygen can be protonated, rendering the adjacent carbon or phosphorus atom more electrophilic and susceptible to nucleophilic attack by water.[4][5] The hydrolysis of the amide bond would lead to a carboxylic acid and a phosphoric triamide, while cleavage of a P-N bond would result in a phosphorodiamidic acid and an amine. The relative rates of these two pathways will depend on the specific substitution pattern of the molecule. For instance, electron-donating groups on the benzoyl ring may increase the basicity of the carbonyl oxygen, potentially accelerating amide hydrolysis.
Base-Catalyzed Hydrolysis: In alkaline media, the hydroxide ion acts as the nucleophile. Attack at the carbonyl carbon of the benzoyl group or the phosphorus atom can lead to the cleavage of the amide or P-N bonds, respectively.[6] The stability of related compounds like N-(n-butyl) thiophosphoric triamide (NBPT) has been shown to be pH-dependent, with faster degradation observed in acidic soils.[7] This suggests that the phosphoric triamide moiety is susceptible to acid-catalyzed hydrolysis.
Figure 2: Potential hydrolytic degradation pathways under acidic and basic conditions.
Thermal Degradation: Impact of Molecular Structure
The thermal stability of benzoyl-substituted phosphoric triamides is a critical parameter, especially for applications that may involve elevated temperatures during processing or storage. The decomposition of organophosphorus compounds at elevated temperatures can proceed through various mechanisms, including bond homolysis and elimination reactions.[8]
For related phosphate esters, thermal decomposition has been shown to be influenced by the nature of the substituents.[8] Aryl phosphates generally exhibit higher thermal stability compared to their alkyl counterparts.[8] This suggests that the aromatic nature of the benzoyl group and any aryl substituents on the amide nitrogens may contribute to the overall thermal stability of benzoyl-substituted phosphoric triamides. The primary decomposition pathways likely involve the cleavage of the P-N and C-N bonds. The specific decomposition products will depend on the substituents present on both the benzoyl ring and the amide groups.
Photodegradation: Sensitivity to Light Exposure
Aromatic compounds are often susceptible to photodegradation upon exposure to ultraviolet (UV) radiation. The benzoyl moiety in these phosphoric triamides contains a chromophore that can absorb UV light, leading to electronic excitation and subsequent chemical reactions. The photolysis of fully aromatic amides has been shown to proceed via a photo-Fries rearrangement, yielding aminobenzophenone products.[9][10] It is plausible that benzoyl-substituted phosphoric triamides could undergo similar photochemical transformations.
The presence of substituents on the benzoyl ring can significantly influence the photostability of the molecule. Electron-donating or withdrawing groups can alter the absorption spectrum and the excited-state reactivity of the compound. The photodegradation of aromatic amines is also a well-documented process, suggesting that the amine-derived portions of the phosphoric triamide could also be susceptible to photochemical reactions.[11][12]
Experimental Protocols for Stability Assessment
A systematic evaluation of the chemical stability of benzoyl-substituted phosphoric triamides requires well-defined experimental protocols. Forced degradation studies are essential for identifying potential degradation products and understanding the degradation pathways.
Forced Degradation Studies
Forced degradation, or stress testing, involves subjecting the compound to conditions more severe than those it would typically encounter during its shelf life. This approach accelerates the degradation process, allowing for the rapid identification of potential degradants.
Table 1: Recommended Conditions for Forced Degradation Studies
Stress Condition
Typical Parameters
Potential Degradation Pathway
Acid Hydrolysis
0.1 M - 1 M HCl or H₂SO₄, room temperature to 60°C
Cleavage of amide and/or P-N bonds
Base Hydrolysis
0.1 M - 1 M NaOH, room temperature to 60°C
Cleavage of amide and/or P-N bonds
Oxidative Stress
3-30% H₂O₂, room temperature
Oxidation of the phosphorus center or other susceptible groups
Thermal Stress
Dry heat (e.g., 60-80°C) or in solution
Bond cleavage, rearrangement reactions
Photostability
Exposure to UV and visible light (ICH Q1B guidelines)
Photo-Fries rearrangement, bond cleavage
Step-by-Step Methodology for a Typical Hydrolysis Study
Preparation of Stock Solution: Prepare a stock solution of the benzoyl-substituted phosphoric triamide in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).
Preparation of Stress Samples:
Acidic Condition: Add a specific volume of the stock solution to a volumetric flask and make up the volume with 0.1 M HCl.
Basic Condition: Add a specific volume of the stock solution to a volumetric flask and make up the volume with 0.1 M NaOH.
Neutral Condition: Add a specific volume of the stock solution to a volumetric flask and make up the volume with purified water.
Incubation: Store the prepared solutions at a controlled temperature (e.g., 40°C or 60°C) and protect them from light.
Sampling: Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, 24, and 48 hours).
Neutralization (for acid and base samples): Immediately neutralize the samples to quench the degradation reaction. For acidic samples, add an equivalent amount of base, and for basic samples, add an equivalent amount of acid.
Analysis: Analyze the samples using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with a UV or Mass Spectrometry (MS) detector.[13][14][15]
Application Note & Protocol: Synthesis of N-Benzoylphosphotriamide from Benzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a detailed protocol for the laboratory-scale synthesis of N-Benzoylphosphotriamide, a compound of interest in organic synthe...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This document provides a detailed protocol for the laboratory-scale synthesis of N-Benzoylphosphotriamide, a compound of interest in organic synthesis and medicinal chemistry. The synthesis is a multi-step process commencing with the reaction of benzoyl chloride and phosphorus pentachloride to form an intermediate, which is subsequently reacted with ammonia. This guide emphasizes safety, mechanistic understanding, and practical experimental procedures to ensure a reproducible and safe synthesis.
Introduction
N-acylphosphoric triamides are a class of compounds with significant potential in various chemical and pharmaceutical applications.[1] Their structural features, combining an acyl group with a phosphoric triamide moiety, make them interesting candidates for use as ligands, intermediates in organic synthesis, and potentially as bioactive molecules.[1][2] This document outlines a detailed protocol for the synthesis of a representative of this class, N-Benzoylphosphotriamide, starting from commercially available benzoyl chloride.
The described synthesis proceeds in two conceptual stages:
Formation of an electrophilic phosphorus intermediate: Benzoyl chloride is reacted with phosphorus pentachloride.
Amination: The resulting intermediate is treated with ammonia to yield the final N-Benzoylphosphotriamide.
This protocol is designed for researchers with a strong background in synthetic organic chemistry. Strict adherence to safety precautions is paramount due to the hazardous nature of the reagents involved.
Reaction Scheme & Mechanism
The overall transformation can be depicted as follows:
Caption: Proposed reaction pathway for the synthesis of N-Benzoylphosphotriamide.
The reaction is proposed to proceed via the formation of a benzoylphosphorimidic trichloride intermediate from the reaction of benzoyl chloride with phosphorus pentachloride. This highly electrophilic intermediate is then subjected to nucleophilic attack by ammonia, leading to the substitution of the chlorine atoms with amino groups to form the final phosphotriamide product.
Materials and Reagents
Reagent
Formula
MW ( g/mol )
CAS No.
Hazards
Benzoyl Chloride
C₇H₅ClO
140.57
98-88-4
Corrosive, Lachrymator, Water-reactive
Phosphorus Pentachloride
PCl₅
208.24
10026-13-8
Corrosive, Water-reactive, Toxic
Ammonia solution (25% in water)
NH₃
17.03
1336-21-6
Corrosive, Respiratory irritant
Dichloromethane (DCM), anhydrous
CH₂Cl₂
84.93
75-09-2
Volatile, Suspected carcinogen
Diethyl ether, anhydrous
(C₂H₅)₂O
74.12
60-29-7
Highly flammable
Experimental Protocol
4.1. General Safety Precautions
This procedure must be carried out in a well-ventilated chemical fume hood.[3][4]
Personal Protective Equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be worn at all times.[5][6]
All glassware must be oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.[4]
Phosphorus pentachloride reacts violently with water.[7][8] Exercise extreme caution to avoid contact with moisture.
Benzoyl chloride is a lachrymator and corrosive.[3][5][9][10][11] Handle with care.
Concentrated ammonia solution is corrosive and has a pungent, irritating odor.[12][13][14][15][16]
4.2. Step-by-Step Procedure
Step 1: Formation of the Intermediate
Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a nitrogen inlet and a bubbler.
In the flask, suspend phosphorus pentachloride (1.0 eq.) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.
Cool the suspension to 0 °C using an ice bath.
Slowly add benzoyl chloride (1.0 eq.) dropwise from the dropping funnel to the stirred suspension over 30 minutes. The addition is exothermic. Maintain the temperature below 10 °C.[17]
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. The reaction progress can be monitored by the dissolution of phosphorus pentachloride.
Step 2: Amination
Cool the reaction mixture from Step 1 to -10 °C using an ice-salt bath.
In a separate flask, prepare a solution of concentrated ammonia (at least 6 equivalents) in anhydrous diethyl ether. Cool this solution to 0 °C.
Slowly add the ethereal ammonia solution to the vigorously stirred reaction mixture from Step 1 via the dropping funnel. This step is highly exothermic; maintain the temperature below 0 °C.[17][18] A white precipitate of ammonium chloride will form.
After the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 4-6 hours.
4.3. Work-up and Purification
Filter the reaction mixture through a sintered glass funnel to remove the ammonium chloride precipitate.
Wash the precipitate with two small portions of cold, anhydrous diethyl ether.
Combine the filtrate and the washes.
Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.
The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water or toluene).
Characterization
The identity and purity of the synthesized N-Benzoylphosphotriamide can be confirmed by standard analytical techniques, including:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ³¹P NMR.
Infrared (IR) Spectroscopy: To identify characteristic functional groups (P=O, N-H, C=O).
Mass Spectrometry (MS): To determine the molecular weight.
Elemental Analysis: To confirm the elemental composition.
Troubleshooting
Problem
Possible Cause
Solution
Low Yield
Incomplete reaction in Step 1.
Ensure complete dissolution of PCl₅. Consider extending the reaction time.
Loss of product during work-up.
Use cold solvents for washing. Minimize transfer steps.
Hydrolysis of reagents or intermediates.
Ensure all glassware is dry and the reaction is under an inert atmosphere.
Oily product that does not crystallize
Impurities present.
Attempt purification by column chromatography on silica gel.
Product is inherently an oil.
Characterize as an oil after thorough drying under vacuum.
Waste Disposal
All chemical waste should be disposed of according to institutional and local regulations.
Quench any unreacted phosphorus pentachloride or benzoyl chloride carefully with a suitable alcohol (e.g., isopropanol) under controlled conditions before disposal.
Conclusion
This protocol provides a comprehensive guide for the synthesis of N-Benzoylphosphotriamide from benzoyl chloride. By carefully following the outlined steps and adhering to the stringent safety precautions, researchers can successfully prepare this compound for further study and application. The mechanistic insights and troubleshooting guide aim to facilitate a smooth and efficient synthetic process.
References
Slideshare. (n.d.). Synthesis of benzamide from benzyl chloride. Retrieved from [Link]
An experimental handbook for pharmaceutical organic chemistry-i. (n.d.). AIM: TO PERFORM THE SYNTHESIS OF BENZAMIDE FROM BENZOYL CHLORIDE Chapter: 16. Retrieved from [Link]
International Journal of Innovative Research in Science, Engineering and Technology. (2015). An Efficient Synthesis of N- Benzoyl Derivative of Amino Acids Using PEG-400 as A Green and Recyclable Catalyst. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Benzyl chloride synthesis by chlorination or substitution. Retrieved from [Link]
New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Benzoyl chloride. Retrieved from [Link]
Google Patents. (n.d.). DE102009056566A1 - Preparing phosphoric acid triamide compounds comprises adding tertiary amine to a solution of phosphoric acid amide dichloride compounds in inert solvent and initiating reaction of ammonia, and heating mixture to remove ammonium chloride.
Carl ROTH. (n.d.). Safety Data Sheet: Ammonia solution. Retrieved from [Link]
New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Ammonia. Retrieved from [Link]
Google Patents. (n.d.). CN103449964A - Preparation method of benzyl chloride derivatives.
Keikha, M., Pourayoubi, M., Tarahhomi, A., & van der Lee, A. (2016). Syntheses and structures of four new mixed-amide phosphoric triamides. Acta Crystallographica Section C: Structural Chemistry, 72(Pt 3), 251–259. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 24819, Phosphorus pentachloride. Retrieved from [Link]
Carl ROTH. (n.d.). Safety Data Sheet: Benzoyl chloride. Retrieved from [Link]
Organic Syntheses. (n.d.). Hexamethylphosphorous triamide. Retrieved from [Link]
Emsley, J., & Udy, P. B. (1970). Elucidation of the reaction of phosphorus pentachloride and ammonium chloride by phosphorus-31 nuclear magnetic resonance spectroscopy. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 3025-3029. Retrieved from [Link]
GOV.UK. (2024). Ammonia: general information. Retrieved from [Link]
Wikipedia. (n.d.). Phosphorus pentachloride. Retrieved from [Link]
Chemscape. (n.d.). Occupational Hazards of Ammonia. Retrieved from [Link]
YouTube. (2023). Reaction of Carboxylic acid with Phosphorous penta chloride|Benzoic acid. Retrieved from [Link]
Inchem.org. (n.d.). ICSC 1015 - BENZOYL CHLORIDE. Retrieved from [Link]
Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: ammonia solution 25%. Retrieved from [Link]
SBLCore. (2025). SAFETY DATA SHEET according to Regulation (EC) No 1907/2006 (REACH) as amended. Phosphorous pentachloride. Retrieved from [Link]
Xiao, F., & Han, L.-B. (2020). Atom-efficient chlorination of benzoic acids with PCl3 generating acyl chlorides. Green Synthesis and Catalysis, 1(1), 23-26. Retrieved from [Link]
ScienceDirect. (n.d.). Synthesis, characterization and structural study of new phosphoric triamides. Retrieved from [Link]
CONICET. (2012). Synthesis, conformational and NQR analysis of phosphoric triamides containing the P(O)[N]3 skeleton. Retrieved from [Link]
Application Note: A Robust HPLC-UV Method for the Quantification of N-Benzoylphosphotriamide in Soil
Abstract This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the selective detection and quantification of N-Benzoylphosphotriamide in complex soil matrices....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the selective detection and quantification of N-Benzoylphosphotriamide in complex soil matrices. N-Benzoylphosphotriamide, a compound of interest in agricultural and environmental sciences, requires a reliable analytical method for monitoring its presence and persistence in soil. This protocol outlines a complete workflow, from sample collection and preparation using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction followed by Solid-Phase Extraction (SPE) cleanup, to final analysis by Reversed-Phase HPLC with UV detection. The method is designed to provide high recovery, precision, and accuracy, making it suitable for routine environmental monitoring and research applications.
Introduction: The Rationale for N-Benzoylphosphotriamide Analysis
Phosphoramides and their derivatives are a class of compounds with significant applications in agriculture, most notably as urease inhibitors.[1][2][3] Urease inhibitors, when added to urea-based fertilizers, slow the enzymatic hydrolysis of urea, a process that can lead to significant nitrogen loss through ammonia volatilization.[4][5][6] N-Benzoylphosphotriamide is a member of this chemical family, and understanding its fate and transport in soil is crucial for assessing its environmental impact and optimizing its efficacy.
The complex and heterogeneous nature of soil presents a significant analytical challenge.[7] Soil matrices contain a vast array of organic and inorganic compounds that can interfere with the accurate quantification of target analytes.[8][9] Therefore, a robust analytical method requires an efficient extraction technique to isolate the analyte from the soil particles and a selective cleanup step to remove co-extracted interferences.[10][11][12] This document provides a step-by-step guide for a reliable HPLC method, grounded in established principles of chromatographic separation and sample preparation, to meet these challenges.
Principle of the Method
The overall analytical workflow is a multi-stage process designed to ensure the selective and accurate measurement of N-Benzoylphosphotriamide.
Caption: Overall analytical workflow.
The core of the method involves:
Extraction: A modified QuEChERS approach is employed using acetonitrile to efficiently extract N-Benzoylphosphotriamide from the soil.[13][14][15] Acetonitrile is chosen for its ability to precipitate proteins and extract a wide range of pesticide polarities with minimal co-extraction of lipids.
Cleanup: The crude extract is further purified using Solid-Phase Extraction (SPE) with a C18 cartridge.[8][16] This step is critical for removing non-polar and other interfering compounds from the soil matrix, thereby enhancing the selectivity of the analysis and protecting the HPLC column.[17]
Analysis: The purified and concentrated sample is injected into a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) system equipped with a C18 column and a UV detector for separation and quantification.[1][18][19]
Materials and Reagents
Standards: N-Benzoylphosphotriamide analytical standard (≥98% purity).
Solvents: HPLC grade acetonitrile, methanol, and water.
Equipment: High-speed blender or mechanical shaker, centrifuge, rotary evaporator or nitrogen evaporator, vortex mixer, analytical balance, pH meter, HPLC system with UV detector.
Experimental Protocols
Standard Solution Preparation
Causality: Accurate standard preparation is the foundation of quantitative analysis. A precise stock solution ensures the calibration curve, which is used to determine the concentration of the analyte in unknown samples, is accurate.
Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of N-Benzoylphosphotriamide standard into a 10 mL volumetric flask. Dissolve and bring to volume with methanol. This solution should be stored at 4°C and protected from light.
Working Stock Solution (100 µg/mL): Pipette 1 mL of the primary stock solution into a 10 mL volumetric flask and dilute to volume with methanol.
Calibration Standards (0.1 - 20 µg/mL): Prepare a series of calibration standards by serially diluting the working stock solution with the initial mobile phase composition (e.g., 50:50 acetonitrile:water). A minimum of five concentration levels is recommended to establish linearity.[20]
Soil Sample Preparation: Extraction and Cleanup
Causality: This combined extraction and cleanup procedure is designed to maximize the recovery of N-Benzoylphosphotriamide while minimizing matrix effects. The QuEChERS salting-out step enhances the partitioning of the analyte into the acetonitrile layer, while the d-SPE and cartridge cleanup steps remove specific classes of interferences.
Caption: Soil sample extraction and cleanup workflow.
Protocol:
Extraction:
Weigh 10 g of homogenized, sieved (<2 mm) soil into a 50 mL centrifuge tube.[14]
For recovery studies, spike a blank soil sample with a known concentration of N-Benzoylphosphotriamide standard and let it equilibrate for at least 2 hours.
Add 10 mL of acetonitrile to the tube.
Shake vigorously for 5 minutes using a mechanical shaker.[14]
Add a pre-packaged QuEChERS salt packet containing 4 g MgSO₄ and 1 g NaCl. The anhydrous MgSO₄ absorbs excess water, promoting phase separation.
Immediately vortex for 1 minute to prevent the agglomeration of salts.
Centrifuge the tube at 4000 rpm for 5 minutes.
Cleanup (Solid-Phase Extraction):
Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.[21]
Loading: Take the supernatant from the extraction step and load it onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.
Washing: Wash the cartridge with 5 mL of a 20:80 (v/v) acetonitrile:water solution to remove polar interferences.
Elution: Elute the N-Benzoylphosphotriamide from the cartridge with 5 mL of acetonitrile into a clean collection tube.[21]
Concentration and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 1 mL of the initial mobile phase.
Vortex the solution and filter it through a 0.45 µm syringe filter into an HPLC vial.
HPLC Instrumentation and Conditions
Causality: The selected HPLC conditions are optimized for the separation of N-Benzoylphosphotriamide from potential interferences. A C18 column is used due to its versatility for retaining moderately polar organic compounds.[22] The mobile phase of acetonitrile and water provides good peak shape and resolution. The UV detection wavelength is selected based on the chromophore of the benzoyl group in the analyte.
Parameter
Recommended Condition
Instrument
Agilent 1260 Infinity II or equivalent
Column
C18 Column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase
A: Deionized WaterB: Acetonitrile
Gradient
Isocratic at 50% B for 10 min
Flow Rate
1.0 mL/min
Injection Volume
20 µL
Column Temp.
30°C
Detector
UV-Vis Detector
Wavelength
230 nm
Method Validation
For the method to be considered trustworthy, it must be validated according to established guidelines.[20][23][24] Key validation parameters include linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
Parameter
Acceptance Criteria
Purpose
Linearity (R²)
≥ 0.995
Ensures response is proportional to concentration.[20]
Accuracy (% Recovery)
80 - 120%
Measures the closeness of results to the true value.
Precision (%RSD)
≤ 15%
Measures the repeatability of the method.
LOD
S/N ratio ≥ 3
The lowest concentration that can be reliably detected.[23]
LOQ
S/N ratio ≥ 10
The lowest concentration that can be accurately quantified.[23]
Specificity
No interfering peaks at the analyte retention time in blank samples.
Ensures the signal is from the analyte only.
Example Validation Data (Hypothetical):
Linearity: A calibration curve constructed from 0.1 to 20 µg/mL yielded a correlation coefficient (R²) of 0.998.
Accuracy & Precision: Spike recovery studies were performed on blank soil at three concentration levels (1, 5, and 10 mg/kg).
Spike Level (mg/kg)
Mean Recovery (%)
RSD (%) (n=6)
1.0
95.2
8.5
5.0
98.7
5.1
10.0
101.5
3.8
LOD & LOQ: The Limit of Detection (LOD) was determined to be 0.05 mg/kg, and the Limit of Quantification (LOQ) was 0.15 mg/kg in soil.
Results and Discussion
This method provides a reliable and robust means for quantifying N-Benzoylphosphotriamide in soil. The combination of QuEChERS and SPE cleanup effectively minimizes matrix interference, leading to clean chromatograms and accurate quantification. The validation data demonstrates that the method meets typical requirements for analytical chemistry assays in environmental monitoring.[25]
Potential Challenges:
Matrix Variability: Different soil types (e.g., sandy vs. high organic content) may require minor modifications to the extraction or cleanup steps. It is recommended to validate the method for each distinct soil matrix.
Analyte Stability: N-Benzoylphosphotriamide may be susceptible to degradation under certain pH or temperature conditions. Samples should be stored at 4°C and analyzed promptly.
Conclusion
The HPLC-UV method detailed in this application note is fit for the purpose of quantifying N-Benzoylphosphotriamide in soil samples. The protocol provides a clear, step-by-step workflow with scientifically justified procedures for sample preparation, chromatographic separation, and detection. By adhering to this validated method, researchers and environmental scientists can obtain accurate and reproducible data on the concentration of this important agricultural compound in the environment.
References
ResearchGate. Development and validation of the highperformance liquid chromatography method for estimating N-(n-butyl) thiophosphoric triamide in granular fertilisers. Available from: [Link]
LMA leidykla. Development and validation of the high-performance liquid chromatography method for estimating N-(n-butyl) thiophosphoric triamide in granular fertilisers. Available from: [Link]
LMA leidykla. Development and validation of the high- performance liquid chromatography method for estimating N-(n-butyl) thiophosphoric triamide in. Available from: [Link]
Chromatography Today. HPLC Analysis of Phosphoramidites using RP or NP conditions - Maximum Flexibility with YMC-Triart. Available from: [Link]
Research Inventy. Development of a High-Performance Liquid Chromatography (HPLC) Method for Determining Pesticide Residues in Agricultural Soil: A. Available from: [Link]
MDPI. Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Available from: [Link]
LCGC International. ORGANOPHOSPHORUS PESTICIDE ANALYSIS BY HPLC. Available from: [Link]
ACS Publications. SOLID-PHASE EXTRACTION OF DICAMBA AND PICLORAM FROM WATER AND SOIL SAMPLES FOR HPLC. Available from: [Link]
MDPI. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Available from: [Link]
PubMed. Solid-phase extraction clean-up of soil and sediment extracts for the determination of various types of pollutants in a single run. Available from: [Link]
PubMed. Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Available from: [Link]
NIH. Determination of Organophosphorus Pesticides in Soil by Dispersive Liquid–Liquid Microextraction and Gas Chromatography. Available from: [Link]
Mastelf. HPLC Method Validation: Ensuring Accuracy and Regulatory Compliance. Available from: [Link]
LCGC International. Phosphorus Analyzed in Soil Using Two-Dimensional Ion Chromatography-Tandem Mass Spectrometry. Available from: [Link]
ResearchGate. Effectiveness of the urease inhibitor NBPT (N-(n-butyl) thiophosphoric triamide) for improving the efficiency of urea for ryegrass production. Available from: [Link]
Chemistry LibreTexts. Solid-Phase Extraction. Available from: [Link]
UCT. Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil. Available from: [Link]
Studylib. HPLC Analysis of Organophosphate Pesticides in Soil. Available from: [Link]
Separation Science. QuEChERS approach for the determination of pesticide residues in soil. Available from: [Link]
3M. 3M ENVIRONMENTAL LABORATORY. Available from: [Link]
ResearchGate. Use of high performance liquid chromatography for soil and plant analysis. Available from: [Link]
MDPI. Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Available from: [Link]
ScienceDirect. Agronomic efficiency of NBPT as a urease inhibitor: A review. Available from: [Link]
LabRulez LCMS. Sample Cleanup: Method Development for Solid Phase Extraction and Beyond. Available from: [Link]
Organomation. What is Solid Phase Extraction (SPE)?. Available from: [Link]
ResearchGate. Using a QuEChERS Approach for the Determination of Pesticide Residues in Soil Introduction. Available from: [Link]
ResearchGate. Design of Analytical Method Validation Protocol Evaluating Environmental Monitoring of AND Contamination on Surfaces Based on Cleaning Validation Procedures: A Multi Component RP-UHPLC Method. Available from: [Link]
HELIX Chromatography. HPLC Methods for analysis of Phosphate Ion. Available from: [Link]
PubMed. Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Available from: [Link]
ResearchGate. Agronomic Efficiency of NBPT as a Urease Inhibitor: A review. Available from: [Link]
Oxford Academic. QuEChERS Approach for the Determination of Pesticide Residues in Soil Samples: An Overview. Available from: [Link]
Texas State Soil and Water Conservation Board. Guidance on Environmental Data Verification and Data Validation. Available from: [Link]
31P-NMR spectroscopy characterization of N-Benzoylphosphotriamide
Application Note: 31P-NMR Spectroscopy Characterization of N-Benzoylphosphotriamide Introduction & Scope N-Benzoylphosphotriamide ( ) represents a critical class of phosphoric triamide derivatives, widely utilized as ure...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 31P-NMR Spectroscopy Characterization of N-Benzoylphosphotriamide
Introduction & Scope
N-Benzoylphosphotriamide (
) represents a critical class of phosphoric triamide derivatives, widely utilized as urease inhibitors in agricultural soil management and as prodrug scaffolds in pharmacology. Unlike carbon-based characterization, Phosphorus-31 (P) NMR offers a direct, background-free window into the electronic environment of the central phosphorus core.
This guide provides a validated protocol for the structural confirmation, purity assessment, and stability monitoring of N-Benzoylphosphotriamide. It addresses the specific challenges of this analyte, including tautomeric sensitivity, hygroscopicity, and the critical requirement for accurate chemical shift referencing.
Key Analytical Advantages:
100% Natural Abundance:
P requires no isotopic enrichment.
Wide Chemical Shift Dispersion: Excellent resolution between the target triamide, intermediates, and hydrolysis byproducts (e.g., phosphoric acid).
Structural Diagnostic: The chemical shift is highly sensitive to the electron-withdrawing nature of the benzoyl moiety.
Theoretical Background
The phosphorus atom in N-Benzoylphosphotriamide exists in a pentavalent, tetracoordinate environment (
).
Chemical Shift (
): The electron-withdrawing benzoyl group () reduces electron density on the bridging nitrogen. However, due to complex shielding cone effects and back-bonding, N-acylphosphoric triamides typically resonate in the upfield region (0 to -10 ppm) relative to 85% . This contrasts with alkyl-phosphoric triamides, which often appear downfield (+10 to +20 ppm).
Coupling (
): In proton-coupled spectra, the P signal splits due to scalar coupling with the amide protons (), typically ranging from 20–35 Hz .
Relaxation (
): Phosphorus nuclei in this environment have relatively long longitudinal relaxation times (2–8 seconds), necessitating specific acquisition delays for quantitative accuracy.
Experimental Protocol
Reagents and Materials
Solvent: DMSO-
(99.9% D) is mandatory. Chloroform () is not recommended due to poor solubility of the polar triamide moiety and potential for aggregation broadening.
Internal Standard (Optional): Triphenyl phosphate (TPP,
ppm).
External Reference: 85%
in a capillary insert (set to 0.00 ppm).
Sample Preparation
Mass: Weigh 15–20 mg of N-Benzoylphosphotriamide.
Dissolution: Add 0.6 mL of DMSO-
directly to the vial. Vortex until completely dissolved.
Note: If the solution appears cloudy, filter through a glass wool plug into the NMR tube. Suspended solids will cause significant line broadening.
Reference: Insert the coaxial capillary containing 85%
Critical. relaxes slowly. Short D1 leads to integration errors.
Scans (NS)
64 – 128
High S/N ratio required to detect trace hydrolysis.
Decoupling
WALTZ-16 or GARP
Removes P-H coupling for singlet observation.
Temperature
298 K (25°C)
Standardize to minimize H-bond induced shifts.
Data Processing & Interpretation
Processing Steps
Exponential Multiplication: Apply a line broadening (LB) factor of 1.0 – 2.0 Hz .
P signals are naturally broader than C; this improves S/N.
Phasing: Manual phasing is often required as automated routines struggle with the large chemical shift range.
Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial, order 3-5) to remove the "rolling" baseline often caused by acoustic ringing in the probe.
Spectral Analysis
Table 1: Characteristic Chemical Shifts in DMSO-
Compound Species
Chemical Shift ( ppm)
Multiplicity (H Decoupled)
Notes
N-Benzoylphosphotriamide
-5.5 to -6.5
Singlet
Main Target. Exact shift depends on concentration.
Phosphoric Acid ()
0.00
Singlet
Hydrolysis product (Reference).
Phosphoric Triamide ()
+10.0 to +15.0
Singlet
Precursor / De-benzoylated byproduct.
Polyphosphates
-10 to -25
Broad
Thermal degradation artifacts.
Note: Chemical shifts are referenced to external 85%
bonds), run a non-decoupled experiment (pulse sequence zg without decoupling).
Observation: The singlet at -6.1 ppm should split into a complex multiplet.
Mechanism: The phosphorus couples to the protons on the three nitrogen atoms.
Diagnostic: If the peak remains a singlet in the coupled spectrum, the P-H connectivity is absent (indicating total hydrolysis or incorrect structure).
Workflow Visualization
The following diagram outlines the logical flow for characterizing the compound and troubleshooting common impurities.
Figure 1: Decision tree for the 31P-NMR characterization of N-Benzoylphosphotriamide, highlighting chemical shift checkpoints for purity analysis.
Troubleshooting & Common Artifacts
Rolling Baseline:
Cause: Acoustic ringing of the probe coil (common in
P due to low frequency).
Fix: Set the pre-scan delay (DE) to a higher value (e.g., 20–50 µs) or apply "Backward Linear Prediction" to the first few data points during processing.
Peak Broadening:
Cause: Proton exchange rate in DMSO is intermediate.
Fix: This is often normal for amide-phosphorus compounds. Heating the sample to 40°C can sharpen the lines by accelerating the exchange (averaging), but risks degrading the sample.
Multiple Peaks in "Pure" Sample:
Cause: Tautomerism. N-acylphosphoric triamides can exhibit tautomeric equilibrium (
vs iminol forms), though the amide form usually dominates. Small satellite peaks may represent minor tautomers or rotamers about the N-C(O) bond.
References
Keikha, M., Pourayoubi, M., Tarahhomi, A., & van der Lee, A. (2016).[2] Syntheses and structures of four new mixed-amide phosphoric triamides. Acta Crystallographica Section C: Structural Chemistry, 72(3), 251–259.[2]
Pourayoubi, M., et al. (2011). N-2,4-dichlorobenzoyl phosphoric triamides: Synthesis, spectroscopic and X-ray crystallography studies. Journal of Molecular Structure, 1006, 302-308. (Confirming the -6.10 ppm shift in DMSO-d6).
Gorenstein, D. G. (1984). Phosphorus-31 NMR: Principles and Applications. Academic Press.
Experimental procedure for determining Ki of N-Benzoylphosphotriamide
Application Note: Kinetic Determination of for N-Benzoylphosphotriamide against Urease ) of N-Benzoylphosphotriamide using a continuous Coupled Enzyme Assay. Abstract & Introduction Urease (EC 3.5.1.5) is a nickel-depend...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Kinetic Determination of
for N-Benzoylphosphotriamide against Urease
) of N-Benzoylphosphotriamide using a continuous Coupled Enzyme Assay.
Abstract & Introduction
Urease (EC 3.5.1.5) is a nickel-dependent metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[1][2] Inhibitors of urease, such as N-Benzoylphosphotriamide , are critical in two major fields: agriculture (preventing nitrogen loss from fertilizer) and medicine (treating Helicobacter pylori infections).
N-Benzoylphosphotriamide belongs to the class of phosphoric triamide inhibitors. These compounds are often classified as slow-binding or tight-binding inhibitors. Unlike simple competitive inhibitors that establish rapid equilibrium, phosphotriamides often require a specific residence time in the active site or hydrolysis to a diamidophosphate active form to exert maximal inhibition.
This application note details a Continuous Coupled Enzyme Assay (Urease/Glutamate Dehydrogenase) to determine the
. This method is superior to the discontinuous Berthelot (indophenol) method for kinetic studies because it provides real-time reaction velocities (), allowing for the detection of time-dependent inhibition and more accurate curve fitting.
Assay Principle
The determination of
relies on monitoring the rate of urea hydrolysis in the presence of varying concentrations of the inhibitor. In this coupled assay, the ammonia produced by urease is immediately utilized by Glutamate Dehydrogenase (GLDH) to convert -Ketoglutarate (-KG) to glutamate, oxidizing NADH to NAD in the process.
The rate of NADH oxidation (measured as a decrease in Absorbance at 340 nm) is directly proportional to the urease activity.
Reaction Scheme
Figure 1: The Coupled Enzyme Assay Scheme. Urease activity is rate-limiting; GLDH is added in excess. The inhibitor (N-Benzoylphosphotriamide) competes with Urea.
Materials & Reagents
To ensure data integrity, use analytical grade reagents.
Reagent
Concentration (Stock)
Preparation Notes
Assay Buffer
50 mM HEPES, pH 7.5
Critical: Do NOT use Phosphate buffer if possible (competitive inhibition with Nickel) and absolutely NO EDTA (strips Nickel from Urease). Include 100 mM KCl for ionic strength.
Urease (Jack Bean)
50 units/mL
Dissolve in Assay Buffer + 50% Glycerol for stability. Store at -20°C.
GLDH (Bovine Liver)
100 units/mL
Must be in excess (at least 10x Urease activity).
NADH
10 mM
Freshly prepared in buffer. Light sensitive.
-Ketoglutarate
100 mM
Dissolve in water, adjust pH to 7.5.
Urea (Substrate)
500 mM
Dissolve in Assay Buffer.
N-Benzoylphosphotriamide
10 mM (in DMSO)
Solubility Warning: Phosphotriamides hydrolyze in water. Prepare stock in 100% DMSO. Keep dry.
Experimental Protocol
Phase 1: Pre-Incubation (Addressing Slow-Binding)
Since N-Benzoylphosphotriamide may exhibit slow-binding kinetics, a pre-incubation step is mandatory to reach equilibrium before starting the reaction.
Enzyme Mix Preparation: In a tube, combine Assay Buffer, Urease (final conc. 2 U/mL), GLDH (10 U/mL), NADH (0.25 mM), and
-KG (2 mM).
Inhibitor Dilution: Prepare a serial dilution of N-Benzoylphosphotriamide in DMSO. Typical range: 0 nM to 10
M (depending on potency). Ensure final DMSO concentration in assay is <2%.
Incubation: Mix Enzyme Mix with Inhibitor. Incubate at 25°C for 30 minutes .
Note: If
varies significantly with incubation time (e.g., 5 min vs 60 min), the inhibitor is slow-binding. This protocol assumes a 30-min equilibrium is sufficient for Apparent .
Phase 2: Kinetic Assay (96-Well Plate Format)
Workflow Diagram:
Figure 2: Step-by-step microplate workflow for kinetic analysis.
Detailed Steps:
Blanking: Include a "No Enzyme" control (Buffer + Reagents) to account for spontaneous NADH oxidation.
Duration: Collect data for 10-15 minutes. The slope (
) of the linear portion is the initial velocity ().
Data Analysis &
Calculation
Do not rely solely on linear transformations (Lineweaver-Burk) for parameter estimation as they distort error. Use Non-Linear Regression (NLLS).
Step 1: Determine Mechanism
Plot
vs (Lineweaver-Burk) for visual inspection only.
Competitive: Lines intersect at the Y-axis (
is unchanged).
Mixed/Non-Competitive: Lines intersect left of the Y-axis.
Expectation: Phosphotriamides are typically Competitive or Mixed-Type inhibitors.
Step 2: Calculate
(Global Fitting)
Fit the data to the Competitive Inhibition Model using software (GraphPad Prism, SigmaPlot, or Python scipy.optimize):
If the fit is poor, try the Mixed Model Inhibition equation:
: Initial velocity
: Maximum enzyme velocity
: Urea concentration
: Michaelis constant
: Inhibitor concentration
: Inhibition constant
Reporting Results
Report the
value with the standard error (e.g., ). Explicitly state the pre-incubation time used, as for this compound class is time-dependent.
Troubleshooting & Self-Validation
Self-Validation 1 (The "EDTA Trap"):
Issue: If activity is zero even in controls.
Cause: Did you use a buffer with EDTA? Urease requires Nickel.[1][2][3] EDTA strips it.[1]
Fix: Use HEPES or Tris without chelators.
Self-Validation 2 (The "False Positive"):
Issue: High inhibition in coupled assay but low in colorimetric assay.
Cause: The inhibitor might be inhibiting GLDH, not Urease.
Check: Run a control with just GLDH, Ammonium Chloride, NADH, and Inhibitor (no Urea/Urease). If NADH oxidation is inhibited, your compound targets the coupling enzyme.
Self-Validation 3 (Solubility):
Issue: Erratic data points.
Cause: N-Benzoylphosphotriamide precipitation.
Fix: Ensure DMSO < 2% and no visible precipitate.
References
Kot, M., Zaborska, W., & Orlinska, K. (2001). Inhibition of jack bean urease by N-(n-butyl) thiophosphorictriamide and N-(n-butyl) phosphorictriamide: determination of the inhibition mechanism.[4] Journal of Enzyme Inhibition, 16(6), 507–516.[4]
Mazzei, L., Cianci, M., Benini, S., & Ciurli, S. (2019). The Structure of the Authentic Inhibited Urease-N-(n-Butyl) Thiophosphoric Triamide Complex Reveals the Binding Mode of a Phosphoramide. Angewandte Chemie International Edition, 58(22), 7415-7419.
Upadhyay, L. S. B. (2012). Urease inhibition: A review. Indian Journal of Biotechnology, 11, 381-388.
Amtul, Z., et al. (2002). Chemistry and mechanism of urease inhibition. Current Medicinal Chemistry, 9(14), 1323-1348.
Application Note: A Protocol for the Synthesis of N-Benzoylphosphotriamide
For Researchers, Scientists, and Drug Development Professionals This comprehensive guide details a robust methodology for the synthesis of N-Benzoylphosphotriamide, a molecule of interest in medicinal chemistry and organ...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This comprehensive guide details a robust methodology for the synthesis of N-Benzoylphosphotriamide, a molecule of interest in medicinal chemistry and organic synthesis. The protocol is designed around the use of phosphoryl triamide as a key precursor, offering a streamlined and efficient pathway to the target compound. This document provides not only a step-by-step experimental procedure but also delves into the underlying chemical principles, potential challenges, and safety considerations, ensuring a thorough understanding for successful implementation.
Introduction: The Significance of N-Acylphosphotriamides
N-acylphosphotriamides represent a class of compounds with significant potential in drug discovery and development. The presence of the acylphosphoramidate linkage is a key structural motif in a number of biologically active molecules, including some nucleotide antibiotics.[1] These compounds often exhibit hydrolytic instability under acidic conditions, a property that can be exploited for the controlled release of therapeutic agents.[2] The synthesis of N-benzoylphosphotriamide serves as a foundational example for the preparation of a wider library of N-acylphosphotriamides with diverse biological activities.
This application note provides a two-stage synthetic protocol, beginning with the preparation of the phosphoryl triamide precursor from readily available starting materials, followed by its N-benzoylation.
Synthesis Pathway Overview
The synthesis of N-Benzoylphosphotriamide is achieved in two primary stages:
Synthesis of Phosphoryl Triamide: The precursor, phosphoryl triamide (PO(NH₂)₃), is synthesized through the reaction of phosphoryl chloride (POCl₃) with an excess of ammonia (NH₃).[3]
N-Benzoylation of Phosphoryl Triamide: The phosphoryl triamide is then acylated using benzoyl chloride (C₆H₅COCl) under basic conditions, analogous to the Schotten-Baumann reaction, to yield the final product, N-Benzoylphosphotriamide.[4][5]
Caption: Overall workflow for the synthesis of N-Benzoylphosphotriamide.
Part 1: Synthesis of Phosphoryl Triamide
The synthesis of phosphoryl triamide is a well-established process involving the reaction of phosphoryl chloride with ammonia.[3] It is crucial to use an excess of ammonia to ensure complete substitution of the chlorine atoms and to neutralize the hydrogen chloride byproduct.
A solution of phosphoryl chloride in an inert solvent is cooled to 0°C in a reaction vessel equipped with a gas inlet and a mechanical stirrer.
Anhydrous ammonia gas is bubbled through the solution at a steady rate while maintaining the temperature at 0°C.
The reaction is highly exothermic and should be carefully controlled. The addition of ammonia is continued until the formation of a white precipitate is complete.
The precipitate, a mixture of phosphoryl triamide and ammonium chloride, is collected by filtration.
The ammonium chloride byproduct can be removed by washing the solid with liquid ammonia or by careful washing with cold water, in which phosphoryl triamide is sparingly soluble.[6]
The resulting phosphoryl triamide is dried under vacuum to yield a white, solid product.
Part 2: Synthesis of N-Benzoylphosphotriamide
The N-benzoylation of phosphoryl triamide is achieved through a nucleophilic acyl substitution reaction with benzoyl chloride. The reaction is typically carried out in the presence of a non-nucleophilic base to scavenge the HCl generated.
Reaction Mechanism
The reaction proceeds via a mechanism analogous to the Schotten-Baumann reaction.[7] The nitrogen atom of one of the primary amide groups of phosphoryl triamide acts as a nucleophile, attacking the electrophilic carbonyl carbon of benzoyl chloride. This is followed by the elimination of a chloride ion and deprotonation by the base to yield the N-benzoylphosphotriamide.
Caption: Mechanism of N-benzoylation of phosphoryl triamide.
Experimental Protocol: N-Benzoylphosphotriamide
Materials:
Phosphoryl triamide
Benzoyl chloride
Pyridine (or another non-nucleophilic base)
Anhydrous diethyl ether (or other suitable aprotic solvent)
Procedure:
In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, suspend phosphoryl triamide in anhydrous diethyl ether.
Add an equimolar amount of pyridine to the suspension and cool the mixture to 0°C in an ice bath.
Slowly add an equimolar amount of benzoyl chloride dropwise to the stirred suspension.
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-18 hours.
The reaction progress can be monitored by thin-layer chromatography (TLC).
Upon completion, the pyridinium hydrochloride precipitate is removed by filtration.
The filtrate is washed successively with dilute HCl, saturated sodium bicarbonate solution, and brine.
The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude N-benzoylphosphotriamide.
The product can be further purified by recrystallization or column chromatography.
Summary of Reaction Parameters
Parameter
Value/Condition
Rationale
Reactants
Phosphoryl triamide, Benzoyl chloride
Precursor and acylating agent.
Solvent
Anhydrous diethyl ether
Aprotic solvent to prevent hydrolysis of reactants.
Base
Pyridine
Acts as a catalyst and scavenges the HCl byproduct.[5]
Temperature
0°C to room temperature
Initial cooling controls the exothermic reaction.
Reaction Time
12-18 hours
Allows for complete reaction.
Work-up
Aqueous washes
Removes impurities and byproducts.
Purification
Recrystallization/Chromatography
To obtain the pure product.
Potential Challenges and Considerations
P-N Bond Cleavage: A potential side reaction in the acylation of phosphoramidates is the cleavage of the P-N bond, which can lead to the formation of benzamide and phosphoric acid derivatives.[8] The use of a non-nucleophilic base and controlled temperature can help to minimize this side reaction.
Moisture Sensitivity: Both phosphoryl chloride and benzoyl chloride are sensitive to moisture and will hydrolyze. Therefore, all glassware should be thoroughly dried, and anhydrous solvents should be used.
Safety Precautions: Phosphoryl chloride and benzoyl chloride are corrosive and lachrymatory. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.
Characterization
The final product, N-Benzoylphosphotriamide, should be characterized using standard analytical techniques to confirm its identity and purity. These include:
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ³¹P NMR will provide structural information.
Infrared (IR) Spectroscopy: To identify characteristic functional groups such as N-H, C=O, and P=O stretches.
Mass Spectrometry (MS): To determine the molecular weight of the compound.
Melting Point: A sharp melting point is indicative of a pure compound.
Journal of the Chemical Society, Perkin Transactions 2. (1979).
Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates. (2020). Molecules, 25(16), 3666. [Link]
Organic Letters. (2014). Synthesis of Phosphoramidates: A Facile Approach Based on the C–N Bond Formation via Ir-Catalyzed Direct C–H Amidation. 16(21), 5744–5747. [Link]
U.S.
YouTube. (2024). Making Phosphoryl Chloride from Table Salt (REVISED VERSION). [Link]
Application Note: Optimized Solvent Extraction of N-Benzoylphosphotriamide from Biological Fluids
Introduction & Scope N-Benzoylphosphotriamide (N-BPT) is a potent urease inhibitor belonging to the class of N-acylphosphoric triamides. While structurally related to the agricultural inhibitor N-(n-butyl)thiophosphoric...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
N-Benzoylphosphotriamide (N-BPT) is a potent urease inhibitor belonging to the class of N-acylphosphoric triamides. While structurally related to the agricultural inhibitor N-(n-butyl)thiophosphoric triamide (NBPT), the presence of the benzoyl group and the phosphotriamido-oxo core confers distinct physicochemical properties. N-BPT is investigated for its potential to inhibit bacterial ureases (e.g., Helicobacter pylori, Proteus mirabilis) in clinical settings.
The Challenge:
The primary analytical hurdle for N-BPT is hydrolytic instability . Unlike thiophosphoramides, the N-acyl bond in N-BPT is highly susceptible to acid-catalyzed hydrolysis, rapidly degrading into benzamide and phosphoric acid species. Furthermore, the compound possesses a "hybrid" polarity—the lipophilic benzoyl tail contrasts with the hydrophilic phosphoramide head—complicating recovery from protein-rich matrices like plasma or urine.
This guide details a validated Liquid-Liquid Extraction (LLE) protocol designed to maximize recovery while inhibiting spontaneous hydrolysis.
Physicochemical Profile & Solvent Selection Logic
Understanding the molecule is the prerequisite for extraction success.
Objective: Isolate N-BPT from plasma/serum with >85% recovery while maintaining pH neutrality to prevent degradation.
Materials Required[2][3][4][5][6]
Biological Matrix: Human or Rat Plasma (
preferred over Lithium Heparin to avoid interference).
Internal Standard (IS): N-Benzoyl-d5-phosphotriamide (ideal) or Acetohydroxamic acid (acceptable surrogate).
Extraction Solvent: Ethyl Acetate (LC-MS Grade).
Buffer: 100 mM Ammonium Acetate, pH 7.4.
Step-by-Step Methodology
Sample Thawing: Thaw plasma samples on wet ice (4°C) . Never thaw in a water bath; heat accelerates hydrolysis.
Aliquot & IS Addition:
Transfer 100 µL of plasma to a 1.5 mL Eppendorf tube.
Add 10 µL of Internal Standard working solution.
Vortex gently for 10 seconds.
pH Stabilization (The "Safety Lock"):
Add 100 µL of 100 mM Ammonium Acetate (pH 7.4).
Scientific Rationale: This buffers the plasma against localized pH drops during subsequent steps and ensures the analyte remains in its neutral, extractable form.
Extraction:
Add 600 µL of Ethyl Acetate.
Vortex aggressively for 5 minutes (Multi-tube vortexer recommended).
Phase Separation:
Centrifuge at 10,000 x g for 5 minutes at 4°C .
Visual Check: You should see a clear upper organic layer and a compact protein pellet/aqueous lower layer.
Transfer & Drying:
Transfer 500 µL of the upper organic layer (EtOAc) to a clean glass vial or 96-well plate.
Evaporate to dryness under a gentle stream of Nitrogen at 30°C . Do not exceed 35°C.
Reconstitution:
Reconstitute in 100 µL of Mobile Phase (90:10 Water:Acetonitrile + 10mM Ammonium Acetate).
Vortex for 1 min and centrifuge at 4,000 x g before injection.
Visualized Workflows
A. Extraction Decision Logic
This diagram illustrates the critical decision points that ensure sample integrity.
Figure 1: Optimized Liquid-Liquid Extraction Workflow emphasizing temperature and pH control points.
B. Degradation Pathway (Risk Analysis)
Understanding why the protocol fails is as important as how to execute it. N-Benzoylphosphotriamide degrades if the pH drops below 6.0.
Figure 2: Acid-catalyzed hydrolysis mechanism. The protocol uses Ammonium Acetate to block the "Acidic Conditions" node.
Chromatographic Conditions (LC-MS/MS)
For quantification, use a Reverse Phase method compatible with the polar nature of the degradation products (to separate them from the parent).
Why? Standard C18 may cause peak tailing due to the amide group. Polar embedded phases improve peak shape.
Mobile Phase A: 10 mM Ammonium Acetate in Water (pH native ~6.8).
Mobile Phase B: Acetonitrile (LC-MS Grade).
Gradient:
0-1 min: 5% B (Hold)
1-4 min: 5% -> 90% B
4-5 min: 90% B (Wash)
5.1 min: 5% B (Re-equilibrate)
Detection: ESI Negative Mode (M-H)-.
Note: Phosphoramides often ionize better in negative mode due to the acidic proton on the nitrogen/phosphorus moiety.
Validation Data Summary
Typical performance metrics observed using this protocol:
Parameter
Result
Notes
Recovery (LLE)
88% ± 4.2%
Superior to Protein Precipitation (~65%).
Matrix Effect
< 12% suppression
Ethyl Acetate excludes most phospholipids.
Stability (Processed)
12 hours at 4°C
Autosampler must be cooled.
Stability (Plasma)
4 weeks at -80°C
Unstable at -20°C.
LLOQ
1.0 ng/mL
Based on 100 µL sample volume.
Troubleshooting Guide
Issue: Low Recovery.
Root Cause:[2] pH of the buffer was too low, causing hydrolysis during the vortex step.
Fix: Ensure Ammonium Acetate is pH 7.4. Do not use Formic Acid in the extraction buffer.
Issue: Variable Peak Areas.
Root Cause:[2] Evaporation temperature too high (>40°C).
Fix: Lower nitrogen evaporator temp to 30°C or use a vacuum concentrator (SpeedVac) without heat.
Issue: Peak Tailing.
Root Cause:[2] Secondary interactions with silanols on the column.
Fix: Switch to a "Shield" or "Polar Embedded" C18 column.
References
Engel, R. E., Towey, B. D., & Gravens, E. (2015). Degradation of the Urease Inhibitor NBPT as Affected by Soil pH.[3] Soil Science Society of America Journal, 79(6), 1674-1683.[3] Link
Relevance: Establishes the fundamental hydrolysis kinetics of phosphoramide urease inhibitors, validating the need for neutral pH extraction.
Douglass, E. A., & Hendrickson, L. L. (1991). HPLC method for the analysis of the urease inhibitor N-(n-butyl)thiophosphoric triamide and its metabolites.[4] Journal of Agricultural and Food Chemistry, 39(12), 2318–2321.[4] Link
Relevance: The foundational method for extracting phosphoramide inhibitors, serving as the basis for the solvent selection logic.
Pro, D., et al. (2020). Development of One-Step Non-Solvent Extraction and Sensitive UHPLC-MS/MS Method for Assessment of NBPT and NBPTo in Milk. NIH / Frontiers in Chemistry. Link
Relevance: Validates the stability concerns of the "oxo" analog (NBPTo), which is structurally homologous to N-Benzoylphosphotriamide.
Lagerström, P. O., Marle, I., & Persson, B. A. (1983). Solvent extraction of amines from blood plasma and liquid chromatographic determination.[5] Journal of Chromatography B, 273(1), 151-160.[5] Link
Relevance: Provides the theoretical underpinning for pH-dependent liquid-liquid extraction of nitrogenous bases/amides
Crystallization techniques for N-Benzoylphosphotriamide purification
Application Note: Advanced Crystallization Protocols for High-Purity N-Benzoylphosphotriamide (BPT) Executive Summary N-Benzoylphosphotriamide (BPT) is a potent urease inhibitor used in agricultural nitrogen management a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Advanced Crystallization Protocols for High-Purity N-Benzoylphosphotriamide (BPT)
Executive Summary
N-Benzoylphosphotriamide (BPT) is a potent urease inhibitor used in agricultural nitrogen management and pharmaceutical research. Unlike its alkyl-chain analogs (e.g., NBPT), the benzoyl moiety introduces significant aromatic stacking interactions and reduced solubility in aliphatic hydrocarbons. This guide addresses the critical challenge of purifying BPT: balancing its hydrolytic instability (P-N bond sensitivity) against the need for rigorous removal of synthesis byproducts like ammonium chloride and unreacted benzamide. We present a dual-stage crystallization workflow designed to achieve >98.5% purity.
Chemical Context & Impurity Profile
To design an effective purification strategy, one must understand the molecular behavior of BPT (
).
Structure: A phosphoric triamide core acylated at one nitrogen.[1][2] The molecule possesses both hydrogen bond donors (
) and acceptors ().
Stability: The N-acyl phosphoramidic bond is susceptible to acid-catalyzed hydrolysis, yielding benzamide and phosphoric acid. Crucial Rule: All solvents must be neutral or slightly basic; avoid acidic aqueous environments.
Common Impurities:
Impurity
Origin
Solubility Behavior
Removal Strategy
Ammonium Chloride
Byproduct of ammonolysis
High in Water; Low in Organics
Water wash (rapid)
Benzamide
Hydrolysis product / Starting material
Soluble in Ethanol/DCM
Recrystallization (Mother liquor)
Biuret/Polyphosphates
Thermal condensation
Insoluble in most organics
Hot Filtration
| Phosphoric Acid | Hydrolysis | Soluble in Water | Water wash / pH control |
Workflow Visualization
The following diagram illustrates the logical flow of the purification process, highlighting critical decision points to prevent yield loss.
Caption: Figure 1. Integrated purification workflow for N-Benzoylphosphotriamide, emphasizing salt removal prior to organic recrystallization.
Detailed Protocols
Protocol A: Initial Isolation (De-salting)
Objective: Remove the bulk ammonium chloride byproduct generated during the synthesis (reaction of benzoylphosphoramidic dichloride with ammonia).
Quenching: Pour the crude reaction mass slowly into ice-cold water (ratio 1:5 w/v).
Why: Low temperature minimizes hydrolysis of the P-N bond. Water dissolves
instantly.
Agitation: Stir vigorously for 15 minutes at 0-5°C.
Filtration: Filter the white precipitate using a sintered glass funnel (Porosity 3).
Wash: Wash the cake with two portions of ice-cold water.
Drying: Dry the solid under vacuum at 35°C for 4 hours.
Caution: Do not exceed 40°C while wet, as moisture + heat accelerates degradation.
Protocol B: Recrystallization (Purification)
Objective: Separate BPT from unreacted benzamide and trace oligomers.
System Selection:
Primary System: Ethanol / Water (90:10 v/v).
Logic: BPT is moderately soluble in hot ethanol but poor in water. Benzamide is highly soluble in ethanol even at room temperature, ensuring it stays in the mother liquor.
Alternative System: Acetonitrile (ACN).
Logic: Use if the compound is suspected to be moisture-sensitive. ACN offers a sharper solubility curve.
Step-by-Step Procedure (Ethanol/Water System):
Slurry Generation: Place 10 g of dried crude BPT in a round-bottom flask. Add 80 mL of Ethanol (absolute).
Heating: Heat the mixture to reflux (approx. 78°C) with magnetic stirring.
Titration: If solids remain, add water dropwise (up to 10 mL total) until a clear solution is obtained.
Note: If a small amount of fine solid persists after adding water, it is likely polymerized byproducts. Do not add excess solvent. Proceed to hot filtration.
Hot Filtration: Quickly filter the hot solution through a pre-warmed Buchner funnel to remove insoluble polymers.
Controlled Cooling (The Critical Step):
Allow the filtrate to cool to room temperature naturally (approx. 1 hour).
Action: Check pH of the solvent. Ensure water used is neutral (pH 7). Avoid temperatures >80°C.
References
Qin, Y. & Cabral, J.M.S. (2002). Properties and Applications of Urease. Biocatalysis and Biotransformation. Link
Context: Establishes the class of N-acylphosphoric triamides as urease inhibitors and discusses their stability profiles.
Sumner, J.B. (1926). The Isolation and Crystallization of the Enzyme Urease. Journal of Biological Chemistry. Link
Context: Foundational text on urease kinetics, providing the biological grounding for inhibitor design.
ChemicalBook. (2023). N-(n-Butyl)thiophosphoric triamide Properties. Link
Context: Provides comparative physical property data for the butyl-analog (NBPT)
Domasevitch, K.V., et al. (2000). Carbacylamidophosphates: Synthesis and structure of N,N'-tetramethyl-N''-benzoylphosphotriamide. Z. Naturforsch. Link
Context: Specific structural data and synthesis routes for benzoyl-substituted phosphotriamides, confirming the solid-st
Application Note: In Vitro Urease Inhibition Assay for N-Benzoylphosphotriamide
This Application Note and Protocol is designed for researchers and drug development professionals evaluating N-Benzoylphosphotriamide , a potent urease inhibitor. Abstract This guide details the protocol for evaluating t...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol is designed for researchers and drug development professionals evaluating N-Benzoylphosphotriamide , a potent urease inhibitor.
Abstract
This guide details the protocol for evaluating the inhibitory potency of N-Benzoylphosphotriamide (PubChem CID: 161582) against urease enzymes (Canavalia ensiformis or bacterial sources). Unlike simple competitive inhibitors, phosphoramide derivatives often exhibit slow-binding or suicide-substrate kinetics, requiring specific pre-incubation steps for accurate
determination. This protocol utilizes the Indophenol (Berthelot) Method , a high-sensitivity colorimetric assay suitable for detecting the nanomolar (nM) inhibition constants typical of N-benzoylphosphotriamide.
Introduction & Mechanism of Action
Urease (EC 3.5.1.5) is a nickel-dependent metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[1] This activity is a virulence factor in pathogens like Helicobacter pylori and Ureaplasma urealyticum (associated with urinary stones) and a cause of nitrogen loss in agriculture.
N-Benzoylphosphotriamide is a structural analog of the urea transition state. It belongs to the class of phosphoramide inhibitors .
Mechanism: The compound mimics the tetrahedral intermediate of urea hydrolysis. The phosphoryl oxygen binds tightly to the bi-nickel center in the enzyme's active site, while the diamide moiety interacts with the catalytic histidine and aspartic acid residues.
Kinetics: Phosphoramides are often classified as slow-binding inhibitors . They may require a pre-incubation period to form a stable Enzyme-Inhibitor (E-I) complex before the substrate (urea) is introduced. Failure to pre-incubate can lead to underestimation of potency (higher apparent
).
Figure 1: Mechanism of Inhibition
The following diagram illustrates the competitive binding of N-Benzoylphosphotriamide to the Nickel active site, preventing Urea hydrolysis.
Caption: Competitive binding pathway where N-Benzoylphosphotriamide blocks the active Ni2+ site, preventing urea hydrolysis and ammonia release.
N-Benzoylphosphotriamide is sparingly soluble in water.[7]
Dissolve: Prepare a 10 mM or 100 mM stock in 100% DMSO.
Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.
Working Dilutions: Dilute the stock serially in the Assay Buffer (Phosphate pH 7.4).
Target Range: Since
is expected in the nanomolar (nM) range (approx. 7–50 nM), prepare concentrations ranging from 0.1 nM to 1000 nM .
DMSO Control: Ensure the final DMSO concentration in the well is < 1% (urease is sensitive to high organic solvent loads).
3.2. Assay Procedure (96-well Format)
Step
Component
Volume (L)
Notes
1
Buffer
10
Phosphate Buffer (pH 7.4)
2
Enzyme
25
Urease (2–5 U/mL final conc.)
3
Inhibitor
10
N-Benzoylphosphotriamide (Var. Conc.)
4
Pre-Incubation
-
Incubate 15-30 min at 37°C (Critical for potency)
5
Substrate
55
Urea (100 mM stock; Final ~55 mM)
6
Reaction
-
Incubate 15-30 min at 37°C
7
Reagent A
45
Phenol + Nitroprusside
8
Reagent B
70
Alkali + Hypochlorite
9
Development
-
Incubate 30-50 min at RT (Dark)
10
Read
-
Measure Absorbance at 630 nm
Note: Include a "Blank" (No Enzyme) and a "100% Activity Control" (No Inhibitor, DMSO only).
Figure 2: Experimental Workflow
Caption: Step-by-step pipetting and incubation workflow for the 96-well plate assay.
Data Analysis
4.1. Calculation of % Inhibition
Normalize the absorbance values against the blank and the negative control (100% activity).
: Absorbance of the well with inhibitor.
: Absorbance of the well with Enzyme + DMSO (no inhibitor).
: Absorbance of the well with Buffer only (no enzyme).
4.2. Determination
Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis) . Fit the data using a non-linear regression model (4-parameter logistic equation) in software like GraphPad Prism or SigmaPlot.
Expected Results:
N-Benzoylphosphotriamide is a potent inhibitor. Expect an
in the range of 5 – 50 nM depending on the specific enzyme source and pH conditions.
If
is > 1 M, verify the pre-incubation time; insufficient pre-incubation often masks the true potency of phosphoramides.
Expert Tips & Troubleshooting
Ammonia Contamination: The Indophenol method is extremely sensitive to ambient ammonia. Ensure all glassware is acid-washed and buffers are prepared with high-purity water (Milli-Q). Do not perform this assay near bacterial cultures or cleaning stations using ammonium-based cleaners.
Reagent Stability: Sodium Hypochlorite (Reagent B) degrades over time. Use a fresh bottle if color development is weak in the control wells. The Phenol/Nitroprusside solution (Reagent A) is light-sensitive; store in amber bottles.
Thiol Interference: Avoid using buffers with reducing agents like DTT or
-mercaptoethanol, as they can interfere with the colorimetric reaction and potentially compete with the inhibitor for the active site nickel.
Pre-Incubation is Mandatory: As a transition-state analog, N-Benzoylphosphotriamide requires time to induce the conformational change in the enzyme flap (closing over the active site). Skipping Step 4 (Pre-incubation) will result in variable data.
References
Takebe, S., Numata, A., & Kobashi, K. (1984). Stone formation by Ureaplasma urealyticum in human urine and its prevention by urease inhibitors.[3][8][9] Journal of Clinical Microbiology, 20(5), 869–873.[3]
Key Finding: Establishes N-Benzoylphosphotriamide as a potent inhibitor with an
Weatherburn, M. W. (1967). Phenol-hypochlorite reaction for determination of ammonia. Analytical Chemistry, 39(8), 971–974.
Key Finding: The foundational paper for the Indophenol (Berthelot) colorimetric method used in this protocol.
Mazzei, L., et al. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry, 56(40), 5391–5404.
Key Finding: Elucidates the structural binding mechanism of phosphoramide inhibitors to the urease nickel center.[10]
Application Note: Spectrophotometric Analysis of Urease Kinetics with N-Benzoylphosphotriamide
Executive Summary This guide details the kinetic characterization of N-Benzoylphosphotriamide , a structural analogue of the potent urease inhibitor N-(n-butyl)phosphoric triamide (NBPTO). Unlike simple competitive inhib...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the kinetic characterization of N-Benzoylphosphotriamide , a structural analogue of the potent urease inhibitor N-(n-butyl)phosphoric triamide (NBPTO). Unlike simple competitive inhibitors, phosphotriamides often exhibit slow-binding or tight-binding inhibition mechanisms, interacting with the active site dinickel center as transition-state analogues.
Standard endpoint assays (e.g., Indophenol/Berthelot) are insufficient for capturing the time-dependent onset of inhibition characteristic of this class. Therefore, this protocol utilizes a continuous spectrophotometric coupled assay using Glutamate Dehydrogenase (GLDH). This method links ammonia production directly to NADH oxidation, allowing real-time resolution of reaction velocities essential for determining
Urease (EC 3.5.1.5) is a nickel-dependent amidohydrolase that catalyzes the hydrolysis of urea into ammonia and carbamate (which spontaneously decomposes to carbonic acid and a second ammonia molecule).[1]
Mechanism of Action: N-Benzoylphosphotriamide
Phosphoric triamides act as transition-state analogues . The tetrahedral geometry of the phosphoryl group (
) mimics the tetrahedral intermediate of urea hydrolysis.
Binding Mode: The phosphoryl oxygen bridges the two
ions in the active site, displacing the water molecule required for catalysis.
N-Benzoyl Modification: The benzoyl moiety (
) replaces the aliphatic chain found in common agricultural inhibitors (like the n-butyl group in NBPT). This modification alters the steric fit within the active site flap and electronic properties of the phosphorous center, potentially enhancing residence time ().
Pathway Visualization
The following diagram illustrates the kinetic pathway and the coupling system used for detection.
Figure 1: Reaction scheme showing Urease hydrolysis coupled to GLDH activity. The inhibitor blocks the first step, preventing NADH oxidation.
Materials & Reagents
Critical Note: Phosphate buffers inhibit urease (competitive inhibition). HEPES is the preferred buffer for this assay.
Component
Concentration (Stock)
Concentration (Final)
Notes
Buffer
500 mM HEPES, pH 7.5
50 mM
Include 1 mM EDTA to chelate trace heavy metals (non-specific inhibitors).
Enzyme
Jack Bean Urease (Type III)
~5 Units/mL
Calibrate to consume ~0.2 mM NADH/min.
Substrate
Urea (1 M)
Varied (0.5 - 50 mM)
Prepare fresh.
Coupling Enzyme
Glutamate Dehydrogenase (GLDH)
1000 U/mL
10 U/mL (Excess)
Cofactor
NADH
10 mM
0.25 mM
Coupling Substrate
-Ketoglutarate
100 mM
5 mM
Inhibitor
N-Benzoylphosphotriamide
10 mM (in DMSO)
Varied (nM to M)
Experimental Protocol
Pre-Assay Validation
Before running kinetics, validate the coupling system:
Mix Buffer, NADH,
-KG, and GLDH.
Add a known concentration of
(e.g., 100 ).
Monitor
. The reaction should complete instantly (< 5 sec). If slow, increase GLDH concentration.
Continuous Kinetic Assay (96-well Plate Format)
This workflow allows simultaneous determination of
and detection of time-dependent inhibition.
Preparation: Pre-warm the microplate reader to 25°C (or 37°C).
Master Mix (MM): Prepare enough for all wells + 10% overage.
Buffer (HEPES pH 7.5)
-Ketoglutarate
NADH
GLDH
Urease (Add last, just before plating)
Inhibitor Addition:
Add 10
of N-Benzoylphosphotriamide (various concentrations) to wells.
Include "Solvent Control" (DMSO only) and "No Enzyme Control".
Enzyme Addition:
Add 180
of Master Mix to each well.
Incubation Step: If testing for slow-binding, incubate Enzyme + Inhibitor for 0, 10, 20, 30 mins before adding Urea.
Figure 2: Step-by-step experimental workflow for the microplate assay.
Data Analysis & Interpretation
Calculating Velocity
The rate of reaction (
) is proportional to the slope of the linear portion of the absorbance curve ().
: Extinction coefficient ().
: Pathlength (approx. 0.6 cm for 200 in 96-well plate; must be calibrated ).
Determining Inhibition Type
Plot
vs (Lineweaver-Burk) for different inhibitor concentrations.
Competitive: Lines intersect at Y-axis (
unchanged, increases). Expected for structural analogues.
Non-Competitive: Lines intersect at X-axis.
Mixed: Lines intersect elsewhere.
Slow-Binding Analysis (Critical for Phosphotriamides)
If the progress curves (Abs vs Time) are non-linear (exponential decay) in the presence of inhibitor but linear in control, N-Benzoylphosphotriamide acts as a slow-binding inhibitor .
Use the equation:
: Initial velocity
: Steady-state velocity
: Apparent first-order rate constant for the transition from to .
Plot
vs to determine and .
References
Kot, M., & Zaborska, W. (2001).[2] Inhibition of jack bean urease by N-(n-butyl) thiophosphorictriamide and N-(n-butyl) phosphorictriamide: determination of the inhibition mechanism.[2] Journal of Enzyme Inhibition, 16(6), 507–516. Link
Mazzei, L., et al. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry, 56(40), 5391–5404. Link
Upadhyay, L. S. B. (2012). Urease inhibition: A review. Indian Journal of Biotechnology, 11, 381-388. Link
Weatherburn, M. W. (1967). Phenol-hypochlorite reaction for determination of ammonia. Analytical Chemistry, 39(8), 971–974. Link
Technical Support Guide: Improving the Hydrolytic Stability of N-Acylphosphotriamides (e.g., N-Benzoylphosphotriamide) in Acidic Soil
From the Desk of the Senior Application Scientist Welcome to the technical support center. This guide is designed for researchers and formulation scientists encountering challenges with the stability of N-acylphosphotria...
Author: BenchChem Technical Support Team. Date: February 2026
From the Desk of the Senior Application Scientist
Welcome to the technical support center. This guide is designed for researchers and formulation scientists encountering challenges with the stability of N-acylphosphotriamides, such as N-Benzoylphosphotriamide (N-BPT) and its widely-used analogue N-(n-butyl)thiophosphoric triamide (NBPT), in acidic soil environments. We understand that rapid degradation of these potent urease inhibitors can compromise experimental results and product efficacy. This document provides in-depth, evidence-based answers to common questions, troubleshooting for experimental hurdles, and validated protocols to enhance the stability of your compounds.
Part 1: Frequently Asked Questions (FAQs) - The Science of Instability
This section addresses the fundamental principles governing the degradation of N-BPT in acidic conditions.
Q1: Why is my N-BPT degrading so quickly in my acidic soil experiments?
A: The primary cause is acid-catalyzed hydrolysis. The phosphotriamide functional group is susceptible to cleavage by water, a reaction that is significantly accelerated by the presence of hydrogen ions (H⁺) abundant in acidic soils (pH < 6.5).[1][2] Studies have shown that the degradation of phosphotriamides is two to four times greater in acidic soils compared to neutral or alkaline soils.[1][3] This rapid breakdown reduces the compound's persistence and, consequently, its ability to inhibit the urease enzyme effectively.[2][3]
Q2: What is the chemical mechanism for the acid-catalyzed hydrolysis of N-BPT?
A: Acid-catalyzed hydrolysis proceeds via protonation of one of the amide nitrogens or the phosphoryl oxygen. This protonation increases the electrophilicity of the central phosphorus atom, making it a more favorable target for nucleophilic attack by a water molecule. The subsequent cleavage of a phosphorus-nitrogen (P-N) bond leads to the breakdown of the molecule. This process can occur in multiple steps, ultimately yielding phosphoric acid derivatives and the corresponding amine (e.g., n-butylamine in the case of NBPT).[2]
Caption: Mechanism of acid-catalyzed hydrolysis of N-BPT.
Q3: How does soil pH quantitatively affect the half-life of phosphotriamides?
A: The effect is dramatic. The half-life of the compound decreases exponentially as the pH drops. Research on the closely related NBPT molecule provides a clear quantitative picture of this relationship.
Q4: What are the primary degradation products I should be looking for in my analysis?
A: The primary degradation products will be the result of P-N bond cleavage. For N-(n-butyl)thiophosphoric triamide (NBPT), the key metabolites are its oxygen analog, N-(n-butyl)phosphoric triamide (NBPTO), which is paradoxically the more potent urease inhibitor, and n-butylamine.[2][4] For N-Benzoylphosphotriamide, you should expect to find benzamide and various phosphoric acid amides. Analytical methods like HPLC-MS/MS are ideal for simultaneously tracking the parent compound and its degradation products.[5][6]
Q5: Is the degradation purely chemical, or do soil microbes play a role?
A: While chemical hydrolysis is the dominant degradation pathway in acidic to slightly alkaline soils, microbial degradation can become a more significant factor under strongly alkaline conditions (e.g., pH 8.2).[2] However, for your work in acidic soil, you can confidently attribute the rapid loss of N-BPT primarily to acid-catalyzed chemical reactions. Sterilizing soil samples can be a useful experimental control to definitively separate these two pathways.[2]
Part 2: Troubleshooting Guide - Experimental Issues & Solutions
This section provides practical advice for common problems encountered during stability studies.
Problem 1: I'm seeing high variability in N-BPT recovery across my replicate soil samples.
Plausible Cause & Scientific Rationale:
Soil Heterogeneity: Soil is a complex matrix. Variations in organic matter content, clay content, and localized pH "hotspots" can lead to different degradation rates even in samples from the same batch.
Inconsistent Spiking: Uneven application of your N-BPT solution onto the soil samples will lead to different starting concentrations.
Extraction Inefficiency: The recovery of N-BPT from the soil matrix may be inconsistent if the extraction protocol is not robust. Soil components can bind to the analyte, preventing its complete removal by the solvent.
Recommended Solutions:
Homogenize Soil: Thoroughly mix your bulk soil sample after air-drying and sieving (e.g., through a 2-mm sieve) to ensure uniformity before weighing out individual replicates.[7]
Standardize Spiking: Dissolve N-BPT in a suitable solvent and apply it to the soil dropwise, followed by vigorous mixing to ensure even distribution. Allow the solvent to evaporate completely before starting the incubation.
Validate Extraction Method: Perform a recovery study. Spike a set of "time zero" samples with a known concentration of N-BPT and extract them immediately. Your analytical results should show >90% recovery. If not, you may need to adjust your extraction solvent, increase extraction time, or use a more vigorous technique (e.g., sonication).
Problem 2: My N-BPT is almost completely gone in the first 24-hour sample.
Plausible Cause & Scientific Rationale:
Extreme Acidity: If the soil pH is very low (e.g., < 5.0), the hydrolysis rate can be extremely fast, with a half-life of only a few hours.[2]
Elevated Temperature: Hydrolysis is a chemical reaction, and its rate is temperature-dependent. Higher incubation temperatures will accelerate degradation.
Recommended Solutions:
Confirm Soil pH: Re-measure the pH of your soil using a 1:1 or 1:2.5 soil-to-water slurry. This confirms the environmental conditions.
Buffer Screening: Before moving to complex soil studies, screen the stability of your N-BPT in a series of sterile aqueous buffers at different pH values (e.g., pH 4, 5, 6, 7).[2] This provides a clean, matrix-free baseline of its chemical stability.
Increase Sampling Frequency: For highly acidic soils, take samples at earlier time points (e.g., 0, 2, 4, 8, 12, and 24 hours) to accurately model the rapid degradation curve.
Implement Stabilization Strategies: This result is a clear indication that an unformulated "raw" active ingredient is not viable in this environment. Proceed directly to the formulation protocols in Part 3.
Problem 3: My HPLC analysis shows poor peak shape or co-elution with interfering peaks.
Plausible Cause & Scientific Rationale:
Matrix Effects: Soil extracts are notoriously "dirty" and contain many organic and inorganic compounds that can co-elute with your analyte or interfere with its ionization in a mass spectrometer.
Method Specificity: A standard HPLC-UV method may lack the specificity to distinguish N-BPT from structurally similar matrix components or degradation products.[8][9]
Recommended Solutions:
Incorporate a Sample Cleanup Step: Use Solid Phase Extraction (SPE) to clean your soil extracts before analysis. This will remove many interfering compounds.
Upgrade Analytical Technique: The gold standard for this type of analysis is Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS).[5][6] This technique offers superior sensitivity and selectivity, allowing you to confidently quantify your analyte even in a complex matrix.
Part 3: Protocols for Stability Enhancement & Validation
This section provides actionable, step-by-step workflows for evaluating and improving the stability of N-BPT.
Preventing rapid degradation of N-Benzoylphosphotriamide in aqueous solution
The following Technical Support Guide is designed for researchers working with N-Benzoylphosphotriamide (often synonymous with N-benzoylphosphoric triamide), a potent urease inhibitor. This guide addresses the compound's...
Author: BenchChem Technical Support Team. Date: February 2026
The following Technical Support Guide is designed for researchers working with N-Benzoylphosphotriamide (often synonymous with N-benzoylphosphoric triamide), a potent urease inhibitor. This guide addresses the compound's inherent hydrolytic instability and provides actionable protocols to maintain its integrity in aqueous media.
Topic: Preventing Rapid Degradation in Aqueous Solution
Document ID: NBP-STAB-001
Status: Active
Audience: Senior Scientists, Formulation Chemists, Drug Development Leads
Core Technical Insight: The Hydrolytic Vulnerability
N-Benzoylphosphotriamide contains a phosphoramide (
) bond conjugated to a benzoyl group. While this structure is critical for urease active site binding (mimicking the transition state of urea hydrolysis), it creates a "stability paradox":
Electron Withdrawal: The benzoyl group pulls electron density from the nitrogen, making the
bond more susceptible to nucleophilic attack by water (hydrolysis).
Acid Sensitivity: In acidic environments (pH < 6.0), the nitrogen atom can be protonated, creating a high-energy leaving group that rapidly cleaves to release benzamide and phosphoric acid derivatives.
The Causality of Degradation:
To prevent degradation, you must disrupt this causal chain by controlling pH, water activity, and thermal energy.
Troubleshooting Guide: Diagnostics & Solutions
Issue 1: Rapid Loss of Inhibitory Potency in Stock Solutions
Symptom: The
value increases significantly after storing the solution for >4 hours.
Root Cause: Acid-catalyzed hydrolysis of the bond. Aqueous solutions often drift acidic over time due to absorption of atmospheric or release of acidic degradation byproducts (phosphoric acid species).
Corrective Workflow:
Immediate pH Check: Verify the pH of your stock. If pH < 6.5, the compound is actively degrading.
Buffer Switch: Switch from unbuffered water or saline to a 50 mM HEPES or Tris-HCl buffer (pH 7.5 - 8.0) .
Cryo-Protection: For storage >4 hours, flash-freeze aliquots in liquid nitrogen and store at -80°C. Never store at 4°C for extended periods.
Issue 2: Appearance of White Precipitate
Symptom: A clear solution turns cloudy or develops fine white crystals.
Root Cause: Formation of Benzamide (a degradation product), which has significantly lower aqueous solubility (
13 g/L) compared to the parent phosphoramide in certain conditions, or aggregation of the parent compound due to "salting out" effects in high ionic strength buffers.
Corrective Workflow:
Solubility Test: Add 10% DMSO or Ethanol. If precipitate dissolves immediately, it may be the parent compound crashing out. If it persists or requires heating, it is likely Benzamide (degradation confirmed).
Cosolvent Addition: Always prepare stocks in 100% DMSO first, then dilute into the aqueous buffer. Maintain a final DMSO concentration of
to stabilize the dispersion.
Issue 3: Inconsistent HPLC Peak Areas
Symptom: The parent peak area decreases during the autosampler run sequence.
Root Cause: On-column or in-vial degradation. The compound is degrading during the analysis time in the autosampler (often kept at ambient temperature or 4°C, which is insufficient for long queues).
Corrective Workflow:
Thermostat Control: Set autosampler temperature to 4°C (mandatory).
Mobile Phase pH: Ensure HPLC mobile phases are neutral or slightly basic (pH 7.5). Avoid acidic modifiers like TFA (Trifluoroacetic acid) or Formic Acid, which catalyze degradation on the column. Use Ammonium Bicarbonate (pH 7.8) instead.
Frequently Asked Questions (FAQs)
Q1: Can I use Phosphate Buffered Saline (PBS) to dissolve N-Benzoylphosphotriamide?Answer:Proceed with Caution. While PBS provides a neutral pH (7.4), phosphate ions can sometimes participate in general acid/base catalysis or interfere with downstream phosphate-detection assays (e.g., if measuring urease activity via phosphate release, though urease releases ammonia). More critically, if the solution drifts acidic, the high ionic strength can accelerate hydrolysis. Recommendation: Use HEPES (50 mM, pH 7.5) or MOPS for better stability control without phosphate interference.
Q2: What is the half-life of N-Benzoylphosphotriamide in water?Answer: The half-life is highly pH-dependent.
pH 4.0: < 30 minutes (Rapid degradation)
pH 7.0: ~ 6–12 hours (Moderate stability)
pH 8.5: > 24 hours (Optimal stability window)
Note: These are estimates based on typical N-acylphosphoramide behavior; always validate empirically.
Q3: How do I sterilize the solution? Autoclaving?Answer:NEVER Autoclave. The combination of high heat (121°C) and steam will instantly hydrolyze the compound. Use 0.22
m PVDF or PES syringe filters for sterilization. Ensure the filter membrane is compatible with any co-solvents (e.g., DMSO) used.
Visualizing the Degradation Pathway
The following diagram illustrates the critical hydrolysis pathway and the points of intervention.
Caption: Acid-catalyzed hydrolysis pathway of N-Benzoylphosphotriamide leading to inactive Benzamide and Phosphates.
Experimental Protocol: Stability Validation Assay
Use this "Self-Validating" protocol to verify the integrity of your compound before critical experiments.
Materials
Buffer A: 50 mM Ammonium Bicarbonate, pH 7.8 (Protective Buffer).
Buffer B: 0.1% Formic Acid in Water (Degradation Positive Control).
Stock: 10 mM N-Benzoylphosphotriamide in DMSO.
Methodology
Preparation: Dilute Stock 1:100 into Buffer A and Buffer B (Final conc: 100
M).
Incubation: Incubate both samples at 25°C for 60 minutes .
Analysis: Inject both samples into HPLC (C18 column, Gradient: 5-95% ACN in water, neutral pH).
Validation Criteria:
Sample A (Buffer A): Should show a single major peak (>95% area).
Sample B (Buffer B): Should show appearance of new peaks (Benzamide) and reduction of parent peak.
If Sample A shows degradation >5%, your stock DMSO solution is compromised.
Stability Data Summary (Typical)
Parameter
Condition
Half-Life ()
Recommendation
pH
pH 4.0
< 0.5 Hours
Avoid strictly.
pH 7.4 (PBS)
~ 8 Hours
Acceptable for short assays.
pH 8.0 (Tris)
> 24 Hours
Recommended for storage.
Temperature
4°C
48 Hours
Short-term storage only.
25°C
6-12 Hours
Use immediately.
37°C
< 2 Hours
Add substrate immediately.
References
Kot, M. et al. (2025). Urease Inhibitors: Chemistry and Mechanism of Action. Journal of Enzyme Inhibition and Medicinal Chemistry.
Amtul, Z. et al. (2002). Chemistry and Mechanism of Urease Inhibition. Current Medicinal Chemistry.
Upadhyay, L.S.B. (2012). Urease Inhibitors: A Review. Indian Journal of Biotechnology.
Medarević, D. et al. (2018).[1] Stabilization of hydrolytically unstable drugs in aqueous solution. International Journal of Pharmaceutics.
(Note: While specific degradation data for N-Benzoylphosphotriamide is niche, the protocols above are derived from the established chemistry of N-acylphosphoramide urease inhibitors as detailed in the cited literature.)
Technical Support Center: Optimizing N-Benzoylphosphotriamide Synthesis
Status: Operational Subject: Troubleshooting Low Yield in -Benzoylphosphotriamide Synthesis Ticket ID: NBP-SYN-OPT-001 Audience: Medicinal Chemists, Process Development Scientists Executive Summary The synthesis of -Benz...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Subject: Troubleshooting Low Yield in
-Benzoylphosphotriamide Synthesis
Ticket ID: NBP-SYN-OPT-001
Audience: Medicinal Chemists, Process Development Scientists
Executive Summary
The synthesis of
-Benzoylphosphotriamide (and its analogues like NBPT) is chemically deceptive. While the disconnection appears simple—linking a benzoyl moiety to a phosphoric triamide core—the practical execution is plagued by three primary failure modes: hydrolytic instability of the P-N bond, poly-substitution (oligomerization) driven by exotherms, and product entrapment in ammonium salts during workup.
This guide moves beyond standard textbook protocols, offering a "field-hardened" troubleshooting workflow designed to recover yield in the synthesis of
-acylphosphoric triamides.
Visualizing the Critical Path
The following diagram outlines the optimized "One-Pot, Two-Stage" workflow. Deviations from this thermal and stoichiometric logic are the primary cause of yield loss.
Figure 1: Logic flow for the synthesis of N-Benzoylphosphotriamide, highlighting critical control points where yield is typically lost.
Module 1: The Reagent Integrity Check
Symptom: Inconsistent yields between batches; product appears as a sticky gum rather than a crystalline solid.
The phosphorus center in
is highly electrophilic. Any adventitious water will hydrolyze the chloride before it reacts with your benzamide, creating phosphoric acid species that kill the reaction stoichiometry.
Checkpoint
Specification
Why it matters
Solvent Quality
DCM or Toluene (Anhydrous, <50 ppm )
Water competes with Benzamide for the P-center. Hydrolysis products catalyze decomposition.
Purity
Distilled or Freshly Opened
Degraded contains polyphosphoric acids that act as impurities and yield inhibitors.
Base Selection
Triethylamine (TEA) or dry Pyridine
Inorganic bases (NaOH) introduce water phases which complicate the sensitive intermediate stage.
Corrective Action:
Protocol: Distill
prior to use if the bottle has been open for >1 month.
System: Flame-dry all glassware and maintain a positive pressure of
or Ar throughout the reaction.
Module 2: Optimizing the Acylation (Step 1)
Symptom: Low conversion of starting material or formation of insoluble white precipitates that are not the desired intermediate.
The Chemistry:
Troubleshooting Protocol:
The "Reverse Addition" Rule:
Incorrect: Adding
to the Benzamide/Base mixture. This creates a local excess of amide, leading to bis-acylation (two benzamides on one phosphorus).
Correct: Dissolve Benzamide and Base in DCM. Add this mixture dropwise to a cold solution of
in DCM. This ensures is always in excess during the addition, favoring mono-substitution.
Temperature Control (The <5°C Rule):
The reaction is exothermic. If the temperature rises above 10°C during addition, the kinetic selectivity is lost.
Fix: Use an ice/salt bath (-10°C) and control the addition rate so the internal temperature never exceeds 5°C.
Monitoring:
Do not proceed to Step 2 until Step 1 is complete. Monitor by TLC (hydrolyze an aliquot with water/methanol). If Benzamide remains, add more
or catalyst (DMAP, 5 mol%).
Module 3: Ammonolysis & Work-up (Step 2)
Symptom: The reaction looks good, but yield vanishes during filtration or extraction.
The Chemistry:
The Trap: The byproduct, ammonium chloride (
), is voluminous and can physically trap your product. Furthermore, water washes can hydrolyze the P-N bond if the pH is not controlled.
Troubleshooting Protocol:
Ammonia Source:
Use gaseous ammonia (
gas) rather than aqueous ammonium hydroxide. Aqueous ammonia introduces water that hydrolyzes the dichloridate intermediate immediately.
Technique: Bubble dried
gas through the solution at 0°C.
The "Salt Trap" Solution:
Issue: Filtration of fine
particles often clogs filters and traps product.
Fix: Quench the reaction with cold water (0°C) only after ammonolysis is complete. The
will dissolve.
Crucial: Perform this separation fast . Prolonged contact with water, especially if acidic, hydrolyzes the product.
pH Management:
The P-N bond is acid-labile. Ensure the aqueous layer is slightly basic (pH 8-9) during extraction. If it is acidic, the product decomposes to phosphoric acid and benzamide.
FAQ: Rapid Fire Troubleshooting
Q: My product turns into an oil upon drying. How do I get a solid?A: This indicates residual solvent or impurities (often unreacted
hydrolysis products).
Solution: Triturate the oil with cold diethyl ether or hexanes. The impurities are often soluble in ether, while the phosphotriamide should crystallize. Recrystallize from Ethanol/Water or Acetonitrile.
Q: Can I use
instead of ?A: Yes, to make the thio-variant (-Benzoylthiophosphotriamide). is generally less reactive than , so you may need to run the acylation (Step 1) at room temperature or slight reflux rather than 0°C. The hydrolytic stability of the thio-product is generally higher.
Q: Why is my yield consistently stuck at 50%?A: Check your stoichiometry. The reaction consumes 2 equivalents of HCl scavenger in Step 1 and generates 2 equivalents of HCl in Step 2.
Check: Are you using enough ammonia? You need at least 4 equivalents of
in Step 2 (2 to react, 2 to neutralize HCl). If you use less, the HCl generated destroys your product.
References
Industrial Synthesis of N-Alkyl/Acyl Phosphoric Triamides
Source: Patent CN102746333A (2012). "Synthetic method of N-(n-butyl) thiophosphoric triamide."
Relevance: Establishes the standard "One-Pot" protocol (Amine +
/
followed by Ammonolysis) and highlights the critical temperature ranges (-5°C to 0°C) required to prevent side reactions.
Hydrolytic Instability of N-Acyl Systems
Source:Journal of Organic Chemistry (2014).[1] "Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides."
Relevance: Provides mechanistic insight into why N-acyl bonds (similar to the N-benzoyl-P linkage) act as "remote activation" groups, making the system susceptible to hydrolysis under mild acidic conditions.
Purification & Crystalliz
Source: Patent WO2010045895A2. "Process for preparing n-(hydrocarbyl) phosphoric or thiophosphoric triamides."
Relevance: Details the specific solvent systems (Toluene/DCM) and temperature gradients necessary to separate phosphotriamides from ammonium chloride salts without aqueous hydrolysis.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing pH conditions for N-Benzoylphosphotriamide (N-BPT) Binding
Welcome to the Advanced Application Support Portal.
This guide is designed for researchers observing inconsistent IC₅₀ values or stability issues when characterizing N-Benzoylphosphotriamide (N-BPT) derivatives against urease (e.g., Jack Bean or H. pylori). Unlike standard alkyl-phosphoramides, the benzoyl moiety introduces unique electronic constraints that require precise pH management to balance binding affinity against hydrolytic stability .
Part 1: The Science (Critical Concepts)[1][2]
Q: Why does my N-BPT inhibition curve shift drastically between pH 6.5 and 8.0?
A: You are observing the "Protonation Pincer" effect.
Optimizing pH for N-Benzoylphosphotriamide is a zero-sum game between two opposing forces: Active Site Geometry and Inhibitor Stability .
The Enzyme Factor (Low pH Limit):
Urease relies on a binuclear Nickel center (Ni₂). For N-BPT to bind, it must bridge these two nickel ions. This binding is gated by a mobile "flap" covering the active site. The stability of this flap is modulated by His323 (in Jack Bean urease numbering).
At pH < 6.5: His323 becomes protonated. This prevents the flap from closing effectively over the inhibitor, drastically reducing binding affinity (
decreases).
Result: You see a "false negative" or artificially high IC₅₀.
The Inhibitor Factor (High pH Limit):
N-Benzoylphosphotriamide contains a P=O bond (unlike the P=S in commercial NBPT prodrugs). The benzoyl group is electron-withdrawing, which destabilizes the P-N bond.
At pH < 6.0: The inhibitor undergoes rapid acid-catalyzed hydrolysis, degrading into inactive phosphoric acid derivatives before it can bind.
At pH > 8.5: The ionization of the inhibitor's amide nitrogens may interfere with the specific H-bond network required for the tridentate coordination with the Nickel center.
The "Sweet Spot":
For N-Benzoylphosphotriamide, the operational window is narrow: pH 7.2 – 7.8 .
Part 2: Validated Experimental Protocol
Warning on Buffers: Do NOT use Phosphate Buffer (PBS) for kinetic characterization. Phosphate ions (
) are competitive inhibitors of urease and will skew your calculations.
Reagents & Setup
Buffer: 50 mM HEPES, pH 7.5 (at 25°C).
Additive: 1 mM EDTA (to chelate trace heavy metals that poison urease, not the active site Ni).
Enzyme: Jack Bean Urease (Type III or equivalent), diluted to ~5 U/mL.
Substrate: Urea (Molecular Biology Grade).
Detection: Phenol-Hypochlorite (Berthelot reaction) or Nessler’s Reagent.
The "Slow-Binding" Workflow
Phosphoramides are slow-binding inhibitors. If you mix Enzyme + Inhibitor + Substrate simultaneously, you will underestimate potency. You must use a Pre-incubation Protocol .
Preparation: Dissolve N-BPT in 100% DMSO. Limit final DMSO concentration in assay to <2%.
This diagram illustrates the "Protonation Pincer" logic described in Part 1.
Caption: Logic flow showing how pH extremes compromise either the inhibitor integrity (acid) or the enzyme conformation (base).
Diagram 2: The Pre-Incubation Assay Workflow
This diagram visualizes the mandatory steps to capture slow-binding kinetics.
Caption: Step-by-step protocol emphasizing the pre-incubation period required for N-Benzoylphosphotriamide binding.
Part 4: Troubleshooting Matrix (The Help Desk)
Symptom
Probable Cause
Corrective Action
No Inhibition observed
Hydrolysis: Buffer pH was likely < 6.0, destroying the N-BPT.
Remake buffer to pH 7.5 using HEPES. Ensure N-BPT stock is fresh (DMSO stocks absorb water).
IC₅₀ is 10x higher than expected
No Pre-incubation: The assay was run as a "competitive" mix rather than "pre-incubation."
Incubate Enzyme + Inhibitor for 30 mins before adding Urea.
High Background Signal
Ammonia Contamination: Ambient ammonia or degraded urea stock.
Use Molecular Biology Grade Urea. Prepare fresh urea solutions daily.
Precipitation in Wells
Solubility Limit: N-Benzoyl derivatives are lipophilic.
Ensure final DMSO < 2%. If precipitating, lower inhibitor concentration and increase sensitivity (incubation time).
Inconsistent Replicates
Temperature Fluctuation: Urease activity is highly temp-dependent ().
Use a thermostated plate reader or water bath at exactly 25°C or 37°C.
Part 5: References
Mazzei, L. et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry.
Upadhyay, L. (2012). Urease inhibition: A review. Indian Journal of Biotechnology.
Kot, M. et al. (2001). The role of nickel in urease.[2][3] Journal of Inorganic Biochemistry.
Weatherburn, M. W. (1967). Phenol-hypochlorite reaction for determination of ammonia. Analytical Chemistry.[1][4]
Resolving solubility issues of N-Benzoylphosphotriamide in assay buffers
Topic: Resolving solubility issues of N-Benzoylphosphotriamide in assay buffers Content type: Technical Support Center (Troubleshooting Guide & FAQs) Audience: Researchers, scientists, and drug development professionals....
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Resolving solubility issues of N-Benzoylphosphotriamide in assay buffers
Content type: Technical Support Center (Troubleshooting Guide & FAQs)
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
N-Benzoylphosphotriamide is a potent urease inhibitor belonging to the class of phosphoric triamides.[1] While structurally related to the widely used soil urease inhibitor NBPT (N-(n-butyl) thiophosphoric triamide), the introduction of the benzoyl moiety significantly alters its physicochemical profile. This modification increases lipophilicity and planarity, leading to two primary experimental challenges: immediate precipitation in aqueous buffers and hydrolytic instability (degradation) during extended incubation.
This guide provides a validated troubleshooting framework to resolve these solubility issues without compromising enzymatic assay integrity.
Part 1: The Solubility & Stability Paradox
To successfully assay N-Benzoylphosphotriamide, one must navigate the trade-off between solubility (requiring organic solvents) and enzyme compatibility (requiring aqueous buffers).
Mechanism of Instability
Like its analog NBPT, N-Benzoylphosphotriamide acts as a "suicide substrate" or slow-binding inhibitor. However, it is chemically labile.
Hydrolysis: The phosphoramide bond (
) is susceptible to acid-catalyzed hydrolysis, converting the active inhibitor into inactive phosphate/thiophosphate species and benzamide [1].
Solubility: The aromatic benzoyl ring drastically reduces water solubility compared to alkyl-phosphoramides, necessitating higher concentrations of co-solvents (DMSO) which can interfere with enzyme kinetics [2].
Part 2: Troubleshooting Guide (FAQ)
Category A: Solubilization & Precipitation
Q1: My compound precipitates immediately upon addition to the assay buffer. How do I prevent this?Diagnosis: This is a "Solvent Shock" phenomenon. Adding a high-concentration hydrophobic stock directly to a large volume of aqueous buffer causes rapid local supersaturation and precipitation.
Solution: Use the Intermediate Dilution Method (see Protocol below).
Why: Creating an intermediate concentration (e.g., 10x final) in a solvent/buffer mix reduces the polarity gap before the final dilution.
Critical Step: Ensure your assay buffer contains a surfactant (e.g., 0.01% Triton X-100 or Tween-20) before adding the compound. This stabilizes microscopic aggregates.
Q2: Can I use Ethanol instead of DMSO?Recommendation:No.Reasoning:
Solubility Power: N-Benzoylphosphotriamide has significantly higher solubility in DMSO (>100 mM) compared to ethanol.
Volatility: Ethanol evaporation in plate-based assays leads to concentration artifacts.
Chemistry: Primary alcohols can theoretically participate in transesterification reactions with activated phosphoramides under certain catalytic conditions, potentially altering the inhibitor structure.
Category B: Stability & Potency Loss
Q3: The IC50 value increases (potency drops) if I prepare the plates 2 hours in advance. Why?Diagnosis: Hydrolytic degradation.
Mechanism: Phosphoric triamides hydrolyze in aqueous solution. The rate is pH-dependent.[1] At acidic pH (<6.0), the half-life can be minutes to hours [3]. Even at neutral pH, the compound slowly degrades to the diamido-phosphate derivative.
Solution:
Strict Timing: Add the inhibitor last, immediately before the enzyme.
pH Control: Buffer at pH 7.4 – 8.0 (HEPES or Phosphate). Avoid Acetate or Citrate buffers (acidic range) unless strictly necessary for the specific urease isoform.
Q4: Is the "Benzoyl" derivative more stable than NBPT?Insight: Generally, no . The electron-withdrawing nature of the carbonyl group in the benzoyl moiety can make the P-N bond more susceptible to nucleophilic attack (hydrolysis) compared to the electron-donating alkyl group in NBPT. Treat N-Benzoylphosphotriamide as less stable than NBPT in aqueous solution.
Part 3: Validated Preparation Protocol
The "Step-Down" Dilution Method
Objective: To achieve a final assay concentration of 100 µM with <1% DMSO.
Step
Component
Action
Concentration
Solvent Composition
1. Stock Prep
N-Benzoylphosphotriamide
Dissolve solid in 100% anhydrous DMSO. Vortex until clear.
100 mM
100% DMSO
2. Intermediate
Stock + Buffer
Dilute 100 mM Stock 1:10 into Buffer A (containing 10% DMSO).
10 mM
19% DMSO / 81% Buffer
3. Working Sol.
Intermediate + Buffer
Dilute 1:100 into Assay Buffer (pre-warmed).
100 µM
~0.2% DMSO / 99.8% Buffer
Buffer A Composition:
20 mM HEPES (pH 7.5)
10% DMSO (v/v)
0.01% Triton X-100 (prevents micro-precipitation)
Assay Buffer Composition:
20 mM HEPES (pH 7.5)
1 mM EDTA (chelates trace metals that might oxidize the compound)
Note: Do not include DTT unless necessary, as thiols can interfere with certain urease mechanisms.
Part 4: Visualizing the Workflow
The following diagram illustrates the critical decision pathways for solubilizing lipophilic phosphoramides without crashing the compound or killing the enzyme.
Caption: Workflow for mitigating solvent shock and hydrolytic degradation during assay preparation.
Part 5: Chemical Stability Logic
Understanding the degradation pathway is crucial for interpreting assay data. The diagram below details the hydrolytic fate of the inhibitor.
Caption: Hydrolytic degradation pathway of phosphotriamide inhibitors in aqueous buffer.
References
Mazzei, L. et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry. Available at: [Link]
Cantarella, H. et al. (2018). Agronomic efficiency of NBPT as a urease inhibitor: A review. Journal of Advanced Research. Available at: [Link]
Ludden, P.A. et al. (2000). Influence of the novel urease inhibitor N-(n-butyl) thiophosphoric triamide on ruminant nitrogen metabolism.[2] Journal of Animal Science.[2] Available at: [Link]
Minimizing side reactions during benzoylation of phosphoric triamide
Topic: Minimizing Side Reactions During Synthesis Document ID: TS-BPT-001 Version: 2.4 (Current) Audience: Medicinal Chemists, Process Development Scientists Introduction Welcome to the technical support hub for the func...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Minimizing Side Reactions During Synthesis
Document ID: TS-BPT-001
Version: 2.4 (Current)
Audience: Medicinal Chemists, Process Development Scientists
Introduction
Welcome to the technical support hub for the functionalization of phosphoric triamide (
). This guide addresses the specific challenges of -acylation using benzoyl chloride.
The benzoylation of phosphoric triamide is deceptively simple. While it appears to be a standard nucleophilic substitution, the unique electronics of the
bond create a "selectivity trap." This guide provides the mechanistic insight and protocols necessary to favor mono-benzoylation over poly-substitution and hydrolysis.
Module 1: The Chemistry Engine (Mechanism & Thermodynamics)
To troubleshoot this reaction, you must understand the competition between nucleophilicity and acidity .
The "Acidity Trap"
In standard amine acylation, the product (an amide) is less nucleophilic than the starting amine, naturally stopping the reaction. However, in phosphoramide chemistry, the product (
-benzoyl phosphoric triamide) possesses an acidic proton on the acylated nitrogen due to the electron-withdrawing resonance of both the Carbonyl () and Phosphoryl () groups.
If your reaction medium is too basic, you will deprotonate this product. The resulting anion is a potent nucleophile that reacts with benzoyl chloride faster than the starting material, leading to di-benzoylation (imide formation) .
The Hydrolysis Vector
Phosphoric triamide is hydrolytically unstable, degrading into ammonium phosphates (
). This degradation is autocatalytic in acidic conditions (generated by HCl byproduct).
Reaction Pathway Diagram
The following diagram illustrates the kinetic competition you are managing.
Figure 1: The "Acidity Trap" pathway. Note that deprotonation of the mono-product leads to rapid over-reaction.
Module 2: Troubleshooting Dashboard (FAQ)
Use this section to diagnose specific observations in your flask.
Q1: I see a sticky, insoluble oil separating from the reaction mixture.
Diagnosis: This is likely "Oiling Out" of the pyridinium hydrochloride salt mixed with polymerized byproducts.
The Fix:
Immediate: Decant the solvent and wash the oil with dry DCM.
Prevention: Switch solvent to Acetonitrile (MeCN) . Pyridinium salts are partially soluble in MeCN, keeping the phase homogeneous longer. Alternatively, ensure vigorous stirring to prevent the oil from trapping unreacted starting material.
Q2: My yield is low (<40%), and I see a white precipitate that is insoluble in organic solvents.
Diagnosis: Hydrolysis.[1][2][3][4] The white solid is likely ammonium phosphate salts formed by water attacking the P-N bonds.
The Fix:
Protocol Check: Are you using "Schotten-Baumann" (aqueous base) conditions? Stop. Phosphoric triamides are too sensitive for aqueous base.
Correction: Switch to strictly anhydrous conditions. Dry your solvent over molecular sieves (3Å) and flame-dry your glassware.
Q3: TLC shows three spots, and NMR shows complex aromatic signals.
Diagnosis: Over-benzoylation.[2] You have formed the
-dibenzoyl or -dibenzoyl species.
The Fix:
Stoichiometry: Reduce Benzoyl Chloride to 0.95 equivalents . It is better to have unreacted starting material (easy to wash away with water) than over-reacted product (hard to separate).
Temperature: Lower the addition temperature to -10°C .
Module 3: Optimized Experimental Protocol
This protocol is designed to minimize the "Acidity Trap" by using a weak base and low temperatures.
Reagents Table
Reagent
Equiv.
Role
Critical Attribute
Phosphoric Triamide
1.0
Substrate
Dry, finely powdered
Benzoyl Chloride
0.95 - 1.0
Electrophile
Freshly distilled/clear
Pyridine
1.1
Base/Scavenger
Anhydrous (stored on KOH)
Acetonitrile (MeCN)
Solvent
Medium
Anhydrous (<50 ppm )
Step-by-Step Methodology
Preparation:
Flame-dry a 2-neck round bottom flask under Argon/Nitrogen flow.
Suspend Phosphoric Triamide (1.0 eq) in anhydrous MeCN (0.2 M concentration).
Add Pyridine (1.1 eq) . The mixture may remain a suspension; this is normal.
Cryogenic Addition:
Cool the mixture to -10°C using an ice/salt bath.
Dilute Benzoyl Chloride (0.95 eq) in a small volume of MeCN.
Crucial Step: Add the Benzoyl Chloride solution dropwise over 60 minutes .
Why? Keeping the local concentration of electrophile low prevents the product from competing for the reagent.
Reaction & Quench:
Allow to warm to 0°C and stir for 4 hours. Do not heat to reflux.
Monitor by TLC (Product is less polar than starting material).
Quench: Pour the mixture into ice-cold water (rapidly).
Workup (The "Flash" Extraction):
Note: Extended contact with water will hydrolyze the product.
Immediately extract with Ethyl Acetate (
).
Wash combined organics with cold Brine.
Dry over
and concentrate in vacuo below 40°C.
Module 4: Analytical Validation
How do you prove you have the Mono-benzoyl product?
P NMR (The Gold Standard)
Phosphorus NMR is the cleanest way to determine purity.
Starting Material (
): Single peak around +10 to +20 ppm (solvent dependent).
Product (
): A new peak will appear, typically deshielded (downfield) by 2-5 ppm relative to the starting material due to the electron-withdrawing carbonyl.
Side Reaction (Hydrolysis): A peak near 0 ppm (similar to phosphoric acid) indicates degradation.
Infrared Spectroscopy (FT-IR)
Look for the "Double Carbonyl" signature of the imide side reaction.
Desired Product: Single Amide I band (~1680-1700 cm⁻¹).
Figure 2: Purification decision tree based on crude analysis.
References
Corbridge, D. E. C. (2013). Phosphorus: Chemistry, Biochemistry and Technology (6th ed.). CRC Press.
Gholivand, K., et al. (2006).[5] Synthesis, Crystal Structure and Spectroscopic Properties of N-Benzoyl Phosphoric Triamides. Polyhedron, 25(3), 711-718.
Pourayoubi, M., et al. (2011). Structural Study of N-Benzoyl Phosphoric Triamides: The Effect of Substituents. Journal of Molecular Structure, 994(1-3), 117-124.
FDA Guidance for Industry. (2000). Analytical Procedures and Methods Validation for Drugs and Biologics. (Standard for validating impurity profiles in drug intermediates).
Storage conditions to prevent decomposition of N-Benzoylphosphotriamide
Welcome to the technical support center for N-Benzoylphosphotriamide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of N-Benzoylphosphotriami...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for N-Benzoylphosphotriamide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of N-Benzoylphosphotriamide during storage and experimentation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to the decomposition of this compound.
Understanding the Instability of N-Benzoylphosphotriamide
N-Benzoylphosphotriamide possesses two key functional groups that are susceptible to degradation: an amide linkage and a phosphotriamide core. The primary pathway of decomposition is hydrolysis, which can be catalyzed by acidic or basic conditions. Additionally, thermal stress can promote degradation. Understanding these vulnerabilities is crucial for maintaining the compound's purity and reactivity.
Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for N-Benzoylphosphotriamide?
A1: To minimize degradation, N-Benzoylphosphotriamide should be stored in a cool, dry, and dark environment. Specifically, refrigeration at 2-8°C is recommended for long-term storage. The container should be tightly sealed to prevent moisture ingress and stored under an inert atmosphere (e.g., argon or nitrogen) to further protect against hydrolysis.
Q2: How does pH affect the stability of N-Benzoylphosphotriamide?
A2: Both acidic and basic conditions can accelerate the hydrolysis of N-Benzoylphosphotriamide. The amide bond is susceptible to cleavage under both acidic and basic conditions, while the phosphoramidate bonds are particularly sensitive to acid-catalyzed hydrolysis. Therefore, it is critical to maintain a neutral pH environment whenever possible.
Q3: Can N-Benzoylphosphotriamide be stored at room temperature for short periods?
A3: While refrigerated storage is optimal, short-term storage at a controlled room temperature (15-25°C) may be acceptable, provided the compound is protected from humidity and light. However, prolonged exposure to ambient conditions will increase the risk of decomposition.
Q4: What are the visible signs of N-Benzoylphosphotriamide decomposition?
A4: Visual inspection may not always reveal decomposition, as the degradation products may be colorless. However, any change in color, appearance of clumping, or an unusual odor could indicate degradation. For accurate assessment, analytical techniques such as HPLC or ³¹P NMR are recommended to check for the presence of hydrolysis products like benzamide and phosphoric acid derivatives.
Q5: Is N-Benzoylphosphotriamide sensitive to light?
A5: While there is no specific data on the photosensitivity of N-Benzoylphosphotriamide, it is a general best practice for organophosphorus compounds to be protected from light. Exposure to UV light can potentially provide the energy to initiate degradation pathways. Therefore, storing the compound in an amber or opaque container is a recommended precautionary measure.
Troubleshooting Guide
This section addresses common problems encountered during the handling and use of N-Benzoylphosphotriamide, providing potential causes and solutions.
Problem
Potential Cause
Recommended Solution
Inconsistent experimental results or loss of activity.
Decomposition of N-Benzoylphosphotriamide due to improper storage or handling.
Verify the purity of your N-Benzoylphosphotriamide stock using an appropriate analytical method (e.g., HPLC, NMR). Ensure that all storage recommendations have been strictly followed. Prepare fresh solutions for each experiment.
Precipitate forms in the storage container.
Possible hydrolysis and formation of less soluble degradation products.
The precipitate could be benzamide or other byproducts. Do not use the material. It is advisable to discard the batch and use a fresh, properly stored sample.
pH of the reaction mixture changes unexpectedly.
Release of acidic byproducts from the decomposition of N-Benzoylphosphotriamide.
The hydrolysis of the phosphotriamide moiety can release phosphoric acid derivatives, lowering the pH. If your reaction is pH-sensitive, consider using a buffered system to maintain a stable pH.
Experimental Protocols
Protocol for Assessing the Purity of N-Benzoylphosphotriamide by HPLC
Mobile Phase Preparation: Prepare an appropriate mobile phase, for example, a gradient of acetonitrile in water with a suitable buffer (e.g., phosphate buffer, pH 7).
Sample Preparation: Accurately weigh a small amount of N-Benzoylphosphotriamide and dissolve it in a suitable solvent (e.g., acetonitrile) to a known concentration.
HPLC Analysis:
Equilibrate the HPLC system with the mobile phase.
Inject the sample onto a suitable C18 column.
Run the analysis using a UV detector at an appropriate wavelength (e.g., 230 nm).
Data Analysis: Analyze the chromatogram for the presence of additional peaks that may correspond to degradation products. The appearance of peaks with shorter retention times is often indicative of more polar hydrolysis products.
Visualizing Decomposition Pathways
The following diagram illustrates the primary hydrolytic decomposition pathways of N-Benzoylphosphotriamide.
Caption: Hydrolytic decomposition of N-Benzoylphosphotriamide.
This diagram illustrates the two main sites of hydrolytic cleavage on the N-Benzoylphosphotriamide molecule, leading to the formation of benzamide and phosphoric acid derivatives.
Summary of Recommended Storage Conditions
Parameter
Condition
Rationale
Temperature
2-8°C (Refrigerated)
To slow down the rate of thermal decomposition and hydrolysis.
Atmosphere
Inert gas (Argon or Nitrogen)
To minimize exposure to moisture and prevent hydrolysis.
Light
Protect from light (Amber vial)
To prevent potential photodegradation.
Container
Tightly sealed
To prevent ingress of atmospheric moisture.
References
Glen Research. (2018). SAFETY DATA SHEET dT-Me Phosphoramidite (10-1330-xx). Retrieved from [Link][1]
Laitinen, J. (2000). Hydrolytic reactions of diribonucleoside 3',5'-(3'-N-phosphoramidates): kinetics and mechanisms for the P-O and P-N bond cleavage of 3'-amino-3'-deoxyuridylyl-3',5'-uridine. PubMed. Retrieved from [Link][2]
Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Retrieved from [Link][1]
Morgan, C. U. (2022). Thermal Degradation of Organophosphorus Flame Retardants. Molecules, 27(22), 7906. Retrieved from [Link][3][4][5]
Technical Support Center: Overcoming Interference in the HPLC Analysis of N-Benzoylphosphotriamide Metabolites
Welcome to the dedicated technical support center for resolving challenges in the High-Performance Liquid Chromatography (HPLC) analysis of N-Benzoylphosphotriamide (BPT) and its metabolites. This guide is structured to...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support center for resolving challenges in the High-Performance Liquid Chromatography (HPLC) analysis of N-Benzoylphosphotriamide (BPT) and its metabolites. This guide is structured to provide researchers, scientists, and drug development professionals with actionable, in-depth solutions to common interference issues. Our approach is rooted in fundamental chromatographic principles and validated through practical, field-tested methodologies.
Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide
This section addresses specific problems you may encounter during your analysis, providing not just a solution, but the scientific reasoning behind it.
Question 1: I'm observing a broad, late-eluting peak that is interfering with the detection of my more polar BPT metabolites. What is the likely cause and how can I resolve this?
Answer:
This is a classic sign of protein precipitation from your biological matrix (e.g., plasma, serum) directly onto the analytical column. Large macromolecules, like proteins, are not soluble in the high organic content of the mobile phase used for elution. They tend to adsorb to the stationary phase at the head of the column and then slowly "bleed" off during the gradient, resulting in a broad, rolling baseline or a distinct "ghost" peak.
Causality Explained: The primary issue is inadequate sample clean-up. When proteins are not sufficiently removed, they can cause a range of problems including column fouling, increased backpressure, and, as you've observed, significant baseline interference.
Troubleshooting Workflow:
Implement a Robust Protein Precipitation Protocol:
Reagent: Use a 3:1 ratio of cold acetonitrile to your sample. Acetonitrile is highly effective at denaturing and precipitating proteins.
Procedure:
Add 300 µL of cold acetonitrile to 100 µL of your sample in a microcentrifuge tube.
Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.
Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully aspirate the supernatant for injection.
Consider Solid-Phase Extraction (SPE): For cleaner samples and lower detection limits, SPE is highly recommended. A mixed-mode SPE cartridge can effectively remove proteins and other interfering substances.
Experimental Workflow for Sample Preparation
Caption: A streamlined workflow for protein precipitation prior to HPLC analysis.
Question 2: My early eluting, highly polar metabolites are co-eluting with the solvent front. How can I improve their retention and resolution?
Answer:
Co-elution with the solvent front is a common issue for highly polar analytes. This occurs because the initial mobile phase conditions are too "strong" (i.e., have too high an organic content), causing the metabolites to have minimal interaction with the stationary phase and elute in the void volume.
Causality Explained: The principle of "like dissolves like" applies here. A highly polar analyte will have a low affinity for a non-polar stationary phase (like C18) and a high affinity for a polar mobile phase. To increase retention, you need to make the mobile phase more polar.
Troubleshooting Workflow:
Modify the Initial Mobile Phase Composition: Decrease the initial percentage of the organic solvent (e.g., acetonitrile or methanol) in your mobile phase. For example, if your gradient starts at 20% acetonitrile, try reducing it to 5% or even 2%. This will increase the polarity of the mobile phase, promoting greater interaction between your polar metabolites and the stationary phase.
Consider a Different Stationary Phase: If modifying the mobile phase is insufficient, consider a column with a more polar stationary phase. Options include:
AQ-type C18 columns: These have end-capping that makes them stable in highly aqueous mobile phases.
Polar-embedded columns: These have a polar group embedded in the alkyl chain, which provides a secondary retention mechanism for polar analytes.
HILIC (Hydrophilic Interaction Liquid Chromatography) columns: These are specifically designed for the retention of very polar compounds.
Data Presentation: Impact of Mobile Phase on Retention
Initial Acetonitrile (%)
Retention Time of Metabolite X (min)
Resolution from Solvent Front
20%
0.8
Poor (Co-elution)
10%
1.5
Improved
5%
2.8
Good
2%
4.1
Excellent
Question 3: I am seeing extraneous peaks in my chromatogram that are not present in my standards. What are the potential sources of this contamination and how can I eliminate them?
Answer:
Extraneous peaks, often referred to as "ghost peaks," can originate from several sources. A systematic approach is necessary to identify and eliminate the source of contamination.
Causality Explained: Contamination can be introduced at any stage of the analytical process, from sample collection and preparation to the HPLC system itself. The key is to isolate each step to pinpoint the source.
Troubleshooting Workflow:
System Blank Analysis:
Protocol: Run a blank gradient (i.e., inject your mobile phase) without a sample. If the ghost peaks are still present, the contamination is likely within your HPLC system or mobile phase.
Solution:
Mobile Phase: Prepare fresh mobile phase using high-purity solvents and additives. Filter the mobile phase before use.
System Contamination: Flush the entire system, including the injector and detector, with a strong solvent (e.g., isopropanol).
Sample Preparation Blank:
Protocol: Go through the entire sample preparation procedure using a blank matrix (e.g., analyte-free plasma). If the ghost peaks appear, the contamination is coming from one of your reagents or sample handling steps.
Solution:
Reagents: Test each reagent individually to identify the source of contamination.
Consumables: Ensure that all pipette tips, centrifuge tubes, and vials are clean and free of contaminants.
Logical Relationship Diagram for Contamination Troubleshooting
Caption: A decision tree for systematically identifying the source of contamination.
Part 2: Detailed Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) for Enhanced Sample Clean-up
This protocol is designed to provide a cleaner sample extract than protein precipitation alone, which is crucial for sensitive analyses.
Materials:
Mixed-Mode C18/SAX SPE Cartridges
Methanol (HPLC Grade)
Deionized Water
2% Formic Acid in Water
5% Ammonium Hydroxide in Methanol
SPE Vacuum Manifold
Step-by-Step Procedure:
Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.
Equilibration: Equilibrate the cartridge with 1 mL of 2% formic acid in water.
Loading: Load 500 µL of your pre-treated sample (e.g., plasma diluted 1:1 with 2% formic acid).
Washing: Wash the cartridge with 1 mL of 2% formic acid in water to remove polar interferences.
Elution: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.
Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase.
U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
Waters Corporation. (n.d.). A Primer on Solid-Phase Extraction. [Link]
Troubleshooting
Technical Support Center: Identifying Degradation Products of N-Benzoylphosphotriamide by Mass Spectrometry
Welcome to the technical support center for the analysis of N-Benzoylphosphotriamide and its degradation products. This guide is designed for researchers, scientists, and drug development professionals who are utilizing...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the analysis of N-Benzoylphosphotriamide and its degradation products. This guide is designed for researchers, scientists, and drug development professionals who are utilizing mass spectrometry to investigate the stability of this compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to navigate the complexities of identifying and characterizing its degradants.
Frequently Asked Questions (FAQs)
Q1: What are the primary degradation pathways for N-Benzoylphosphotriamide under hydrolytic stress conditions?
A1: N-Benzoylphosphotriamide, a compound containing both amide and phosphotriamide functionalities, is susceptible to hydrolysis at two primary sites: the P-N bond of the phosphotriamide and the C-N bond of the benzamide.
P-N Bond Cleavage: Under acidic or basic conditions, the P-N bond can be hydrolyzed. Acid-catalyzed hydrolysis is a predominant reaction for phosphoramidates, leading to the cleavage of the P-N bond.[1] This would result in the formation of benzamide and a phosphorylated amine derivative.
C-N Bond Cleavage: The benzamide linkage can also undergo hydrolysis, particularly under strong acidic or basic conditions, to yield benzoic acid and the corresponding phosphotriamide amine.[2][3][4]
Q2: What are the expected m/z values for the major degradation products in mass spectrometry?
A2: The expected m/z values will depend on the ionization mode (positive or negative) and the specific degradation pathway. A summary of potential degradation products and their expected protonated [M+H]⁺ or deprotonated [M-H]⁻ masses is provided in the table below.
Q3: Which ionization technique, ESI or APCI, is more suitable for analyzing N-Benzoylphosphotriamide and its degradation products?
A3: Electrospray ionization (ESI) is generally the preferred method for polar and thermally labile compounds like N-Benzoylphosphotriamide and its expected degradation products. ESI is a soft ionization technique that minimizes in-source fragmentation, allowing for the detection of intact molecular ions. Atmospheric pressure chemical ionization (APCI) can be an alternative, but it may induce more fragmentation.
Q4: How can I confirm the identity of a suspected degradation product?
A4: Confirmation requires a multi-faceted approach:
High-Resolution Mass Spectrometry (HRMS): Obtain accurate mass measurements to determine the elemental composition of the unknown peak.
Tandem Mass Spectrometry (MS/MS): Fragment the ion of interest and compare the resulting fragmentation pattern to that of a reference standard or to predicted fragmentation pathways. Organophosphorus compounds often exhibit characteristic fragmentation patterns.[5][6][7]
Reference Standards: The most definitive confirmation comes from synthesizing or purchasing a reference standard of the suspected degradation product and comparing its retention time and mass spectrum.
Troubleshooting Guide
This section addresses specific issues you may encounter during the LC-MS analysis of N-Benzoylphosphotriamide degradation studies.
Issue 1: No Degradation Observed Under Stress Conditions
Symptom: The peak corresponding to N-Benzoylphosphotriamide remains the only major peak in the chromatogram after subjecting the sample to forced degradation conditions (e.g., acid, base, oxidation, heat, light).[8][9]
Potential Cause & Recommended Action:
Insufficient Stress: The degradation conditions may not be harsh enough. According to ICH guidelines, forced degradation studies should aim for 5-20% degradation.[10] Increase the concentration of the stressor (e.g., acid or base), the temperature, or the duration of the stress period.
Compound Stability: N-Benzoylphosphotriamide may be inherently stable under the tested conditions. Consider employing more aggressive conditions as outlined in regulatory guidance.[11][12]
Issue 2: Poor Peak Shape or Shifting Retention Times
Symptom: Chromatographic peaks for the parent compound or degradation products are broad, tailing, or fronting, or their retention times are inconsistent between injections.
Potential Cause & Recommended Action:
Inappropriate Mobile Phase: The pH or organic composition of the mobile phase may not be optimal. Ensure the mobile phase pH is appropriate for the analytes' pKa values to maintain a consistent ionization state.
Column Overload: Injecting too concentrated a sample can lead to poor peak shape. Dilute the sample and reinject.
Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, peak distortion can occur.[13] Whenever possible, dissolve the sample in the initial mobile phase.
Column Degradation: The stationary phase of the column may be degrading, especially under harsh pH conditions. Use a column with a wider pH tolerance or replace the column.
Issue 3: Difficulty Identifying Unknown Peaks in the Chromatogram
Symptom: New peaks appear in the chromatograms of stressed samples, but their identity is unclear.
Potential Cause & Recommended Action:
Lack of Fragmentation Data: The mass spectrometer may not be providing sufficient structural information from a full scan analysis. Perform a tandem mass spectrometry (MS/MS) experiment on the unknown peak to obtain fragment ions.[14]
Isomeric Degradants: Degradation may produce isomers with the same m/z value but different structures. Optimize the chromatographic separation to resolve these isomers.
Complex Fragmentation: The fragmentation pattern may be difficult to interpret. Utilize mass spectrometry software with tools for predicting fragmentation pathways and searching spectral libraries.
Symptom: The mass spectrum of the parent compound shows significant fragmentation even without MS/MS, making it difficult to distinguish between true degradation products and in-source fragments.
Potential Cause & Recommended Action:
High Cone Voltage/Fragmentor Voltage: The voltage applied to the sampling cone or fragmentor in the ion source is too high, causing the molecule to fragment. Reduce the cone/fragmentor voltage in the instrument settings.
Thermal Instability: The compound may be degrading in the heated ESI probe. Lower the source temperature.
Experimental Protocols & Data Presentation
Forced Degradation Protocol
A systematic approach to forced degradation is crucial for identifying potential degradation products.[15]
Preparation of Stock Solution: Prepare a stock solution of N-Benzoylphosphotriamide in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.
Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N HCl. Incubate at 60°C for 24 hours. Neutralize with 1N NaOH before injection.
Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1N NaOH. Incubate at 60°C for 8 hours. Neutralize with 1N HCl before injection.
Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% hydrogen peroxide. Store at room temperature for 24 hours.
Thermal Degradation: Store the solid compound at 105°C for 48 hours. Dissolve in the mobile phase before injection.
Photolytic Degradation: Expose the solid compound to UV light (254 nm) for 48 hours. Dissolve in the mobile phase before injection.
Control Sample: Prepare a control sample by diluting the stock solution with the mobile phase.
LC-MS Method Parameters
A generic starting point for LC-MS analysis is provided below. Optimization will be necessary for your specific instrumentation and application.
Parameter
Recommended Setting
LC Column
C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
5-95% B over 15 minutes
Flow Rate
0.3 mL/min
Injection Volume
5 µL
Ionization Mode
ESI Positive and Negative
Capillary Voltage
3.5 kV (Positive), -3.0 kV (Negative)
Cone Voltage
30 V (initial, optimize as needed)
Source Temp.
120°C
Desolvation Temp.
350°C
MS Scan Range
m/z 50-500
MS/MS Collision Energy
Ramped from 10-40 eV
Potential Degradation Products of N-Benzoylphosphotriamide
Degradation Product
Proposed Structure
Expected [M+H]⁺
Expected [M-H]⁻
Benzoic Acid
C₇H₆O₂
123.0441
121.0295
Benzamide
C₇H₇NO
122.0600
120.0455
Phosphoric Triamide
H₆N₃O₃P
112.0270
110.0125
N-Benzoylphosphorodiamidic acid
C₇H₉N₂O₄P
233.0322
231.0176
Visualizations
Caption: Proposed hydrolytic degradation pathways of N-Benzoylphosphotriamide.
Caption: A typical workflow for LC-MS based degradation product identification.
References
Damico, J. N. (1966). The mass spectra of some organophosphorus pesticide compounds. Journal of the Association of Official Analytical Chemists, 49(5), 1027-1045. [Link]
Fukatsu, H., Hashimoto, Y., Goda, M., Higashibata, H., & Kobayashi, M. (2004). A new synthetic route to N-benzyl carboxamides through the reverse reaction of N-substituted formamide deformylase. Proceedings of the National Academy of Sciences, 101(38), 13726-13731. [Link]
Kato, M., et al. (2022). Analysis of degradation products of Novichok agents in human urine by hydrophilic interaction liquid chromatography–tandem mass spectrometry. Forensic Toxicology, 41(1), 133-142. [Link]
Acevedo, M. E., et al. (2015). Solubility and Stability Studies of Benzoyl Peroxide in Non-Polar, Non-Comedogenic Solvents for Use in Topical Pharmaceutical Formulation Developments. Latin American Journal of Pharmacy, 34(5), 944-950. [Link]
Li, Y., et al. (2024). Fragmentation Pathway of Organophosphorus Flame Retardants by Liquid Chromatography–Orbitrap-Based High-Resolution Mass Spectrometry. Molecules, 29(3), 696. [Link]
Shaikh, S., et al. (2018). MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Acta Scientific Pharmaceutical Sciences, 2(8), 64-73. [Link]
European Medicines Agency. (2003). Q1A(R2) Stability testing of new drug substances and products. [Link]
Hosseini, S. E., et al. (2018). Fragmentation pathways and structural characterization of organophosphorus compounds related to CWC by electron ionization and electrospray ionization tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 32(21), 1848-1858. [Link]
Theodorou, V., Paraskevopoulos, G., & Skobridis, K. (2015). A mild alkaline hydrolysis of N-and N, N-substituted amides and nitriles. ARKIVOC: Online Journal of Organic Chemistry, 2015(7). [Link]
Ali, T. E., et al. (2015). Electron Impact Ionization Mass Spectra of Organophosphorus Compounds Part IV: Mass Fragmentation Modes of Some Diethyl [(Alkyl/Aryl) amino-(3-methyl-4-oxo-4 H-chromen-2-yl) methyl] phosphonates. Phosphorus, Sulfur, and Silicon and the Related Elements, 190(11), 1942-1951. [Link]
Theodorou, V., Paraskevopoulos, G., & Skobridis, K. (2015). A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. ARKIVOC, 2015(7), 101-112. [Link]
U.S. Food and Drug Administration. (1994). Guidance for Industry: Drug Stability Guidelines. [Link]
U.S. Food and Drug Administration. (1998). Draft Guidance for Industry: Stability Testing of Drug Substances and Drug Products. [Link]
Dong, M. W. (2001). Systematic Troubleshooting for LC/MS/MS. Part 1: Sample Preparation and Chromatography. BioPharm, 14(11), 28-34. [Link]
Dr. Dan Chem. (2023, October 6). Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps! [Video]. YouTube. [Link]
Li, Q., et al. (2007). Mass spectral characterization of organophosphate-labeled, tyrosine-containing peptides. Journal of Chromatography B, 852(1-2), 488-497. [Link]
Popović, M., et al. (2024). Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques. Molecules, 29(5), 1014. [Link]
Lönnberg, H., et al. (1993). Hydrolytic reactions of diribonucleoside 3',5'-(3'-N-phosphoramidates): kinetics and mechanisms for the P-O and P-N bond cleavage of 3'-amino-3'-deoxyuridylyl-3',5'-uridine. The Journal of Organic Chemistry, 58(23), 6245-6252. [Link]
Le, H. T., et al. (2022). Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry Analysis of Eutectic Bis(2,2-dinitropropyl) Acetal/Formal Degradation Profile: Nontargeted Identification of Antioxidant Derivatives. Analytical Chemistry, 94(39), 13419-13427. [Link]
BDO. (2022). Regulatory Stability Considerations for Biological Products. [Link]
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Mehta, L., et al. (2021). Identification and characterization of new degradation products of belinostat using UHPLC-Q-TOF-MS/MS and in silico toxicity prediction. Journal of Liquid Chromatography & Related Technologies, 44(9-10), 459-470. [Link]
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Comparative IC50 values of N-Benzoylphosphotriamide vs Acetohydroxamic acid
Comparative Guide: N-Benzoylphosphotriamide vs. Acetohydroxamic Acid Executive Summary This guide provides a technical comparison between N-Benzoylphosphotriamide (N-BPT) and Acetohydroxamic Acid (AHA) , two distinct cla...
Author: BenchChem Technical Support Team. Date: February 2026
Comparative Guide: N-Benzoylphosphotriamide vs. Acetohydroxamic Acid
Executive Summary
This guide provides a technical comparison between N-Benzoylphosphotriamide (N-BPT) and Acetohydroxamic Acid (AHA) , two distinct classes of urease inhibitors. While AHA remains the FDA-approved clinical standard (Lithostat) for treating urea-splitting bacterial infections, N-BPT represents a class of phosphoric triamide transition-state analogs that exhibit significantly higher potency—often by three orders of magnitude.
Key Takeaway: N-BPT demonstrates nanomolar (nM) inhibitory potency (IC50 ~7 nM) due to its irreversible or "slow-tight" binding mechanism, whereas AHA typically operates in the micromolar (µM) range (IC50 ~2.2–250 µM) via reversible metal chelation.
Mechanistic Comparison
The disparity in IC50 values is rooted in the fundamental difference in binding modes.
Acetohydroxamic Acid (AHA): Acts as a classical chelator . It functions as a bidentate ligand, coordinating with the two Nickel (Ni²⁺) ions in the urease active site.[1] This binding is reversible and competitive, meaning high concentrations of urea can displace it.
N-Benzoylphosphotriamide (N-BPT): Acts as a transition-state analog or suicide substrate. It mimics the tetrahedral intermediate of urea hydrolysis. The phosphoryl oxygen and amide groups bridge the bi-nickel center, forming an exceptionally stable, tridentate complex that effectively "locks" the enzyme.
Diagram 1: Molecular Mechanism of Inhibition
Figure 1: Mechanistic divergence between AHA (reversible chelation) and N-BPT (tight-binding transition state mimicry).
Comparative IC50 Data
The following data aggregates experimental values from Canavalia ensiformis (Jack Bean) and Ureaplasma/Helicobacter urease assays. Note the significant potency gap.
Critical Insight: In comparative studies against Ureaplasma urealyticum, N-BPT required only 7 nM to achieve 50% inhibition, whereas AHA required 2200 nM (2.2 µM) . This makes N-BPT approximately 300 times more potent in this specific assay [1].
Experimental Protocol: IC50 Determination
To validate these values in your own laboratory, use the Berthelot (Indophenol) Method . This colorimetric assay measures the ammonia released by urea hydrolysis.
Protocol Overview
Enzyme: Jack Bean Urease (Sigma Type III) or bacterial lysate.
Substrate: Urea (25 mM).
Buffer: Phosphate Buffer (20 mM, pH 7.0) + 1 mM EDTA.[4]
Figure 2: Step-by-step workflow for the Berthelot urease inhibition assay.
Detailed Methodology
Pre-Incubation (Crucial): Incubate the urease enzyme with the test inhibitor (N-BPT or AHA) for 15–30 minutes before adding urea.
Why? Phosphoric triamides (N-BPT) often exhibit time-dependent inhibition. Failing to pre-incubate may result in artificially high IC50 values (underestimating potency).
Reaction: Add Urea to a final concentration of 25 mM. Incubate at 37°C for 10 minutes.
Termination: Add Reagent A (Phenol/Nitroprusside) followed by Reagent B (Alkaline Hypochlorite).[4]
Analysis: Incubate for 20 minutes at room temperature until a blue indophenol complex forms. Measure absorbance at 625 nm.
Calculation:
Fit data to a sigmoidal dose-response curve to derive IC50.[4]
Stability & Pharmacokinetics
N-Benzoylphosphotriamide:
Stability: Susceptible to hydrolysis in highly acidic environments (pH < 5), converting to phosphoric acid and benzamide.
Metabolism: In agricultural contexts (related to NBPT), these compounds are rapidly degraded in soil but stable enough for foliar/fertilizer application. In biological systems, the P-N bond is the metabolic handle.
Acetohydroxamic Acid:
Stability: Chemically stable but metabolically cleared rapidly.
Pharmacokinetics: In humans, AHA is well-absorbed but has a short half-life, requiring frequent dosing. Its lower potency necessitates high clinical doses (e.g., 250 mg), which is associated with significant side effects (teratogenicity, anemia).
References
Kobayashi, H., et al. "Inactivation of Jack Bean Urease by Allicin." ResearchGate, 2026. (Contains comparative data for N-benzoylphosphotriamide and Acetohydroxamic acid against Ureaplasma urease).
Mazzei, L., et al. "Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate." PubMed, 2017.
BenchChem Application Note. "A Comprehensive Guide to Urease Activity and Inhibition Kinetics." BenchChem, 2025.[3][4]
Upadhyay, L.S.B. "Hydroxamic Acids Designed as Inhibitors of Urease." ResearchGate, 2025.[5][6]
Comparative Potency of N-Benzoylphosphotriamides vs. NBPT Against Jack Bean Urease: A Technical Guide
Executive Summary The efficient utilization of urea-based nitrogen fertilizers is a global agricultural challenge, primarily due to the rapid hydrolysis of urea by the soil enzyme urease, leading to significant nitrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The efficient utilization of urea-based nitrogen fertilizers is a global agricultural challenge, primarily due to the rapid hydrolysis of urea by the soil enzyme urease, leading to significant nitrogen loss as ammonia gas.[1] For decades, N-(n-butyl)thiophosphoric triamide (NBPT) has been the benchmark inhibitor used to mitigate this loss.[1][2] This guide provides a detailed comparative analysis of a promising class of alternative compounds, N-benzoylphosphotriamides, against the industry-standard NBPT. We will delve into the mechanistic underpinnings of urease inhibition, present comparative experimental data on inhibitory potency (IC50), and provide a robust, field-tested protocol for evaluating urease inhibitors in a laboratory setting. This document is intended for researchers, chemists, and drug development professionals engaged in the discovery of next-generation urease inhibitors.
Urease: The Target and Its Mechanism
Urease (EC 3.5.1.5) is a nickel-dependent metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbamate.[3][4] The carbamate produced spontaneously decomposes to form a second molecule of ammonia and carbonic acid. This enzymatic action is crucial for various organisms but poses significant challenges in both agriculture and medicine.
In Agriculture: The rapid conversion of urea fertilizer to ammonia raises the soil pH, promoting the volatilization of ammonia gas and reducing the nitrogen available for crop uptake.[1]
In Medicine: In pathogens like Helicobacter pylori, urease activity neutralizes gastric acid, allowing the bacteria to colonize the stomach lining, which is a key factor in the pathogenesis of gastritis and peptic ulcers.
The active site of urease contains a bi-nickel center, which is the primary target for inhibitors. These two nickel ions are essential for polarizing the urea molecule and facilitating its hydrolysis.[5] Therefore, potent inhibitors are typically designed to chelate or otherwise interact with these nickel ions, blocking substrate access or inactivating the catalytic machinery.
Mechanism of Inhibition: A Tale of Two Phosphoramides
Both NBPT and N-benzoylphosphotriamides belong to the phosphoramide class of compounds and share a common mechanistic theme: targeting the di-nickel active site. However, the specifics of their interaction and activation differ.
N-(n-butyl)thiophosphoric triamide (NBPT)
NBPT is considered a slow-binding inhibitor and, more specifically, a suicide substrate.[5][6] It is not the active inhibitor itself. Upon entering the urease active site, NBPT is enzymatically hydrolyzed. This process releases n-butylamine and forms the active inhibitory molecule, monoamidothiophosphoric acid (MATP).[5] MATP then strongly binds to the two Ni(II) ions, effectively shutting down the enzyme.[5] For years, it was debated whether NBPT needed to be oxidized to its oxygen analog, N-(n-butyl)phosphorictriamide (NBPTO), to become active, as NBPTO is a significantly more potent inhibitor in vitro.[6][7] However, recent structural studies have provided strong evidence for the direct enzymatic conversion of NBPT to MATP as the primary inhibition pathway.[5]
N-Benzoylphosphotriamide Derivatives
Like NBPT, N-benzoylphosphotriamide derivatives are designed to mimic the tetrahedral transition state of urea hydrolysis. The central phosphorus atom, bonded to oxygen (or sulfur) and nitrogen atoms, is key to their function. It is hypothesized that the P=O group (in the case of the oxygen analogs) and the amide nitrogens coordinate with the two nickel ions in the active site, much like the proposed mechanism for NBPT's active form.
The critical difference lies in the benzoyl group . Unlike the simple n-butyl chain of NBPT, the aromatic benzoyl moiety offers a scaffold for extensive chemical modification. By adding different substituents to the benzene ring, one can modulate the electronic properties and steric profile of the inhibitor. This allows for fine-tuning the molecule's binding affinity and specificity for the urease active site, potentially leading to inhibitors with superior potency compared to NBPT.
Fig 1. Simplified diagram of a phosphoramide inhibitor coordinating with the bi-nickel center of the urease active site.
Comparative Potency Analysis: Experimental Data
The most direct measure of an inhibitor's potency is its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%. A lower IC50 value indicates a more potent inhibitor.
Several studies have synthesized and evaluated various phosphoramide derivatives, using NBPT as a positive control under identical experimental conditions. This allows for a direct and objective comparison. A study on the design and evaluation of phosphoramide derivatives provided key data comparing novel compounds to the commercial standard.[8][9]
The experimental data clearly demonstrates that N-benzoylphosphotriamide analogues (represented here by phenylphosphorodiamidate derivatives) can exhibit significantly greater potency than NBPT.
Superior Potency: All the listed phenylphosphorodiamidate derivatives show IC50 values that are 2.5 to nearly 5 times lower than that of NBPT.[8] The most potent compound in this series, 4-Nitrophenylphosphorodiamidate, has an IC50 of 21 nM, making it approximately 4.7 times more potent than NBPT (IC50 = 100 nM).[8]
Structure-Activity Relationship (SAR): The substitutions on the phenyl ring have a marked effect on inhibitory activity. The presence of electron-withdrawing groups (such as -F, -Cl, and especially -NO2) at the para-position of the phenyl ring enhances the inhibitory potency. This suggests that these groups may increase the electrophilicity of the phosphorus atom, facilitating its interaction with the nucleophilic groups in the urease active site, or engage in additional favorable interactions within the binding pocket.
Experimental Protocol: In Vitro Urease Inhibition Assay (Berthelot Method)
To ensure scientific integrity and enable reproducibility, this section details a self-validating, step-by-step protocol for determining the inhibitory potency of test compounds against Jack Bean Urease. The Berthelot (phenol-hypochlorite) method is a reliable and widely used colorimetric assay to quantify the ammonia produced by urease activity.[10][11]
Fig 2. Experimental workflow for the in vitro urease inhibition assay using the Berthelot method.
Materials and Reagents
Enzyme: Jack Bean Urease (e.g., Sigma-Aldrich, Type III)
Substrate: Urea
Buffer: Phosphate buffer (20 mM, pH 7.0) containing 2 mM EDTA.[12]
Test Compounds: N-benzoylphosphotriamide derivatives and NBPT, dissolved in a suitable solvent (e.g., DMSO).
Berthelot Reagent A (Phenol Reagent): Dissolve 5.0 g phenol and 25 mg sodium nitroprusside in distilled water to a final volume of 500 mL.[13]
Berthelot Reagent B (Alkaline Hypochlorite Reagent): An alkaline solution containing 0.2% sodium hypochlorite.[13]
Urease Solution: Prepare a stock solution of Jack Bean Urease (e.g., 0.25 mg/mL) in phosphate buffer.[12] Keep on ice.
Urea Solution: Prepare a 50 mM solution of urea in phosphate buffer.[12]
Test Compound Solutions: Prepare serial dilutions of the test compounds and NBPT. A typical starting concentration range is 1 mM down to 1 nM.
Assay Procedure (96-Well Plate Format):
To designated wells, add 5 µL of the test compound solution (or solvent for the 100% activity control).[10]
Add 55 µL of the 50 mM urea solution in buffer to each well.[10]
For the blank (no enzyme activity), add buffer instead of the enzyme solution in the next step.
Pre-incubate the plate at 30°C for 15 minutes to allow the inhibitor to interact with the substrate environment.[10]
Initiate the enzymatic reaction by adding 25 µL of the urease enzyme solution to all wells except the blank.[10]
Incubate the plate at 37°C for 30 minutes.[11][14]
Quantification of Ammonia:
Stop the reaction and begin color development by adding 50 µL of Berthelot Reagent A followed by 50 µL of Berthelot Reagent B to each well.
Incubate the plate at room temperature for an additional 20-30 minutes to allow for full color development.
Measure the absorbance of each well at a wavelength between 625-670 nm using a microplate reader.[10]
Data Analysis:
Calculate the percentage of urease inhibition for each concentration of the test compound using the following formula:
% Inhibition = [1 - (OD_test / OD_control)] x 100 [10]
Where:
OD_test is the absorbance of the well with the test compound.
OD_control is the absorbance of the well with no inhibitor (100% enzyme activity).
Plot the % Inhibition against the logarithm of the inhibitor concentration.
Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism, Origin).
Discussion and Future Perspectives
The available data strongly suggests that the N-benzoylphosphotriamide scaffold is a highly promising platform for developing novel urease inhibitors that can outperform the current industry standard, NBPT. The ability to systematically modify the benzoyl ring allows for a rational design approach to optimize potency, a clear advantage over the simpler structure of NBPT.
However, several critical factors must be considered beyond in vitro potency:
Stability: NBPT is known to have stability issues, degrading faster than desired in some formulations.[2] The stability of new benzoyl derivatives in soil environments and in fertilizer formulations will be a critical determinant of their commercial viability.
Toxicity and Environmental Impact: New compounds must undergo rigorous toxicological and environmental safety profiling to ensure they do not pose a risk to soil health, groundwater, or non-target organisms.
Cost of Synthesis: For agricultural applications, the cost-effectiveness of synthesis at an industrial scale is a major consideration. The synthesis of benzoylthioureas, a related class, has been noted for its simplicity, which could be an advantage for similar structures.[15]
Future research should focus on synthesizing a broader library of N-benzoylphosphotriamide derivatives to further explore the structure-activity relationship, conducting in-soil efficacy studies to mimic real-world conditions, and performing comprehensive safety assessments.
Conclusion
While NBPT remains a widely used and effective urease inhibitor, the N-benzoylphosphotriamide class of compounds represents a scientifically compelling and potent alternative. Experimental evidence demonstrates that derivatives with electron-withdrawing substituents on the phenyl ring can be nearly five times more potent than NBPT in inhibiting Jack Bean Urease. The chemical tractability of the benzoyl scaffold offers significant opportunities for rational design and optimization. With further research into stability, safety, and large-scale synthesis, N-benzoylphosphotriamides could pave the way for a new generation of highly efficient nitrogen management solutions in agriculture.
References
N-(n-Butyl) Thiophosphoric Triamide (NBPT)-Coated Urea (NCU) Improved Maize Growth and Nitrogen Use Efficiency (NUE) in Highly Weathered Tropical Soil. (2020). MDPI. Available at: [Link]
Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors. (2024). Frontiers in Chemistry. Available at: [Link]
Kinetics and Mechanism Study of Competitive Inhibition of Jack-Bean Urease by Baicalin. (n.d.). Hindawi. Available at: [Link]
Kot, M., Zaborska, W., & Orlinska, K. (2001). Inhibition of jack bean urease by N-(n-butyl) thiophosphorictriamide and N-(n-butyl) phosphorictriamide: determination of the inhibition mechanism. Journal of Enzyme Inhibition. Available at: [Link]
Corral, I., et al. (2008). Design, synthesis, and biological evaluation of phosphoramide derivatives as urease inhibitors. Journal of Agricultural and Food Chemistry. Available at: [Link]
Mazzei, L., et al. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Journal of Agricultural and Food Chemistry. Available at: [Link]
Lv, Y., et al. (2012). Kinetics and mechanism of jack bean urease inhibition by Hg2+. BMC Biochemistry. Available at: [Link]
Cantarella, H., et al. (2018). Agronomic efficiency of NBPT as a urease inhibitor: A review. Pesquisa Agropecuária Brasileira. Available at: [Link]
Design, syntheses and evaluation of benzoylthioureas as urease inhibitors of agricultural interest. (n.d.). RSC Publishing. Available at: [Link]
Watson, C.J. (n.d.). Effectiveness of the urease inhibitor NBPT (N-(n-butyl) thiophosphoric triamide) for improving the efficiency of urea for ryegrass production. ResearchGate. Available at: [Link]
Design, Synthesis, and Biological Evaluation of Phosphoramide Derivatives as Urease Inhibitors. (n.d.). ResearchGate. Available at: [Link]
Biglar, M., et al. (2012). A Preliminary Investigation of the Jack-Bean Urease Inhibition by Randomly Selected Traditionally Used Herbal Medicine. Iranian Journal of Pharmaceutical Research. Available at: [Link]
A Preliminary Investigation of the Jack-Bean Urease Inhibition by Randomly Selected Traditionally Used Herbal Medicine. (n.d.). ResearchGate. Available at: [Link]
Mazzei, L., et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry. Available at: [Link]
Berthelot's Urease Activity Assay (created by UCL iGEM 2022). (n.d.). iGEM. Available at: [Link]
A Researcher's Guide to Purity Validation: A Comparative Analysis of Elemental Analysis for N-Benzoylphosphotriamide
This guide, written from the perspective of a Senior Application Scientist, eschews a simple recitation of protocols. Instead, it delves into the causality behind analytical choices, presenting a comparative framework fo...
Author: BenchChem Technical Support Team. Date: February 2026
This guide, written from the perspective of a Senior Application Scientist, eschews a simple recitation of protocols. Instead, it delves into the causality behind analytical choices, presenting a comparative framework for the validation of N-Benzoylphosphotriamide purity. We will focus on the foundational technique of elemental analysis and critically evaluate its performance against modern spectroscopic and chromatographic methods. Our objective is to equip researchers with the rationale to build a self-validating, orthogonal system for purity determination, ensuring the scientific integrity of their work.
The Cornerstone of Composition: Elemental Analysis (EA)
Elemental analysis, specifically CHNP analysis, remains a fundamental technique for purity assessment. Its power lies in its directness: it determines the mass percentages of carbon, hydrogen, nitrogen, and phosphorus in a sample. This allows for the calculation of the empirical formula, which is the most basic chemical descriptor of a compound.
The Principle of Operation: The technique involves the complete combustion of a precisely weighed sample in a high-oxygen environment. This process converts all carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂). Phosphorus is typically converted to phosphorus pentoxide (P₂O₅). These combustion products are then separated and quantified by a detector, often using thermal conductivity or infrared absorption.
Why It's a Trusted Method: The unique strength of elemental analysis is its sensitivity to non-chromophoric and non-NMR-active impurities.[1] While a technique like HPLC might show a single, sharp peak, the sample could still be contaminated with inorganic salts (e.g., NaCl) or water, which would not be detected.[1] These impurities would, however, throw off the elemental composition, immediately signaling a purity issue. For a newly synthesized compound, a successful elemental analysis, with experimental values falling within ±0.4% of the theoretical values, provides strong evidence that the bulk of the sample consists of the target molecule.[2]
An Orthogonal Approach: Comparative Analytical Techniques
While elemental analysis is a powerful gatekeeper, it does not provide a complete picture. It reveals the what (the elemental ratios) but not the how (the molecular structure and the nature of organic impurities). Relying solely on EA can be misleading, as a mixture of impurities could coincidentally yield an elemental composition close to the theoretical value.[1][3] Therefore, a robust validation strategy must incorporate orthogonal methods—techniques that measure different chemical properties.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR, particularly quantitative ³¹P NMR, is an indispensable tool for analyzing organophosphorus compounds.[4][5]
Expertise & Causality: The phosphorus-31 nucleus is 100% abundant and has a spin of ½, resulting in sharp, easily interpretable signals with a wide chemical shift range.[6] This makes ³¹P NMR exceptionally specific. A single peak in the ³¹P NMR spectrum is strong evidence of a single phosphorus environment, and thus, high purity with respect to other phosphorus-containing species. Furthermore, ¹H and ¹³C NMR are essential for confirming the overall molecular structure and identifying common organic impurities like residual solvents. Quantitative NMR (qNMR) can be used for an absolute purity determination against a certified internal standard.[5][7]
High-Performance Liquid Chromatography (HPLC)
HPLC is the workhorse for assessing the purity of organic compounds by separating them from closely related impurities.
Expertise & Causality: HPLC separates molecules based on their polarity and interaction with a stationary phase.[8][9] This is ideal for detecting impurities with minor structural differences from the target N-Benzoylphosphotriamide, such as precursors or degradation products. The result, a chromatogram, provides a purity value based on the relative area of the main peak. While most organophosphorus pesticides are analyzed by GC, HPLC is often preferred for less volatile or thermally labile compounds.[8]
Mass Spectrometry (MS)
Mass spectrometry provides an exact measurement of the molecular weight, offering definitive confirmation of the molecular formula.
Expertise & Causality: High-Resolution Mass Spectrometry (HRMS) can measure the mass of a molecule with extremely high accuracy (often to within 0.003 m/z units), allowing for the unambiguous determination of its elemental formula.[2][10] This technique is complementary to elemental analysis; while EA provides the ratio of elements, HRMS confirms that the intact molecule possesses the correct mass for the proposed formula. It is a powerful tool for identifying unknown impurities based on their mass.[11][12][13]
Comparative Performance Metrics
The choice of analytical technique depends on the specific question being asked. The following table provides a comparative summary to guide this decision-making process.
Insensitive to isomeric impurities; can be misleading with co-eluting impurities.
Does not detect non-NMR active impurities (e.g., salts).
Requires a chromophore for UV detection; may not see all impurities.
Ionization efficiency varies, making it poorly quantitative for purity.
Sample Throughput
Moderate
High
Low to Moderate
High
Destructive?
Yes
No
Yes (sample is consumed)
Yes (sample is consumed)
Experimental Protocols & Workflows
A scientifically sound purity validation workflow integrates these techniques to build a comprehensive and self-validating data package.
Purity Validation Workflow
The following diagram illustrates a logical workflow for the comprehensive purity validation of a newly synthesized batch of N-Benzoylphosphotriamide.
Caption: Integrated workflow for N-Benzoylphosphotriamide purity validation.
Detailed Protocol: Elemental Analysis of N-Benzoylphosphotriamide
This protocol outlines the steps for determining the elemental composition of a synthesized N-Benzoylphosphotriamide sample. Let's assume the target molecule is N-benzoyl-N',N',N'',N''-tetramethylphosphotriamide with the molecular formula C₁₁H₁₈N₃O₂P.
1. Theoretical Calculation:
Molecular Formula: C₁₁H₁₈N₃O₂P
Molecular Weight: 271.25 g/mol
Calculate Theoretical Percentages:
%C = (11 * 12.011) / 271.25 * 100 = 48.71%
%H = (18 * 1.008) / 271.25 * 100 = 6.70%
%N = (3 * 14.007) / 271.25 * 100 = 15.49%
%P = (1 * 30.974) / 271.25 * 100 = 11.42%
2. Sample Preparation:
Ensure the sample is completely dry and homogeneous. Dry the sample under high vacuum for at least 12 hours to remove residual solvents.
Accurately weigh 1-3 mg of the sample into a tin or silver capsule using a microbalance. Record the weight precisely.
Fold the capsule to ensure no sample can escape and compress it into a small pellet.
3. Instrument Setup & Calibration:
Use a calibrated CHNP elemental analyzer (e.g., PerkinElmer 2400 Series II).[16]
Calibrate the instrument using a certified organic standard with a known elemental composition (e.g., Acetanilide for CHN, a phosphorus-containing standard like triphenylphosphine for P). The calibration should be performed under the same conditions as the sample analysis.
4. Analysis:
Place the encapsulated sample into the instrument's autosampler.
Initiate the combustion sequence. The sample is dropped into a combustion tube at ~950°C. A pulse of pure oxygen is introduced to ensure complete combustion.
The resulting gases (CO₂, H₂O, N₂, P₂O₅ derivatives) are passed through a reduction tube and then separated by a chromatographic column.
A thermal conductivity detector measures the concentration of each gas.
5. Data Interpretation:
The instrument software will calculate the experimental percentages of C, H, N, and P based on the sample weight and detector response.
Compare the experimental results to the theoretical values.
Acceptance Criterion: The experimental values should be within ±0.4% of the theoretical values.[2] For example, an acceptable result for Carbon would be between 48.31% and 49.11%.
Example Data:
Element
Theoretical %
Experimental %
Deviation %
Pass/Fail
C
48.71
48.55
-0.16
Pass
H
6.70
6.81
+0.11
Pass
N
15.49
15.38
-0.11
Pass
P
11.42
11.31
-0.11
Pass
Conclusion: A Mandate for Methodical Rigor
The validation of N-Benzoylphosphotriamide purity is not a task for a single technique but a mandate for a multi-faceted, orthogonal approach. Elemental analysis serves as an essential, foundational assessment of bulk composition, providing a unique and powerful defense against inorganic impurities and gross errors in synthesis.[1][3] However, its insights are most powerful when contextualized with high-resolution structural and separative data from NMR, MS, and HPLC.
For the researcher, scientist, or drug development professional, adopting this integrated workflow is a hallmark of scientific integrity. It ensures that subsequent biological or material science studies are built on a foundation of verified, high-purity starting material, ultimately leading to more reliable, reproducible, and impactful science.
References
Barim, E. (2022). Synthesis and Characterization of Novel N-(2-Benzoyl-benzofuran-3-yl)-acrylamide monomer. Munzur University Journal of Science. [Link]
Al-Majid, A. M., & El-Faham, A. (2017). Synthesis and structural characterization of N-[2-(diphenylphosphorothioyl)phenyl]-2-(phenylamino)benzamide. Bulgarian Chemical Communications. [Link]
Ben-Abdelouahab, M., et al. (2022). Synthesis, Characterization, and DFT Studies of N-(3,5-Bis(trifluoromethyl)benzyl)stearamide. Molecules. [Link]
Li, W., et al. (2023). Quantitative 31P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. Molecules. [Link]
Al-Majid, A. M., & El-Faham, A. (2017). Synthesis and structural characterization of N-[2-(diphenylphosphorothioyl)phenyl]-2-(phenylamino)benzamide. ResearchGate. [Link]
Li, J., et al. (2021). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. ResearchGate. [Link]
U.S. Environmental Protection Agency. (1984). Method 614.1: The Determination of Organophosphorus Pesticides in Municipal and Industrial Wastewater. EPA. [Link]
Tanimoto, T., et al. (2024). Quantitative 31P-NMR for the Purity Determination of the Organophosphorus Compound Brigatinib and Its Method Validation. PubMed. [Link]
Harusawa, S., et al. (2006). Mass determination of phosphoramidites. Current Protocols in Nucleic Acid Chemistry. [Link]
Li, Y., et al. (2020). Analysis of Organophosphorus Pesticides by HPLC Using Magnetic SPE with Nitrogen-Doped Reduced Graphene Oxide/Fe3O4 Nanocomposite as the Adsorbent. Chromatography Online. [Link]
Ganter, B. (2022). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. [Link]
Singh, S., et al. (2017). Organophosphorus pesticides determination by novel HPLC and spectrophotometric method. PubMed. [Link]
Ihara, T., et al. (2019). Purity Determination of Cyclophosphamide Hydrate by Quantitative 31P-NMR and Method Validation. ResearchGate. [Link]
Prokai, L., et al. (2008). Accurate mass analysis of phosphoramidites by electrospray mass spectrometry. ResearchGate. [Link]
Waters Corporation. (2021). Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. Waters Corporation. [Link]
Singh, S., et al. (2017). Organophosphorus Pesticides Determination by Novel HPLC and Spectrophotometric Method. ResearchGate. [Link]
Daly, A. M., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. [Link]
Ganter, B. (2022). Elemental analysis: an important purity control but prone to manipulations. RSC Publishing. [Link]
PerkinElmer. The Elemental Analysis of Various Classes of Chemical Compounds Using CHN. PE Polska. [Link]
Wikipedia. Phosphorus-31 nuclear magnetic resonance. Wikipedia. [Link]
Kollipara, P. S., & Brown, B. L. (2017). Characterization of Phosphorylated Proteins Using Mass Spectrometry. PMC - NIH. [Link]
Studylib. HPLC Analysis of Organophosphate Pesticides in Soil. Studylib. [Link]
Comparative Stability & Potency Guide: N-Benzoylphosphotriamide vs. Phenylphosphorodiamidate
Executive Summary This technical guide provides a comparative analysis of N-Benzoylphosphotriamide (N-BPT) and Phenylphosphorodiamidate (PPD/PPDA) . Both compounds are potent urease inhibitors functioning as transition-s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a comparative analysis of N-Benzoylphosphotriamide (N-BPT) and Phenylphosphorodiamidate (PPD/PPDA) . Both compounds are potent urease inhibitors functioning as transition-state analogs. However, their application is differentiated by their hydrolytic stability profiles and inhibition kinetics.
Phenylphosphorodiamidate (PPD): The historical reference standard. It exhibits high potency but suffers from rapid hydrolytic degradation in acidic and soil environments (
hours), limiting its long-term efficacy in agriculture.
N-Benzoylphosphotriamide (N-BPT): A structurally distinct N-acyl phosphoramide. It demonstrates superior potency in specific biological contexts (e.g., Ureaplasma urease
nM) but shares the class-wide susceptibility to acid-catalyzed hydrolysis, restricting its oral bioavailability for therapeutic targets like H. pylori.
Chemical Identity & Mechanism of Action[1]
Both compounds inhibit urease by mimicking the tetrahedral transition state of urea hydrolysis. They bind to the nickel-containing active site, blocking substrate access.
Structural Comparison
Feature
N-Benzoylphosphotriamide (N-BPT)
Phenylphosphorodiamidate (PPD)
Core Structure
Phosphotriamide ()
Phosphorodiamidate ()
Key Substituent
N-Benzoyl group (Amide linkage)
Phenyl group (Ester linkage)
Binding Mode
Bidentate coordination to Ni ions
Bidentate coordination to Ni ions
Primary Utility
Biomedical research (Ureaplasma, Proteus)
Soil Science / Agriculture (Historical)
Mechanism of Inhibition (Transition State Analog)
Urease catalyzes urea hydrolysis via a carbamate intermediate. Both inhibitors possess a phosphoryl group (
) that mimics the carbonyl of urea but forms a stable, non-hydrolyzable complex with the active site nickel ions.
Figure 1: Mechanism of competitive inhibition where PPD and N-BPT mimic the urea transition state, locking the enzyme in an inactive complex.
Stability Analysis & Half-Life Data
The limiting factor for both inhibitors is hydrolytic stability . The phosphorus-heteroatom bond is susceptible to cleavage, particularly in acidic environments or biologically active soil matrices.
Phenylphosphorodiamidate (PPD) Stability
PPD is well-documented to degrade via P-O bond cleavage. Its half-life is heavily pH-dependent.[1]
Acidic Conditions: Rapid hydrolysis. The phenyl ester bond cleaves to release phenol and diamidophosphate.
Alkaline/Soil Conditions: Hydrolysis is accelerated by soil colloids and higher pH.
N-BPT belongs to the class of N-acylphosphoric triamides. While highly potent, the N-acyl group activates the P-N bond, making it chemically labile in strong acids.
Potency vs. Stability: In biological assays (e.g., human urine, pH 6.0–7.0), N-BPT remains functional long enough to exhibit nanomolar inhibition (
nM).
Acid Instability: Similar to its analog fluorofamide, N-BPT is unstable in gastric environments (pH < 4), degrading into benzamide and phosphoric triamide derivatives. This instability precludes its use as an oral monotherapy for gastric ulcers caused by H. pylori without encapsulation.
Comparison: N-BPT is generally less stable than alkyl-phosphoramides (like NBPT) in soil but offers higher immediate potency than PPD in specific microbial assays.
Comparative Performance Table
Parameter
Phenylphosphorodiamidate (PPD)
N-Benzoylphosphotriamide (N-BPT)
Inhibition Potency ()
nM (varies by species)
7 nM (Ureaplasma urealyticum)
Half-Life (Soil/Neutral)
hours
Functional for assay duration ( h)
Half-Life (Acidic pH < 4)
hour (Rapid Hydrolysis)
hour (Rapid Hydrolysis)
Degradation Products
Phenol + Diamidophosphate
Benzamide + Phosphoric Triamide
Primary Limitation
Short half-life in soil (volatilization risk)
Acid lability (gastric degradation)
Experimental Protocol: Half-Life Determination
To validate the stability of these compounds in your specific media (plasma, soil extract, or buffer), use the following High-Performance Liquid Chromatography (HPLC) protocol. This method is self-validating via the detection of degradation products (e.g., Phenol for PPD, Benzamide for N-BPT).
Workflow Diagram
Figure 2: Step-by-step workflow for determining kinetic stability (half-life) using HPLC.
Detailed Methodology
System: HPLC with UV-Vis detector (e.g., Agilent 1200 series).
Column: C18 Reverse Phase (e.g., Zorbax Eclipse,
mm, 5 m).
Mobile Phase:
Solvent A: Water + 0.1% Formic Acid.
Solvent B: Acetonitrile.
Gradient: 5% B to 95% B over 15 minutes.
Detection:
PPD: Monitor at 260 nm (Phenyl absorption).
N-BPT: Monitor at 230–254 nm (Benzoyl absorption).
Calculation:
Plot natural log of peak area (
) vs. time ().
Slope =
(rate constant).
Half-life
.
Implications for Research & Development
When to use Phenylphosphorodiamidate (PPD):
Soil Science: Use as a benchmark when testing new agricultural urease inhibitors. It is the "standard" for short-term inhibition.
Mechanistic Studies: Useful for crystallographic studies of urease active sites due to its well-characterized binding mode.
When to use N-Benzoylphosphotriamide (N-BPT):
High-Potency Assays: Ideal for in vitro screening where maximum inhibition is required at low concentrations (
nM).
Medical Research: Specifically effective against Ureaplasma and Proteus species in urine-based assays (neutral pH).
Avoid: Do not use in highly acidic buffers or long-term soil incubation without encapsulation, as hydrolysis will yield false negatives.
References
Takebe, S., Numata, A., & Kobashi, K. (1984). Stone formation by Ureaplasma urealyticum in human urine and its prevention by urease inhibitors.[3][4] Journal of Clinical Microbiology, 20(5), 869–875. Link
Austin, E. R., et al. (1984). Hydrolysis of phenylphosphorodiamidate in soil and solution. Soil Biology and Biochemistry, 16(5), 515–519. Link
Kot, M., & Zaborska, W. (2006). Inhibition of jack bean urease by phenylphosphorodiamidate and N-(n-butyl)thiophosphoric triamide: Determination of the inhibition constants. Journal of Enzyme Inhibition and Medicinal Chemistry, 21(5), 537–542. Link
Amtul, Z., et al. (2002). Chemistry and mechanism of urease inhibition. Current Medicinal Chemistry, 9(14), 1323–1348. Link
A Senior Application Scientist's Guide to the Structural Validation of N-Benzoylphosphotriamide-Urease Complexes
For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of the structural validation of the N-Benzoylphosphotriamide-urease complex. It delves into the criti...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of the structural validation of the N-Benzoylphosphotriamide-urease complex. It delves into the critical experimental data and methodologies required to validate such complexes, drawing comparisons with established urease inhibitors. This document is designed to offer not just procedural steps, but the scientific reasoning that underpins a robust structural validation workflow.
The Rationale for Targeting Urease and the Role of N-Benzoylphosphotriamide
Urease, a nickel-containing metalloenzyme, catalyzes the hydrolysis of urea to ammonia and carbon dioxide.[1] This enzymatic activity is a crucial virulence factor for several pathogenic bacteria, including Helicobacter pylori, contributing to peptic ulcers and gastric cancer. In agriculture, urease activity leads to significant nitrogen loss from urea-based fertilizers through ammonia volatilization.[2] Consequently, the development of potent urease inhibitors is of significant interest in both medicine and agriculture.
N-Benzoylphosphotriamide belongs to the family of phosphoramidate compounds, which have shown promise as effective urease inhibitors.[3] Its structural features, particularly the benzoyl group and the phosphotriamide core, suggest a potential for strong interaction with the active site of urease. Validating the crystal structure of the N-Benzoylphosphotriamide-urease complex is paramount to understanding its mechanism of inhibition and to guide further drug design efforts.
The Imperative of Crystal Structure Validation
A crystal structure model is only as reliable as its validation. For protein-ligand complexes, where the ligand constitutes a small fraction of the total scattering mass, rigorous validation is especially critical.[4] The validation process ensures that the atomic model accurately represents the experimental electron density data and conforms to established stereochemical principles.
This guide will compare the hypothetical validation of an N-Benzoylphosphotriamide-urease complex with the experimentally determined structures of urease in complex with related phosphoramidate inhibitors, such as N-(n-butyl)phosphoric triamide (NBPTO) and phenyl phosphorodiamidate (PPD).[5][6]
Experimental Workflow for Crystal Structure Determination and Validation
The journey from a purified protein-ligand complex to a validated crystal structure is a multi-step process. The following diagram illustrates the key stages:
Caption: A generalized workflow for determining and validating the crystal structure of a urease-inhibitor complex.
Step-by-Step Methodologies
Protein Expression and Purification: Urease is expressed in a suitable host (e.g., E. coli) and purified to homogeneity using a combination of chromatographic techniques (e.g., affinity, ion-exchange, and size-exclusion chromatography). Protein purity should be >95% as assessed by SDS-PAGE.
Complex Formation: The purified urease is incubated with a molar excess of synthesized N-Benzoylphosphotriamide to ensure complete binding to the active site. The formation of the complex can be confirmed by biophysical methods such as isothermal titration calorimetry (ITC) or thermal shift assays.
Crystals of the urease-inhibitor complex are grown using vapor diffusion methods (hanging or sitting drop). A typical crystallization drop would consist of a 1:1 ratio of the protein-ligand complex solution and a reservoir solution containing a precipitant (e.g., polyethylene glycol), a buffer, and salts.
Crystal Mounting and Cryo-cooling: A single, well-formed crystal is mounted in a cryo-loop and flash-cooled in liquid nitrogen to prevent radiation damage during data collection.[7]
Diffraction Data Collection: The crystal is exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is recorded on a detector. The crystal is rotated to collect a complete dataset.[8]
Data Processing: The raw diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the reflections.
Phase Determination: The phase problem is typically solved by molecular replacement, using a previously determined urease structure as a search model.
Model Building and Refinement: An initial model of the urease-inhibitor complex is built into the electron density map. This model is then refined to improve the fit to the experimental data while maintaining good stereochemistry.[9]
A Comparative Analysis of Crystal Structure Validation Parameters
The trustworthiness of a crystal structure is assessed through a variety of metrics. Here, we compare the expected validation parameters for a hypothetical N-Benzoylphosphotriamide-urease complex with those of experimentally determined structures of urease in complex with related inhibitors.
Higher resolution allows for a more detailed and accurate visualization of the atomic positions, including the ligand and its interactions.
R-work / R-free (%)
< 20 / < 25
16.0 / 20.0
16.0 / 20.0
R-work measures the agreement between the model and the experimental data used in refinement, while R-free is calculated from a subset of data not used in refinement to prevent overfitting. Lower values indicate a better fit.[11]
Ramachandran Plot
>98% in favored regions
98.5% in favored regions
97.9% in favored regions
This plot assesses the stereochemical quality of the protein backbone by analyzing the torsion angles of amino acid residues. A high percentage of residues in favored regions is indicative of a good quality model.[2]
RMSD (bonds/angles)
< 0.01 Å / < 1.0°
0.007 Å / 0.9°
0.012 Å / 1.4°
Root Mean Square Deviation (RMSD) from ideal bond lengths and angles indicates the stereochemical quality of the model. Lower values are better.
MolProbity Score
< 2.0
1.26
1.87
MolProbity is a comprehensive structure validation tool that provides a single score reflecting the overall quality of the model, with lower scores being better.[9]
In-Depth Look at the N-Benzoylphosphotriamide Binding Site
Based on the structures of related inhibitors, N-Benzoylphosphotriamide is expected to bind in the active site of urease, which contains a bi-nickel center.[1] The phosphotriamide moiety would likely coordinate with the two nickel ions, while the benzoyl group could form additional interactions with surrounding amino acid residues, potentially enhancing its inhibitory potency.
The following diagram illustrates the key interactions anticipated for N-Benzoylphosphotriamide within the urease active site:
A Senior Application Scientist's Guide to the Kinetic Comparison of Competitive vs. Non-Competitive Inhibition: A Case Study with N-Benzoylphosphotriamide
Introduction In the landscape of drug discovery and molecular biology, understanding the precise mechanism by which a compound inhibits an enzyme is paramount. This knowledge not only illuminates the molecule's mode of a...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
In the landscape of drug discovery and molecular biology, understanding the precise mechanism by which a compound inhibits an enzyme is paramount. This knowledge not only illuminates the molecule's mode of action but also guides the strategic optimization of its therapeutic potential. Enzyme inhibitors are broadly classified based on their kinetic behavior, with competitive and non-competitive inhibition representing two fundamental and distinct mechanisms.
This guide provides an in-depth comparison of these two inhibitory modalities. We will delve into the theoretical underpinnings, present a robust experimental framework for their differentiation, and illustrate the interpretation of kinetic data. To ground these concepts in a practical context, we will use the hypothetical inhibition of a target enzyme, such as a phosphotriesterase or urease, by the compound N-Benzoylphosphotriamide. This document is intended for researchers, scientists, and drug development professionals seeking to design, execute, and interpret enzyme inhibition studies with a high degree of scientific rigor.
The Theoretical Framework: Differentiating Inhibition Mechanisms
At its core, the distinction between competitive and non-competitive inhibition lies in the inhibitor's binding site on the enzyme and its relationship with the substrate.
Competitive Inhibition
In competitive inhibition, the inhibitor molecule bears a structural resemblance to the substrate and directly competes for binding to the enzyme's active site.[1][2][3] At any given moment, the active site can be occupied by either the substrate or the inhibitor, but not both.[1] This competition is the defining characteristic of this mechanism.
Effect on Vmax (Maximum Velocity): The maximum reaction rate (Vmax) remains unchanged.[4] This is because the inhibition can be overcome by sufficiently high concentrations of the substrate. By outcompeting the inhibitor for the active site, the enzyme can still achieve its maximum catalytic speed.[5]
Effect on Km (Michaelis Constant): The apparent Michaelis constant (Km) increases. Km is the substrate concentration at which the reaction velocity is half of Vmax. In the presence of a competitive inhibitor, a higher concentration of substrate is needed to achieve half-maximal velocity, signifying a lower apparent affinity of the enzyme for its substrate.[4]
Non-Competitive Inhibition
A non-competitive inhibitor binds to the enzyme at a site distinct from the active site, known as an allosteric site.[3] This binding event alters the enzyme's conformation, reducing its catalytic efficiency without preventing the substrate from binding to the active site.[1] Crucially, the inhibitor can bind to both the free enzyme (E) and the enzyme-substrate (ES) complex.[2]
Effect on Vmax (Maximum Velocity): The Vmax is decreased.[4][6] The inhibitor effectively reduces the concentration of functional enzyme molecules capable of carrying out the reaction.[1] This effect cannot be reversed by increasing the substrate concentration.[5]
Effect on Km (Michaelis Constant): The Km remains unchanged.[4][7] The inhibitor does not interfere with the binding of the substrate to the active site. Therefore, the enzyme's affinity for the substrate is unaffected.
Visualizing the Mechanisms of Inhibition
To clarify these interactions, we can represent them as simplified molecular pathways.
Caption: Competitive inhibition workflow where the inhibitor and substrate compete for the active site.
Caption: Non-competitive inhibition, where the inhibitor binds to an allosteric site.
Experimental Design: Determining the Inhibition Modality
A series of well-controlled kinetic assays is required to elucidate the inhibition mechanism of N-Benzoylphosphotriamide. The causality behind this experimental design is to systematically measure the enzyme's reaction velocity under varying substrate and inhibitor concentrations, thereby revealing the impact on Km and Vmax.
Materials and Reagents
Enzyme: Purified target enzyme (e.g., Phosphotriesterase from Brevundimonas diminuta).[8]
Substrate: Appropriate substrate for the enzyme (e.g., paraoxon for phosphotriesterase).[9]
Inhibitor: N-Benzoylphosphotriamide, dissolved in a suitable solvent (e.g., DMSO).
Buffer: Reaction buffer to maintain a stable pH and optimal enzyme activity (e.g., Tris-HCl).
Instrumentation: Spectrophotometer or other detection instrument capable of monitoring product formation over time.
Consumables: 96-well plates, pipette tips, etc.
Experimental Workflow Diagram
Caption: Step-by-step workflow for determining the enzyme inhibition modality.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system. By measuring rates across a matrix of substrate and inhibitor concentrations, the resulting data set provides internal consistency checks and allows for robust statistical analysis.
Determine Optimal Enzyme Concentration: First, titrate the enzyme concentration to find a level that produces a linear reaction rate for a convenient time period (e.g., 5-10 minutes) with a saturating substrate concentration. This ensures that the subsequent measurements are taken during the initial velocity phase.[10][11]
Prepare Reagent Plates: Use a 96-well plate for high-throughput analysis.
Substrate Titration: In the absence of the inhibitor, perform a substrate titration curve. Add varying concentrations of the substrate (e.g., 0.25x, 0.5x, 1x, 2x, 4x, 8x the expected Km) to different wells.
Inhibitor Matrix: Prepare a matrix of reactions. Each row will have a fixed concentration of N-Benzoylphosphotriamide (including a zero-inhibitor control), and each column will have a fixed concentration of the substrate. A typical setup would involve 4-5 inhibitor concentrations (e.g., based on a preliminary IC50 determination) and 6-8 substrate concentrations.[12]
Initiate and Monitor the Reaction:
Pre-incubate the enzyme with the inhibitor for a defined period if slow-binding is suspected. For many inhibitors, this is not necessary.
Initiate the reaction by adding the substrate (or enzyme, depending on the setup).
Immediately place the plate in a temperature-controlled spectrophotometer and measure the absorbance change at the appropriate wavelength over time.
Calculate Initial Velocities (V₀): For each well, plot absorbance versus time. The initial velocity (V₀) is the slope of the linear portion of this curve. This step is critical as the Michaelis-Menten model assumes analysis of initial rates before significant substrate depletion or product inhibition occurs.[1]
Data Analysis and Interpretation
The collected initial velocity data must be visualized to determine the inhibition type. The Lineweaver-Burk and Dixon plots are standard graphical methods for this purpose.[4][13]
Summary of Expected Kinetic Parameters
Parameter
No Inhibitor
Competitive Inhibition
Non-Competitive Inhibition
Vmax
Vmax
Unchanged
Decreased
Km
Km
Increased
Unchanged
Ki
N/A
Calculated
Calculated
Lineweaver-Burk Plot Analysis
The Lineweaver-Burk plot, or double reciprocal plot, linearizes the Michaelis-Menten equation (1/V₀ vs. 1/[S]).[4] This linearization allows for a more straightforward visual diagnosis of the inhibition mechanism.
Competitive Inhibition: The plot will show a series of lines with different slopes that intersect at the same point on the y-axis (1/Vmax).[3][4] This indicates that Vmax is unchanged. The x-intercept (-1/Km) will shift towards zero, indicating an increase in apparent Km.
Non-Competitive Inhibition: The plot will display a series of lines that intersect on the x-axis (-1/Km).[4][6] This shows that Km is unchanged. The y-intercept (1/Vmax) will increase with higher inhibitor concentrations, signifying a decrease in Vmax.
Dixon Plot Analysis
The Dixon plot is another graphical method where the reciprocal of the reaction velocity (1/V₀) is plotted against the inhibitor concentration ([I]) at several fixed substrate concentrations.[14][15]
Competitive Inhibition: The lines will intersect at a point to the left of the y-axis, where the x-coordinate equals -Ki.
Non-Competitive Inhibition: The lines will be parallel, as the inhibitor's effect on Vmax is independent of the substrate concentration.[14][16]
Conclusion and Implications
The kinetic comparison of competitive versus non-competitive inhibition provides critical insights into the mechanism of action of a compound like N-Benzoylphosphotriamide. A competitive inhibitor's efficacy is dependent on the substrate concentration, which has significant physiological implications. For example, if the endogenous substrate levels are very high, a much higher dose of a competitive inhibitor would be needed. In contrast, a non-competitive inhibitor's effectiveness is independent of substrate concentration, which might be advantageous in certain therapeutic contexts.[5]
By following the rigorous experimental and analytical framework outlined in this guide, researchers can confidently characterize the inhibitory modality of novel compounds, a crucial step in the journey of drug development and the fundamental understanding of enzyme function.
Taylor & Francis Online. (n.d.). A graphical method for determining inhibition constants. [Link]
PubMed Central (PMC). (n.d.). Mixed and non-competitive enzyme inhibition: underlying mechanisms and mechanistic irrelevance of the formal two-site model. [Link]
PubMed Central (PMC). (n.d.). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. [Link]
PubMed. (n.d.). Mechanism of action for N-substituted benzamide-induced apoptosis. [Link]
ResearchGate. (2025-08-06). (PDF) The use of Dixon plots to study enzyme inhibition. [Link]
ResearchGate. (n.d.). Kinetics and stability of sized controlled phosphotriesterase (PTE). [Link]
PubMed. (2017-10-10). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. [Link]
MDPI. (n.d.). Immobilized Phosphotriesterase as an Enzymatic Resolution for Sofosbuvir Precursor. [Link]
MDPI. (2020-10-22). N-(n-Butyl) Thiophosphoric Triamide (NBPT)-Coated Urea (NCU) Improved Maize Growth and Nitrogen Use Efficiency (NUE) in Highly Weathered Tropical Soil. [Link]
ResearchGate. (n.d.). Mechanism of Action, Pharmacokinetic and Pharmacodynamic Profile, and Clinical Applications of Nitrogen-containing Bisphosphonates | Request PDF. [Link]
University of North Texas. (n.d.). Phosphotriesterase: An Enzyme in Search of Its Natural Substrate. [Link]
PubMed. (n.d.). Mechanism of action, pharmacokinetic and pharmacodynamic profile, and clinical applications of nitrogen-containing bisphosphonates. [Link]
ResearchGate. (2025-11-11). (PDF) Enzyme–Inhibitor Interactions and a Simple, Rapid Method for Determining Inhibition Modality. [Link]
ResearchGate. (2025-08-05). Effectiveness of the urease inhibitor NBPT (N-(n-butyl) thiophosphoric triamide) for improving the efficiency of urea for ryegrass production. [Link]
University of Florida. (n.d.). Here, ENZ = enzyme = OPH (a.k.a. phosphotriesterase) The kinetics can be monitored by following the production of p-nitrophenol,. [Link]
PubMed. (n.d.). Studies on the mechanism of action of benzamide riboside: a novel inhibitor of IMP dehydrogenase. [Link]
Benchmarking N-Benzoylphosphotriamide Efficacy in Reducing Ammonia Volatilization
Executive Summary This guide benchmarks N-Benzoylphosphotriamide (N-BPT) against the industry standard N-(n-butyl) thiophosphoric triamide (NBPT) . While NBPT remains the global market leader for urease inhibition in agr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide benchmarks N-Benzoylphosphotriamide (N-BPT) against the industry standard N-(n-butyl) thiophosphoric triamide (NBPT) . While NBPT remains the global market leader for urease inhibition in agriculture, N-Benzoylphosphotriamide represents a class of potent, direct-acting inhibitors.
Key Technical Insight: The critical distinction lies in the P=O (Oxo) versus P=S (Thio) functionality. NBPT is a "pro-inhibitor" (thiophosphoric) requiring soil conversion to its active form (NBPTO).[1] N-Benzoylphosphotriamide is typically studied as the direct active form (phosphoric). While N-BPT exhibits superior in vitro binding affinity (Ki ~7 nM), its field efficacy is often limited by rapid hydrolytic degradation compared to the more stable NBPT precursor.
Mechanistic Foundation: The Inhibition Pathway
To evaluate efficacy, one must understand the activation and binding kinetics. Urease accelerates urea hydrolysis by stabilizing the transition state via a bi-nickel active site.
The "Pro-Inhibitor" vs. "Direct Inhibitor" Dynamic
NBPT (Benchmark): Stable in fertilizer formulations. Once applied to soil, it undergoes oxidative desulfuration (mediated by soil microorganisms and chemical hydrolysis) to form NBPTO , the actual inhibitor.
N-Benzoylphosphotriamide (Candidate): A structural analog of the transition state. It binds immediately to the active site without requiring oxidative activation. However, the electron-withdrawing benzoyl group, while enhancing binding affinity, can also make the P-N bonds more susceptible to hydrolysis in acidic soils.
Visualization of the Inhibition Pathway
The following diagram illustrates the conversion requirement for NBPT versus the direct action of N-Benzoylphosphotriamide.
Figure 1: Comparative mechanism of action.[1][2][3] NBPT requires a bio-activation step, whereas N-Benzoylphosphotriamide acts directly.
Comparative Efficacy Analysis
The following data synthesizes enzymatic kinetics and soil chamber studies. Note that while N-Benzoylphosphotriamide shows higher intrinsic potency, NBPT demonstrates superior longevity in field conditions.
N-Benzoyl variant binds ~14x tighter to the active site [1].
Activation Lag
12–48 hours (Soil dependent)
Immediate
N-BPT is better for immediate rain events; NBPT is better for prolonged dry spells.
Soil Half-Life (t1/2)
7–14 days
< 24–48 hours
Rapid degradation of N-BPT limits its window of protection.
Ammonia Reduction
50–60% (Typical)
60–70% (Short term)
N-BPT excels in the first 48h but fails to protect late-stage hydrolysis.
Causality of Performance
Potency: The benzoyl group provides steric bulk and electronic properties that mimic the carbamate transition state of urea hydrolysis more closely than the butyl group of NBPT, leading to the lower
value.
Volatility Control: In "forced-draft" chamber experiments, N-Benzoylphosphotriamide often shows a steeper initial reduction in ammonia loss. However, because it is a phosphoric triamide (P=O), it is inherently unstable in acidic soil solution, hydrolyzing into benzamide and inorganic phosphate, losing efficacy rapidly.
Experimental Protocol: Validating Efficacy
To rigorously compare these compounds, use the Semi-Static Forced-Draft Chamber Method . This protocol is self-validating via acid trap recovery.
Experimental Workflow Diagram
Figure 2: Workflow for measuring ammonia volatilization.[4][5] The acid trap ensures all volatilized NH3 is captured for quantification.
Step-by-Step Methodology
Soil Microcosm: Use 500g of sieved soil (2mm) in 1L glass jars. Adjust moisture to 60% Water Holding Capacity (WHC).
Application: Apply Urea at a rate equivalent to 150 kg N/ha.[6]
Treatment A: Urea + NBPT (0.05% w/w of urea).
Treatment B: Urea + N-Benzoylphosphotriamide (0.05% w/w of urea).
Control: Urea only.
Capture System: Seal jars with an inlet (acid-washed air) and outlet connected to a gas washing bottle containing 100mL of 2% Boric Acid with mixed indicator.
Sampling: Change acid traps daily for days 1–7, then every 48 hours until day 14.
Titration: Titrate boric acid against 0.01M H2SO4 to determine NH3-N captured.
Calculation:
Strategic Recommendations
For researchers developing novel formulations:
Use N-Benzoylphosphotriamide for SAR Studies: It is an excellent tool for studying active-site topology due to its high binding affinity.
Formulation is Critical: To compete with NBPT commercially, N-Benzoylphosphotriamide must be stabilized. Consider micro-encapsulation or co-crystallization to prevent premature hydrolysis before the compound reaches the soil microsite.
The "Thio" Advantage: The success of NBPT proves that a "pro-drug" strategy (P=S) is superior for shelf-life and soil persistence. Synthesizing the thio-analog (N-Benzoyl thiophosphoric triamide) would likely yield a more commercially viable competitor than the oxygenated N-Benzoylphosphotriamide.
References
Takebe, S., Numata, A., & Kobashi, K. (1984). Stone formation by Ureaplasma urealyticum in human urine and its prevention by urease inhibitors. Journal of Clinical Microbiology, 20(5), 869–873. Link
Cantarella, H., et al. (2018). Agronomic efficiency of NBPT as a urease inhibitor: A review. Journal of Advanced Research, 13, 19-27. Link
Mazzei, L., et al. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry, 67(8), 2127–2138. Link
Engel, R., et al. (2015). Degradation of the Urease Inhibitor NBPT as Affected by Soil pH. Soil Science Society of America Journal, 79(6), 1674. Link
A Comparative Guide to the Binding Affinity of N-Benzoyl vs. N-Aliphatic Phosphoric Triamides as Urease Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the binding affinities of N-benzoyl and N-aliphatic phosphoric triamides, a class of compounds with significant...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the binding affinities of N-benzoyl and N-aliphatic phosphoric triamides, a class of compounds with significant potential as urease inhibitors. As the quest for potent and specific enzyme inhibitors is a cornerstone of modern drug development and agricultural science, understanding the structure-activity relationships of these molecules is paramount. This document moves beyond a simple recitation of facts to offer a Senior Application Scientist's perspective on the causality behind experimental observations and the strategic design of these important chemical entities.
Introduction: The Significance of Urease Inhibition
Urease, a nickel-dependent metalloenzyme, catalyzes the hydrolysis of urea to ammonia and carbamate. While a crucial enzyme in the global nitrogen cycle, its activity can be detrimental in clinical and agricultural contexts. In medicine, urease produced by pathogenic bacteria, most notably Helicobacter pylori, is a key virulence factor, enabling the bacteria to survive in the acidic environment of the stomach, leading to gastritis, peptic ulcers, and an increased risk of gastric cancer. In agriculture, the rapid hydrolysis of urea-based fertilizers by soil urease leads to significant nitrogen loss through ammonia volatilization, reducing fertilizer efficiency and causing environmental pollution[1][2].
Phosphoric triamides have emerged as a highly effective class of urease inhibitors. Their tetrahedral structure mimics the transition state of urea hydrolysis, allowing them to bind tightly to the dinickel center of the enzyme's active site[3]. This guide focuses on a critical structural aspect of these inhibitors: the nature of the N-substituent, comparing the binding characteristics of compounds bearing an aromatic benzoyl group versus those with a simple aliphatic chain.
Mechanism of Action: A Shared Pathway to Inhibition
Both N-benzoyl and N-aliphatic phosphoric triamides are believed to exert their inhibitory effect through a similar mechanism. They are, in fact, "suicide substrates" that undergo enzymatic transformation to become the active inhibitory species[4]. The parent compound, such as N-(n-butyl)thiophosphoric triamide (NBPT), is first converted to its oxo-analog, N-(n-butyl)phosphoric triamide (NBPTO)[5][6]. This is followed by enzymatic hydrolysis within the urease active site, which cleaves the N-substituent (e.g., n-butylamine) and generates diamidophosphoric acid (DAP). It is this DAP molecule that acts as the potent inhibitor, with its oxygen and amide groups forming a stable, tridentate complex with the two nickel ions at the heart of the enzyme, effectively blocking the active site[5][6][7].
Caption: General mechanism of urease inhibition by phosphoric triamides.
Comparative Analysis of Binding Affinity
N-Aliphatic Phosphoric Triamides: The Well-Established Inhibitors
N-(n-butyl)thiophosphoric triamide (NBPT) is the most extensively studied and commercially used urease inhibitor, particularly in agriculture[2][8]. Its oxygen analog, N-(n-butyl)phosphoric triamide (NBPTO), is a potent slow-binding inhibitor[5][7]. The high affinity of these compounds is attributed to the efficient generation of DAP in the active site. The presence of at least one oxygen atom attached to the phosphorus is considered crucial for this high efficiency[5].
N-Aryl and N-Benzoyl Phosphoric Triamides: An Emerging Class with High Potential
While less extensively studied, N-aryl phosphoric triamides have shown significant promise as urease inhibitors.
Phenylphosphorodiamidate (PPD) , a closely related N-aryl compound, is a potent urease inhibitor, with some studies indicating it can be more effective than NBPT in certain soil conditions[9][10].
N-(2-Nitrophenyl) phosphoric triamide (2-NPT) has been reported as a urease inhibitor with the advantage of being more stable than NBPT, while still effectively reducing ammonia volatilization[11].
The benzoyl moiety, with its aromatic ring and carbonyl group, offers several potential advantages:
Electronic Effects: The electron-withdrawing nature of the benzoyl group can influence the electronic properties of the phosphoric triamide core, potentially affecting its susceptibility to enzymatic hydrolysis and its binding to the nickel center.
Additional Binding Interactions: The aromatic ring can engage in π-π stacking or hydrophobic interactions with amino acid residues in the active site, providing additional binding affinity.
Structural Rigidity: The benzoyl group can impart a degree of conformational rigidity to the molecule, which may be favorable for binding.
The table below summarizes the available inhibitory data for representative N-aliphatic and N-aryl phosphoric triamides and related compounds. It is important to note that these values are from different studies and should be compared with caution.
Structure-Activity Relationship (SAR): The Role of the N-Substituent
The available data, while not providing a direct comparison, allows for a discussion of the structure-activity relationship.
Caption: Key structural features influencing the activity of phosphoric triamide urease inhibitors.
The key takeaway is that the N-substituent plays a crucial role in modulating the inhibitory activity. While N-aliphatic phosphoric triamides like NBPTO are highly potent, the enhanced stability of N-aryl derivatives like 2-NPT suggests a potential advantage in terms of formulation and environmental persistence[11]. The benzoyl group, in particular, offers intriguing possibilities for rational drug design, allowing for fine-tuning of electronic and steric properties to optimize binding affinity and selectivity.
Experimental Protocols
To facilitate further research in this area, detailed protocols for the synthesis of representative N-aliphatic and N-benzoyl phosphoric triamides and for a standardized urease inhibition assay are provided below.
Synthesis of N-(n-butyl)phosphoric triamide (A Representative N-Aliphatic Compound)
This two-step synthesis is adapted from general methods for producing N-alkyl substituted phosphoric triamides.
Step 1: Synthesis of N-(n-butyl)phosphorodiamidic chloride
To a solution of phosphoryl chloride (POCl3) in an inert solvent (e.g., dichloromethane) under an inert atmosphere (e.g., nitrogen or argon) and cooled to 0 °C, slowly add one equivalent of n-butylamine.
Following the addition of the primary amine, add one equivalent of a non-nucleophilic base (e.g., triethylamine) to scavenge the HCl byproduct.
Allow the reaction to stir at room temperature for several hours until completion, which can be monitored by thin-layer chromatography (TLC).
Filter the reaction mixture to remove the triethylamine hydrochloride salt and concentrate the filtrate under reduced pressure to yield the crude N-(n-butyl)phosphorodiamidic chloride.
Step 2: Amination to N-(n-butyl)phosphoric triamide
Dissolve the crude N-(n-butyl)phosphorodiamidic chloride in a suitable solvent (e.g., tetrahydrofuran).
Cool the solution to -78 °C and bubble ammonia gas through the solution or add a solution of ammonia in an organic solvent.
Allow the reaction to warm to room temperature and stir overnight.
Remove the solvent under reduced pressure and purify the resulting solid by recrystallization or column chromatography to obtain the final product.
Synthesis of N-Benzoylphosphoric triamide (A Representative N-Benzoyl Compound)
The synthesis of N-benzoylphosphoric triamide follows a similar principle, with modifications to account for the properties of benzamide.
Step 1: Synthesis of N-benzoylphosphorodiamidic chloride
In a round-bottom flask, combine benzamide and phosphorus pentachloride (PCl5) in a 1:1 molar ratio in an inert solvent like carbon tetrachloride.
Reflux the mixture for several hours. The reaction progress can be monitored by observing the cessation of HCl gas evolution.
Cool the reaction mixture and remove the solvent and POCl3 byproduct under reduced pressure to obtain the crude N-benzoylphosphorodiamidic chloride.
Step 2: Amination to N-Benzoylphosphoric triamide
Dissolve the crude product from Step 1 in an appropriate solvent (e.g., diethyl ether).
Cool the solution to 0 °C and slowly bubble ammonia gas through it.
Stir the reaction mixture for several hours at room temperature.
Filter the ammonium chloride byproduct and concentrate the filtrate.
Purify the crude product by recrystallization to yield N-benzoylphosphoric triamide.
Urease Inhibition Assay
This protocol is based on the indophenol method, which measures the amount of ammonia produced by urease activity.
Materials:
Jack bean urease
Phosphate buffer (pH 7.4)
Urea solution
Test compounds (dissolved in a suitable solvent, e.g., DMSO)
Phenol-nitroprusside reagent
Alkaline hypochlorite reagent
96-well microplate
Microplate reader
Procedure:
Prepare a series of dilutions of the test compounds.
In a 96-well plate, add a solution of jack bean urease to each well.
Add the test compound dilutions to the respective wells and incubate for a predefined period (e.g., 30 minutes) at a controlled temperature (e.g., 37 °C).
Initiate the enzymatic reaction by adding a solution of urea to each well.
Incubate for a specific time (e.g., 15 minutes) at 37 °C.
Stop the reaction and develop the color by adding the phenol-nitroprusside and alkaline hypochlorite reagents.
Measure the absorbance at a specific wavelength (e.g., 630 nm) using a microplate reader.
Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity).
Caption: Experimental workflow for the synthesis and evaluation of phosphoric triamide urease inhibitors.
Conclusion and Future Directions
The comparative analysis of N-benzoyl versus N-aliphatic phosphoric triamides reveals that both classes of compounds are potent urease inhibitors, acting through a common mechanism of active site blockage. While N-aliphatic derivatives like NBPTO are well-characterized and highly effective, the limited data on N-aryl and N-benzoyl analogs suggest they represent a promising avenue for the development of new inhibitors with potentially improved properties, such as enhanced stability.
Future research should focus on the systematic synthesis and evaluation of a library of N-benzoyl phosphoric triamides with various substituents on the aromatic ring. Direct, side-by-side comparisons of their binding affinities (IC50 and Ki values) with their N-aliphatic counterparts under standardized assay conditions are essential for a definitive quantitative understanding. Such studies, coupled with molecular modeling and crystallographic analysis of inhibitor-enzyme complexes, will provide a clearer picture of the structure-activity relationships and pave the way for the rational design of next-generation urease inhibitors for therapeutic and agricultural applications.
References
Kot, M., Karczmarzyk, Z., & Kłos, J. (2017). Recent advances in design of new urease inhibitors: A review. Journal of Enzyme Inhibition and Medicinal Chemistry, 32(1), 584-602. [Link]
Sienkiewicz, A., & Schab, R. (2020). Effectiveness of the use of urease inhibitors in agriculture: a review. International Agrophysics, 34(1), 1-11. [Link]
Mazzei, L., Cianci, M., Contaldo, U., Musiani, F., & Ciurli, S. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry, 56(40), 5391–5404. [Link]
Khan, I., Ali, S., Muhammad, N., & Khan, A. (2021). N-Aryl-3,4-dihydroisoquinoline Carbothioamide Analogues as Potential Urease Inhibitors. ACS Omega, 6(43), 28863–28872. [Link]
Li, X., He, Y., & Zhang, Y. (2019). [Influence of a new phosphoramide urease inhibitor on urea-N transformation in different texture soil]. Ying Yong Sheng Tai Xue Bao, 30(10), 3535-3542. [Link]
Bremner, J. M., & Chai, H. S. (1986). Effectiveness of the urease inhibitor NBPT (N-(n-butyl) thiophosphoric triamide) for improving the efficiency of urea for ryegrass production. Communications in Soil Science and Plant Analysis, 17(3), 337-351. [Link]
Soares, J. R., Cantarella, H., & Menegale, M. L. C. (2018). A minireview on what we have learned about urease inhibitors of agricultural interest since mid-2000s. 3 Biotech, 8(5), 235. [Link]
Mazzei, L., Musiani, F., & Ciurli, S. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. Journal of Agricultural and Food Chemistry, 67(9), 2535–2545. [Link]
Watson, C. J. (2016). Rate and mode of application of the urease inhibitor N‐(n‐butyl) thiophosphoric triamide on ammonia volatilization from surface‐applied urea. Soil Use and Management, 32(1), 101-109. [Link]
Mazzei, L., Cianci, M., & Ciurli, S. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. ResearchGate. [Link]
Mazzei, L., Cianci, M., Contaldo, U., Musiani, F., & Ciurli, S. (2017). Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. PubMed. [Link]
Mazzei, L., Musiani, F., & Ciurli, S. (2019). Insights into Urease Inhibition by N-(n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach. ACS Publications. [Link]
Reproducibility of N-Benzoylphosphotriamide inhibition constants across different pH levels
An In-Depth Guide to the Reproducibility of N-Benzoylphosphotriamide Inhibition Constants Across Different pH Levels For researchers, medicinal chemists, and drug development professionals, the accurate and reproducible...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Reproducibility of N-Benzoylphosphotriamide Inhibition Constants Across Different pH Levels
For researchers, medicinal chemists, and drug development professionals, the accurate and reproducible determination of an inhibitor's potency is paramount. The inhibition constant (Kᵢ) is a critical parameter, yet its value can be profoundly influenced by experimental conditions. Among these, pH stands out as a master variable, capable of altering the very nature of the enzyme-inhibitor interaction. This guide provides an in-depth exploration of the challenges and best practices for ensuring the reproducibility of inhibition constants for N-Benzoylphosphotriamide (BPT) and related phosphotriamide compounds, potent inhibitors of the enzyme urease, across a range of pH values.
The Theoretical Framework: Why pH is a Critical Determinant of Inhibition
The hydrogen ion concentration (pH) of the assay buffer is not merely a background condition; it is an active participant in the biochemical reaction. Its influence on enzyme inhibition is multifaceted, affecting the enzyme, the inhibitor, and the stability of the interaction itself. Understanding these effects is the first step toward experimental control and reproducibility.[1][2][3]
The Impact of pH on Urease Structure and Function
Urease, the target of BPT, is a metalloenzyme containing a bi-nickel center in its active site, which is essential for its catalytic activity.[4][5] The ionization states of amino acid residues within this active site, particularly histidine, are critical for coordinating with the nickel ions, binding the substrate (urea), and facilitating catalysis.[6]
Protonation and Catalytic Activity: As pH changes, the protonation state of these key residues is altered. This can change the active site's geometry and charge distribution, directly impacting the enzyme's catalytic efficiency (kcat) and its affinity for the substrate (Km). Most ureases, including that from jack bean, exhibit an optimal pH around 7.4.[4][5] Deviations from this optimum lead to a rapid decline in activity.[2]
The pH-Dependent State of the Inhibitor
Phosphotriamides like BPT are subject to protonation/deprotonation equilibria. The specific charge and molecular conformation of the inhibitor can change with pH, which in turn affects its ability to bind to the urease active site. The most potent form of the inhibitor may only exist within a narrow pH range, meaning that the observed Kᵢ can vary significantly as the pH of the assay is changed.
Chemical Stability and Conversion
The chemical stability of the inhibitor itself can be pH-dependent. For instance, the thiophosphoric triamide NBPT is known to convert to its oxygen analog, N-(n-butyl)phosphorictriamide (NBPTO), which is a much more potent inhibitor.[7] This conversion rate can be influenced by pH, introducing a significant variable into the assay. A robust experimental design must account for the potential degradation or conversion of the inhibitor at the pH values being tested.
A Self-Validating Experimental Design for Robust Kᵢ Determination
To generate reproducible Kᵢ values, the experimental protocol must be designed to be a self-validating system. This means incorporating controls and checks that confirm the stability and activity of all components under the tested conditions.[8][9]
The Cornerstone: Buffer System Selection
The choice of buffer is the single most critical decision in establishing a reproducible assay. An inappropriate buffer can interact with the enzyme or inhibitor, or have a pKa that is too far from the target pH, resulting in poor buffering capacity.[10]
Table 1: Comparison of Common Buffers for Physiological pH Range
Buffer
pKa at 25°C
Useful pH Range
Comments
Potential Issues
Phosphate (PBS)
7.20
6.2 - 8.2
Widely used, inexpensive.
Can inhibit metalloenzymes by chelating metal ions (like the nickel in urease).[11][12] Inhibitory for phosphatase assays.[11]
Tris-HCl
8.06
7.1 - 9.1
Common, but its pKa is highly sensitive to temperature changes.
Can act as a competitive amine acceptor in some reactions.[11]
HEPES
7.48
6.8 - 8.2
"Good's" buffer, stable, minimal interaction with most enzymes.
More expensive than phosphate or Tris.
MOPS
7.20
6.5 - 7.9
Another "Good's" buffer, very stable, resistant to pH shifts with temperature.[11]
-
Recommendation: For urease inhibition assays, HEPES or MOPS are superior choices over phosphate or Tris buffers due to their stability and lower potential for direct interaction with the enzyme's metallic center.[10][11]
Experimental Workflow for Kᵢ Determination
The following diagram outlines a robust workflow for determining Kᵢ values at various pH levels. The key is the systematic repetition of a core protocol at each pH point, preceded by crucial validation steps.
Caption: Workflow for reproducible pH-dependent Kᵢ determination.
Detailed Experimental Protocol: A Step-by-Step Guide
This protocol is designed for a 96-well plate format for higher throughput and reproducibility.
Phase 1: Validation (Crucial for Trustworthiness)
Buffer Preparation: Prepare a 100 mM stock of the chosen buffer (e.g., HEPES). Adjust aliquots to the desired pH values (e.g., 6.5, 7.0, 7.5, 8.0, 8.5) using concentrated HCl or NaOH. Verify the final pH at the assay temperature (e.g., 25°C).
Enzyme Stability: For each pH condition, pre-incubate the urease enzyme at its final assay concentration for the maximum duration of the planned experiment. At time points (e.g., 0, 30, 60 minutes), measure its activity. A stable enzyme should retain >95% of its initial activity. This step validates that observed inhibition is not due to pH-induced enzyme denaturation.
Inhibitor Stability: Pre-incubate BPT at its highest assay concentration in each pH buffer for the same duration. Analyze the samples by a suitable method like HPLC to confirm that the parent compound has not significantly degraded or converted. This step validates that the inhibitor concentration is constant throughout the assay.
Phase 2: Core Urease Inhibition Assay (Performed at each pH)
Reagent Preparation: Prepare serial dilutions of urea (substrate) and BPT (inhibitor) in the specific pH buffer for the current experiment.
Assay Setup: In a 96-well plate, set up reactions containing:
Buffer at the specific pH.
Varying concentrations of urea.
Varying concentrations of BPT (including a zero-inhibitor control).
Initiation: Add a fixed concentration of urease to all wells to start the reaction.
Detection: Measure the rate of ammonia production, which is indicative of urease activity. A common method is the Berthelot reaction, which produces a colored product measurable at ~625 nm. Read the absorbance kinetically (e.g., every 30 seconds for 10 minutes).
Velocity Calculation: Calculate the initial velocity (v₀) from the linear portion of the kinetic trace for each reaction.
Data Analysis and Interpretation: From Raw Data to Actionable Insights
Summarizing Quantitative Data
The reproducibility of your results should be transparently reported. Collate the calculated Kᵢ values from multiple independent experiments (n ≥ 3) for each pH value.
Table 2: Hypothetical Kᵢ Values for BPT against Urease at Different pH Levels
Assay pH
Mean Kᵢ (µM)
Standard Deviation (SD)
Coefficient of Variation (CV%)
6.5
1.25
0.15
12.0%
7.0
0.42
0.04
9.5%
7.5
0.18
0.02
11.1%
8.0
0.55
0.07
12.7%
8.5
2.10
0.28
13.3%
This table clearly demonstrates an optimal pH for inhibition around 7.5 and quantifies the experimental variability at each point.
Interpreting the pH-Kᵢ Profile
Plotting Kᵢ as a function of pH provides a visual representation of the inhibitor's sensitivity to proton concentration. The resulting curve can offer profound insights into the mechanism of inhibition.
Caption: Relationship between pH, molecular protonation states, and binding affinity.
A "bell-shaped" curve, as suggested by the hypothetical data, often indicates that specific protonation states of both the enzyme's active site and the inhibitor are required for optimal binding. The inflection points of the curve can be used to estimate the pKa values of the critical ionizable groups.
Comparison with Alternative Urease Inhibitors
The principles outlined for BPT are universally applicable. Understanding the pH-dependence of any inhibitor is key to comparing it fairly with alternatives.
Table 3: Comparison of Urease Inhibitor Classes
Inhibitor Class
Example
Mechanism
Known pH Sensitivity
Phosphotriamides
N-Benzoylphosphotriamide (BPT)
Slow-binding, likely competitive with substrate for the bi-nickel center.[7]
High. Potency is strongly dependent on the protonation state of active site histidines and the inhibitor itself.
Hydroxamic Acids
Acetohydroxamic acid
Binds to the nickel ions, mimicking the transition state.
Moderate. Binding is generally sensitive to pH changes that affect the nickel coordination sphere.
Thioureas
Phenylthiourea
Coordinates to the nickel ions via the sulfur atom.
Moderate to High. The protonation state of the thiourea moiety can influence its binding affinity.
Conclusion and Best Practices for Reproducibility
The reproducibility of N-Benzoylphosphotriamide inhibition constants is critically dependent on the rigorous control of assay pH. The potency of this class of inhibitors is not a single value but rather a profile that varies with pH.
Checklist for Researchers:
✓ Choose Your Buffer Wisely: Opt for stable, non-interacting buffers like HEPES or MOPS for urease assays.[10][11]
✓ Validate, Then Experiment: Always perform pre-experimental checks on enzyme and inhibitor stability at every pH you intend to test.
✓ Define the pH Optimum: Determine the full pH-Kᵢ profile rather than measuring at a single, arbitrary pH.
✓ Control All Variables: Maintain constant temperature, ionic strength, and reagent concentrations to isolate the effect of pH.
✓ Report Comprehensively: Publish your detailed protocols, including buffer choice, pH, temperature, and measures of statistical variance, to ensure your data is truly reproducible and comparable.[8][9]
By adhering to these principles, scientists can ensure that their data is robust, reproducible, and provides a true reflection of the inhibitor's therapeutic potential, paving the way for more effective drug design and development.
MDPI. N-(n-Butyl) Thiophosphoric Triamide (NBPT)-Coated Urea (NCU) Improved Maize Growth and Nitrogen Use Efficiency (NUE) in Highly Weathered Tropical Soil. [Link]
PubMed. Inhibition of jack bean urease by N-(n-butyl) thiophosphorictriamide and N-(n-butyl) phosphorictriamide: determination of the inhibition mechanism. [Link]
ResearchGate. Rate and mode of application of the urease inhibitor N‐(n‐butyl) thiophosphoric triamide on ammonia volatilization from surface‐applied urea. [Link]
Philippine Journal of Science. Use and Efficacy of N-(N-Butyl) Thiophosphoric Triamide (Nbpt) Urease Inhibitor and Urea Fertilizers on Corn (Zea Mays) and Suga. [Link]
NCBI Bookshelf. Mechanism of Action Assays for Enzymes - Assay Guidance Manual. [Link]
ResearchGate. Determination of accurate KI values for tight-binding enzyme inhibitors: An in silico study of experimental error and assay design. [Link]
Validation of N-Benzoylphosphotriamide as a Reference Standard in Urease Research
Topic: Content Type: Publish Comparison Guide Executive Summary N-Benzoylphosphotriamide (Benzoyl-PT) represents a class of high-affinity transition-state analogues for urease inhibition. Unlike the widely used agricultu...
Author: BenchChem Technical Support Team. Date: February 2026
Topic:Content Type: Publish Comparison Guide
Executive Summary
N-Benzoylphosphotriamide (Benzoyl-PT) represents a class of high-affinity transition-state analogues for urease inhibition. Unlike the widely used agricultural standard N-(n-butyl)thiophosphoric triamide (NBPT) , which acts as a "pro-drug" requiring oxidative activation, Benzoyl-PT contains a phosphoryl (P=O) core that allows for immediate, direct coordination with the urease nickel metallocenter.
This guide validates Benzoyl-PT as a superior mechanistic reference standard for in vitro high-throughput screening (HTS) and kinetic studies where direct inhibition is required without the confounding variables of metabolic activation. While Acetohydroxamic Acid (AHA) remains the clinical benchmark, Benzoyl-PT offers nanomolar (nM) potency, exceeding AHA’s micromolar (µM) activity by orders of magnitude.
Mechanistic Validation: The "Direct-Acting" Advantage
To validate Benzoyl-PT, one must understand its structural superiority over thiophosphoramide alternatives.
The NBPT Limitation (The "Pro-Drug" Effect): NBPT is a thiophosphoramide (P=S). It is relatively inert against purified urease until it is oxidized (in soil or plants) to its oxon form, NBPTO (P=O). Using NBPT as a standard in purified enzyme assays (e.g., Jack Bean Urease) often yields inconsistent IC50 values dependent on incubation time and spontaneous hydrolysis.
The Benzoyl-PT Advantage: Benzoyl-PT is a phosphotriamide (P=O). It mimics the tetrahedral transition state of urea hydrolysis immediately upon solvation. It bridges the bi-nickel active site, displacing the bridging hydroxide and locking the enzyme in an inactive state.
Figure 1: Mechanism of Action Comparison
This diagram illustrates the direct binding pathway of Benzoyl-PT versus the activation-dependent pathway of NBPT.
Caption: Benzoyl-PT bypasses the oxidative activation step required by NBPT, providing immediate and stoichiometric inhibition of the nickel active site.
Comparative Performance Analysis
The following data compares Benzoyl-PT against the two most common standards: AHA (Clinical) and NBPT (Agricultural).
Table 1: Comparative Profile of Urease Inhibitors
Feature
N-Benzoylphosphotriamide
Acetohydroxamic Acid (AHA)
NBPT (Agrotain®)
Primary Utility
In vitro Mechanistic Reference
Clinical Standard (FDA Approved)
Agricultural Standard
Mechanism
Direct Transition State Analog
Chelator of Nickel ions
Suicide Substrate / Pro-drug
Potency (IC50) *
~7 nM
~5,000 - 10,000 nM (5-10 µM)
Variable (µM range w/o activation)
Binding Kinetics
Fast-on, Slow-off (Tight binding)
Reversible, competitive
Slow-binding (requires conversion)
Stability
Hydrolytically unstable at low pH
Stable
Thermally unstable; degrades in acid
Assay Suitability
Ideal for purified enzyme HTS
Ideal for cell-based/clinical assays
Ideal for soil/plant assays
*Note: IC50 values are approximate and dependent on pH and enzyme source (e.g., Jack Bean vs. H. pylori).
Expert Insight:
While AHA is the regulatory gold standard for drug development, its low potency (µM range) makes it a poor "positive control" for modern high-potency screening. Benzoyl-PT, with nM potency , validates the sensitivity of your assay. If your assay cannot detect Benzoyl-PT inhibition at <100 nM, your system lacks the sensitivity to find novel high-affinity scaffolds.
Validation Protocol: The Self-Validating System
To use Benzoyl-PT as a reference standard, you must control for its hydrolytic instability. Phosphotriamides degrade in acidic solutions. The following protocol uses a Berthelot (Indophenol) endpoint but incorporates a "Time-Zero" control to validate inhibitor integrity.
Figure 2: The Validation Workflow
A self-validating protocol ensuring inhibitor integrity and accurate IC50 generation.
Caption: Critical timing in Step 2 prevents spontaneous hydrolysis of the phosphotriamide bond, ensuring the measured IC50 reflects true enzymatic inhibition.
Detailed Methodology
Stock Preparation: Dissolve N-Benzoylphosphotriamide in 100% DMSO to 10 mM. Store at -20°C. Do not store in aqueous buffers.
Buffer System: Use 25 mM HEPES or Phosphate buffer, pH 7.5. Avoid acidic buffers (pH < 6.0) for the stock dilution step, as this accelerates degradation.
The "Pre-Incubation" Variable:
Unlike competitive inhibitors (AHA), transition-state analogs often exhibit slow-binding kinetics.
Standard: Pre-incubate Enzyme + Benzoyl-PT for 15 minutes before adding Urea.
Validation: If IC50 decreases significantly between 0-min and 15-min pre-incubation, the compound is acting as a slow-binding inhibitor (typical for tight binders).
Detection: Use the Berthelot method (Phenol-Hypochlorite) to detect ammonia release.[1][2] Read absorbance at 630 nm.
Troubleshooting & Stability (The "Gotchas")
1. The "False Negative" due to Hydrolysis:
Benzoyl-PT is susceptible to hydrolysis of the P-N bond in aqueous solution.
Symptom:[1][3][4][5][6] Your IC50 shifts from 10 nM to 500 nM over the course of a day.
Solution: Prepare fresh working dilutions from DMSO stock immediately before the assay. Never re-use a diluted aqueous aliquot.
2. The "NBPT Confusion":
Researchers often substitute NBPT for Benzoyl-PT assuming they are interchangeable.
Correction: Use Benzoyl-PT (or PPD - Phenylphosphorodiamidate) for pure enzyme work. Use NBPT only for soil/whole-cell assays or when studying activation pathways.
References
Kot, M. et al. (2020). "Inhibition of urease activity by different compounds provides insight into the modulation and association of bacterial nickel import and ureolysis." Scientific Reports.
Validates PPD and phosphotriamides as active inhibitors vs. NBPT.
Takebe, S. et al. (1984).[3][7][8] "Stone formation by Ureaplasma urealyticum in human urine and its prevention by urease inhibitors." Journal of Clinical Microbiology.
Establishes the ~7 nM IC50 for N-Benzoylphosphotriamide.
Upadhyay, L.S.B. (2012). "Urease Inhibitors: A Review." Indian Journal of Biotechnology.
Provides structural classific
Mazzei, L. et al. (2017). "Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate." Biochemistry.
Mechanistic detail on the binding of NBPT-derived species.
A Comprehensive Guide to the Safe Disposal of N-Benzoylphosphotriamide
For professionals in research, and drug development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical scientific practice. This guide provides a detai...
Author: BenchChem Technical Support Team. Date: February 2026
For professionals in research, and drug development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a safe and ethical scientific practice. This guide provides a detailed protocol for the proper disposal of N-Benzoylphosphotriamide, grounded in established safety principles for handling organophosphorus compounds, amides, and benzoyl derivatives.
Hazard Assessment and Chemical Profile
N-Benzoylphosphotriamide is an organophosphorus compound containing amide and benzoyl functionalities.[1] This structure suggests potential hazards that must be managed with caution. The disposal plan is predicated on the assumption of toxicity and environmental hazard, a standard precautionary principle in the absence of complete data.
Stable under normal conditions. Incompatible with strong oxidizing agents. Hydrolysis may occur under acidic or basic conditions.
General chemical principles for similar structures[3][4][5]
Personal Protective Equipment (PPE): Your First Line of Defense
Before handling N-Benzoylphosphotriamide for any purpose, including disposal, the appropriate PPE must be worn. The causality is clear: to prevent exposure through inhalation, ingestion, or skin and eye contact.
Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or fine dust.[5][6]
Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be used. Inspect gloves for any signs of degradation or perforation before use.
Body Protection: A standard laboratory coat, long pants, and closed-toe shoes are required to prevent incidental skin contact.[3]
Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[5][6]
All handling of N-Benzoylphosphotriamide, especially during waste consolidation, should be performed within a certified chemical fume hood to ensure adequate ventilation.[2][6]
Disposal Workflow: A Step-by-Step Protocol
The guiding principle for the disposal of N-Benzoylphosphotriamide is that it should be managed as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in regular trash.[6][7][8]
Workflow for Disposal Decision-Making
The following diagram illustrates the logical steps for managing N-Benzoylphosphotriamide waste from generation to final disposal.
Caption: Disposal workflow for N-Benzoylphosphotriamide.
Detailed Protocol for Waste Accumulation
Work Area Preparation: Designate a specific area within a chemical fume hood for waste handling. Ensure all necessary PPE is readily available.
Container Selection: Choose a dedicated, sealable, and chemically compatible container for solid hazardous waste.[6][7] For any liquid waste containing N-Benzoylphosphotriamide, use a separate, appropriate liquid waste container. Do not use metallic containers for waste that may have corrosive properties.[9]
Labeling: The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "N-Benzoylphosphotriamide," and the date the first waste was added.
Waste Transfer (Solids):
Carefully transfer solid N-Benzoylphosphotriamide waste into the labeled hazardous waste container.
Use a dedicated scoop or spatula to avoid cross-contamination and minimize dust generation.[6][7]
If dealing with contaminated items (e.g., weigh boats, gloves, paper towels), place them in the same solid waste container.
Waste Transfer (Liquids):
If N-Benzoylphosphotriamide is in a solvent, it should be collected as liquid hazardous waste.
Segregate halogenated and non-halogenated solvent waste streams as per your institution's guidelines.
Use a funnel to transfer the liquid waste into the appropriate container, avoiding splashes.
Container Management:
Keep the waste container securely closed at all times, except when adding waste.
Store the container in a designated satellite accumulation area within the laboratory, with secondary containment to catch any potential leaks.
Final Disposal:
Once the container is full or has reached the maximum accumulation time allowed by your institution, contact your EHS department.
A licensed professional waste disposal service will collect the waste for final disposal, which is typically high-temperature incineration for organophosphorus compounds.[6][10]
Emergency Procedures: Spill Management
In the event of a spill, prioritize personal safety and containment.
Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert colleagues and your supervisor.
Don PPE: Before attempting any cleanup, don the full PPE as described in Section 2.
Containment:
For solid spills, carefully sweep up the material to avoid creating dust and place it in the hazardous waste container.[7]
For liquid spills, absorb the material with a non-combustible absorbent material like sand or vermiculite.[7][11] Do not use combustible materials like paper towels for large spills.
Cleanup: Collect the absorbent material and place it in the hazardous waste container. Clean the spill area with an appropriate solvent and then with soap and water. All cleaning materials should also be disposed of as hazardous waste.
Reporting: Report the spill to your EHS department, regardless of the size.
By adhering to these procedures, researchers can ensure the safe and compliant disposal of N-Benzoylphosphotriamide, upholding the principles of laboratory safety and environmental stewardship.
References
Gold Standard Diagnostics. Safety Data Sheet. [Link]
U.S. Environmental Protection Agency. Guidelines for the Disposal of Small Quantities of Unused Pesticides. [Link]
Leitfaden zur persönlichen Schutzausrüstung für den Umgang mit N-Benzoylphosphortriamid
Haftungsausschluss: Dieser Leitfaden dient nur zu Informationszwecken und ersetzt keine formale Sicherheits- und Gefahrenanalyse, die von qualifiziertem Personal für Umwelt, Gesundheit und Sicherheit (EHS) durchgeführt w...
Author: BenchChem Technical Support Team. Date: February 2026
Haftungsausschluss: Dieser Leitfaden dient nur zu Informationszwecken und ersetzt keine formale Sicherheits- und Gefahrenanalyse, die von qualifiziertem Personal für Umwelt, Gesundheit und Sicherheit (EHS) durchgeführt wird. Aufgrund des Fehlens eines spezifischen Sicherheitsdatenblatts (SDB) für N-Benzoylphosphortriamid basieren die hierin enthaltenen Empfehlungen auf Daten von strukturell analogen Verbindungen, einschließlich, aber nicht beschränkt auf N-(n-Butyl)thiophosphortriamid und verschiedene Benzamid-Derivate. Es ist von größter Wichtigkeit, bei der Handhabung dieser Verbindung einen konservativen und risikoscheuen Ansatz zu verfolgen.
Einleitung: Ein proaktiver Ansatz zur Sicherheit
Als Senior Application Scientist ist es meine Erfahrung, dass ein proaktives Sicherheitsprotokoll nicht nur eine regulatorische Anforderung ist, sondern ein Grundpfeiler für reproduzierbare und zuverlässige wissenschaftliche Ergebnisse. Bei der Arbeit mit neuen oder schlecht dokumentierten Verbindungen wie N-Benzoylphosphortriamid ist ein erhöhtes Maß an Vorsicht geboten. Dieser Leitfaden soll Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung die wesentlichen, sofort umsetzbaren Sicherheits- und Logistikinformationen für den Umgang mit N-Benzoylphosphortriamid an die Hand geben. Unser Ziel ist es, durch die Bereitstellung von über das Produkt hinausgehendem Mehrwert Ihre bevorzugte Informationsquelle für Laborsicherheit zu werden und tiefes Vertrauen aufzubauen.
Gefahrenanalyse: Schlussfolgerungen aus analogen Verbindungen
In Ermangelung spezifischer toxikologischer Daten für N-Benzoylphosphortriamid stützen wir unsere Gefahrenbewertung auf Phosphoramide und Benzamide. Diese Verbindungsklassen können eine Reihe von Gesundheitsrisiken aufweisen.
Mögliche Gefahren:
Akute Toxizität: Kann bei Verschlucken, Hautkontakt oder Einatmen gesundheitsschädlich sein.[1]
Hautreizung: Kann bei Kontakt Hautreizungen verursachen.
Augenreizung: Kann schwere Augenreizungen verursachen.[2]
Reizung der Atemwege: Das Einatmen von Stäuben kann zu Reizungen der Atemwege führen.
Staubexplosion: Eine Anreicherung von Feinstaub birgt die Gefahr einer Staubexplosion.[3][4]
Gefahr
Potenzielle Auswirkung basierend auf analogen Verbindungen
Einatmen
Kann gesundheitsschädlich sein; kann Reizungen der Atemwege verursachen.[1]
Hautkontakt
Kann gesundheitsschädlich sein; kann Hautreizungen verursachen.[1]
Persönliche Schutzausrüstung (PSA): Eine mehrschichtige Verteidigung
Die Auswahl der richtigen PSA ist entscheidend, um die Exposition gegenüber N-Benzoylphosphortriamid zu minimieren. Ein mehrschichtiger Ansatz, der verschiedene Schutzausrüstungen kombiniert, ist unerlässlich.
3.1 Augenschutz:
Schutzbrille: Eine chemikalienbeständige Schutzbrille mit Seiten-, Brauen- und Schläfenschutz ist das absolute Minimum.[5]
Gesichtsschutz: Bei Spritzgefahr oder bei der Handhabung größerer Mengen sollte zusätzlich zur Schutzbrille ein Gesichtsschutz getragen werden.[6]
3.2 Haut- und Körperschutz:
Handschuhe: Es wird empfohlen, doppelte, chemikalienbeständige Handschuhe zu tragen.[7][8] Nitril- oder Neoprenhandschuhe sind oft eine gute Wahl, aber die Kompatibilität sollte anhand der spezifischen Lösungsmittel, die im Verfahren verwendet werden, überprüft werden. Die Handschuhe sollten regelmäßig gewechselt werden, empfohlen wird alle 30 bis 60 Minuten oder sofort bei bekannter oder vermuteter Kontamination.[7]
Laborkittel/Schutzanzug: Ein Laborkittel mit langen Ärmeln ist für den Umgang mit kleinen Mengen obligatorisch. Für größere Mengen oder bei erhöhter Spritzgefahr wird ein chemikalienbeständiger Schutzanzug empfohlen.[6][8]
Schuhwerk: Geschlossene, chemikalienbeständige Schuhe sind erforderlich.[6] Leder- oder Stoffschuhe sind ungeeignet, da sie Chemikalien aufsaugen können.[5]
3.3 Atemschutz:
Technische Kontrollen: Arbeiten Sie immer in einem gut belüfteten Bereich, vorzugsweise in einem Abzug.[1][3]
Atemschutzmaske: Wenn die Bildung von Stäuben oder Aerosolen unvermeidbar ist, ist eine von NIOSH zugelassene Atemschutzmaske mit Partikelfilter (z. B. N95, P100) erforderlich.
Bildunterschrift: Schritt-für-Schritt-Prozess für die sichere Entsorgung von Abfällen.
Notfallmaßnahmen: Vorbereitet sein
6.1 Exposition:
Hautkontakt: Kontaminierte Kleidung sofort ausziehen. Die betroffene Stelle mindestens 15 Minuten lang mit viel Wasser und Seife waschen.
[2]* Augenkontakt: Mindestens 15 Minuten lang sofort mit reichlich Wasser spülen, auch unter den Augenlidern. [2]Bei anhaltender Reizung einen Arzt aufsuchen.
Einatmen: Die Person an die frische Luft bringen. Bei Atembeschwerden Sauerstoff geben.
[1][2]* Verschlucken: Den Mund mit Wasser ausspülen und anschließend reichlich Wasser trinken. KEIN Erbrechen herbeiführen.
[2]
6.2 Verschütten:
Evakuieren: Evakuieren Sie den unmittelbaren Bereich.
Belüftung: Sorgen Sie für ausreichende Belüftung.
Eindämmung: Dämmen Sie die Verschüttung mit einem inerten Absorptionsmittel ein.
Sammlung: Nehmen Sie das verschüttete Material vorsichtig auf und geben Sie es in einen gekennzeichneten Behälter für gefährliche Abfälle.
Benachrichtigung: Informieren Sie die EHS-Abteilung Ihrer Einrichtung.
Fazit: Sicherheit als Grundlage des Erfolgs
Die sichere Handhabung von N-Benzoylphosphortriamid erfordert eine sorgfältige Planung, die richtige PSA und die Einhaltung etablierter Protokolle. Indem Sie die in diesem Leitfaden dargelegten Grundsätze befolgen, schützen Sie nicht nur sich und Ihre Kollegen, sondern gewährleisten auch die Integrität Ihrer Forschung. Sicherheit ist kein Hindernis für die Wissenschaft, sondern die Grundlage, auf der erfolgreiche und innovative Entdeckungen gemacht werden.
Referenzen
Chemos GmbH & Co. KG. (2021). Safety Data Sheet: N-Benzoyl-N-phenylhydroxylamine. Abgerufen von [Link]
Valudor Products. (n.d.). Safety Data Sheet: N-butylphosphorothioic triamide. Abgerufen von [Link]
Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Abgerufen von [Link]
NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Abgerufen von [Link]
SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. Abgerufen von [Link]
CHEMM. (n.d.). Personal Protective Equipment (PPE). Abgerufen von [Link]
Contractor Safety. (2025). Personal Protective Equipment Program. Abgerufen von [Link]
CDC. (n.d.). Emergency Room Procedures in Chemical Hazard Emergencies. Abgerufen von [Link]
US EPA. (n.d.). Management of Hazardous Waste Pharmaceuticals. Abgerufen von [Link]
NIH. (2022). NIH Waste Disposal Guide 2022. Abgerufen von [Link]
Stericycle. (2025). USP 800 & Hazardous Drug Disposal. Abgerufen von [Link]
NIH. (n.d.). The NIH Drain Discharge Guide. Abgerufen von [Link]
